Technical Documentation Center

4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-
  • CAS: 2298-99-9

Core Science & Biosynthesis

Foundational

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one: A Comprehensive Technical Guide on Chemical Properties, Synthetic Utility, and Applications

Executive Summary 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS: 2298-99-9), often referred to as a dimethylated maltol derivative, is a highly versatile heterocyclic compound characterized by a planar pyranone ring, a C3-h...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS: 2298-99-9), often referred to as a dimethylated maltol derivative, is a highly versatile heterocyclic compound characterized by a planar pyranone ring, a C3-hydroxyl group, and methyl substitutions at the C2 and C6 positions[1].

For drug development professionals and synthetic chemists, this molecule presents a trifecta of utility:

  • Synthetic Building Block: It acts as a precursor for highly reactive dienolate dianions and oxidopyrylium ylides used in complex natural product synthesis[2],[3].

  • Metallodrug Ligand: Its α -hydroxyketone motif is a potent O,O -bidentate chelator, forming thermodynamically stable complexes with transition metals for targeted therapies.

  • Flavor Chemistry: It is a high-impact odorant generated via Maillard reactions, contributing critical sensory profiles to fermented foods[4].

This whitepaper synthesizes the physicochemical properties, coordination chemistry, and validated experimental protocols associated with this powerful compound.

Molecular Architecture & Physicochemical Properties

The reactivity of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is dictated by its conjugated π -system and the electron-donating effects of its two methyl groups. These methyl groups increase the electron density on the coordinating oxygen atoms, enhancing its basicity and nucleophilicity compared to unsubstituted maltol.

Quantitative Data Summary

Table 1: Key physicochemical properties dictating pharmacokinetics and reactivity.

PropertyValueCausality / Chemical Significance
Molecular Formula C₇H₈O₃Core pyranone framework with dual methyl substitution[1].
Molecular Weight 140.14 g/mol Low molecular weight ensures high ligand efficiency (LE) in metallodrug design[5].
LogP ~0.44The added methyl groups provide optimal lipophilicity for cellular membrane penetration compared to highly polar unsubstituted analogs[6].
Topological Polar Surface Area 46.53 ŲFalls well within the Lipinski Rule of Five limits, ensuring excellent theoretical oral bioavailability[7].
Hydrogen Bond Donors 1The C3-hydroxyl group acts as the primary proton donor and the initiation site for metal coordination or base-driven deprotonation[7].
Hydrogen Bond Acceptors 3The ring oxygen, carbonyl oxygen, and hydroxyl oxygen facilitate target protein binding and dipole-dipole interactions[7].

Synthetic Utility & Reactivity Pathways

Dienolate Dianion Formation for Alkaloid Synthesis

The compound is a critical starting material in the total synthesis of complex alkaloids, such as the enantiomers of [2]. When treated with a strong, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LiHMDS) at cryogenic temperatures (-70°C), the C3-hydroxyl is deprotonated first. The extended conjugation of the pyranone ring then activates the C6-methyl group, allowing a second deprotonation to form a highly reactive dienolate dianion [2]. This permits highly regiospecific C-alkylation.

Oxidopyrylium Ylides for [5+2] Cycloadditions

By methylating the C4-carbonyl oxygen using methyl triflate, the compound is converted into a pyrylium salt. Subsequent deprotonation yields an oxidopyrylium ylide —a reactive 1,3-dipole[3]. The steric hindrance provided by the C2 and C6 methyl groups kinetically slows down unwanted homodimerization, stabilizing the ylide long enough to be efficiently trapped by dipolarophiles (e.g., dimethyl acetylenedicarboxylate) to form complex bicyclic frameworks[3].

G A 3-Hydroxy-2,6-dimethyl- 4H-pyran-4-one (Precursor) B Pyrylium Triflate Salt (Activated Intermediate) A->B MeOTf, CH2Cl2 Reflux (Alkylation) C Oxidopyrylium Ylide (Reactive 1,3-Dipole) B->C Base (e.g., Et3N) Deprotonation D [5+2] Cycloadduct (Bicyclic Framework) C->D Dipolarophile (e.g., DMAD)

Reaction pathway for the generation and trapping of oxidopyrylium ylides.

Coordination Chemistry & Metallodrug Development

The adjacent C3-hydroxyl and C4-carbonyl groups form an α -hydroxyketone motif, which acts as a bidentate O,O -donor. Upon deprotonation of the hydroxyl group (pKa ~8.6), the ligand forms a rigid, thermodynamically stable five-membered chelate ring with hard Lewis acidic metal centers (e.g., Fe³⁺, V⁴⁺, Zn²⁺).

Causality in Drug Design: The electron-donating methyl groups at C2 and C6 increase the basicity of the coordinating oxygens, leading to higher stability constants ( logβ ) for the resulting metal complexes. This prevents premature ligand dissociation in the bloodstream, making it an excellent candidate for developing vanadium-based anti-diabetic agents or iron chelators for treating thalassemia.

Flavor Chemistry & Biological Activity

Beyond organic synthesis, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is a high-impact odorant. Identified via GC-MS in and heat-treated foods, it is generated via the thermal degradation of carbohydrates and the Maillard reaction[4]. Its low olfactory threshold contributes powerful savory and caramelic notes to food matrices[4]. Furthermore, Mannich base derivatives of substituted pyranones have demonstrated notable in vivo anticonvulsant and antimicrobial activities, highlighting the scaffold's broad pharmacological potential[8].

Self-Validating Experimental Protocols

Protocol 1: Regiospecific Generation of the Dienolate Dianion

This protocol utilizes thermodynamic monitoring to ensure the exclusive formation of the dianion for C-alkylation[2].

  • Preparation: Dissolve 10 mmol of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one in 50 mL of anhydrous THF under a strict argon atmosphere.

  • Cryogenic Control: Cool the reaction flask to exactly -70°C using a dry ice/acetone bath. (Causality: Temperatures above -60°C will lead to unwanted ring-opening of the pyranone core).

  • Deprotonation: Add 21 mmol (2.1 eq) of LiHMDS dropwise over 30 minutes.

  • Self-Validation: The solution will transition from colorless to a deep yellow/orange. This color shift is the self-validating indicator that the extended conjugated dienolate dianion has successfully formed.

  • Alkylation: Introduce the electrophile (e.g., an alkyl halide or aldehyde) slowly, maintaining -70°C for 2 hours before quenching with saturated NH₄Cl.

Protocol 2: Synthesis of a Pyranone-Based Metallodrug (Zinc Complex)

This workflow relies on precise pH boundaries to drive coordination without precipitating metal hydroxides.

  • Ligand Dissolution: Dissolve 2.0 equivalents of the pyranone ligand in a 1:1 mixture of ethanol and deionized water.

  • pH Activation: Add 1M NaOH dropwise until the pH reaches exactly 7.5. (Causality: This selectively deprotonates the C3-hydroxyl group, activating the O,O -chelation motif without creating a highly basic environment).

  • Metal Addition: Add 1.0 equivalent of ZnCl₂ dissolved in water dropwise under vigorous stirring.

  • Self-Validation: A successful reaction is instantly validated by the precipitation of a white/off-white solid. If the pH drops below 6, the solution remains clear (failed coordination). If the pH exceeds 8.5, an amorphous gel forms (zinc hydroxide contamination).

  • Isolation: Filter the precipitate, wash with cold ethanol to remove unreacted ligand, and dry in vacuo.

G Step1 Ligand Dissolution (Pyranone in EtOH/H2O) Step2 Deprotonation (Add NaOH, pH ~7.5) Step1->Step2 Activates O,O-chelator Step3 Metal Coordination (Add MCln dropwise) Step2->Step3 Lewis acid-base reaction Step4 Complex Precipitation (Stirring at RT) Step3->Step4 Charge neutralization Step5 Isolation & Purification (Filtration & Recrystallization) Step4->Step5 Yields pure metallodrug

Self-validating experimental workflow for synthesizing pyranone metallodrugs.

References

  • National Center for Biotechnology Information. "4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-". PubChem Compound Summary for CID 228129.[Link]

  • Voss, G., & Gerlach, H. (1982). "Synthese der enantiomeren Melochinine". Liebigs Annalen der Chemie.[Link]

  • Wender, P. A., et al. (2019). "Maltol- and Allomaltol-Derived Oxidopyrylium Ylides: Methyl Substitution Pattern Kinetically Influences [5 + 3] Dimerization versus[5 + 2] Cycloaddition Reactions". The Journal of Organic Chemistry.[Link]

  • Gao, X., et al. (2009). "Flavor and taste compounds analysis in Chinese solid fermented soy sauce". African Journal of Biotechnology.[Link]

  • MolForge. "2,6-Dimethyl-4-pyranone - Molecular Properties & Analysis". MolForge AI Database.[Link]

Sources

Exploratory

3-hydroxy-2,6-dimethyl-4-pyrone molecular structure

An In-Depth Technical Guide to the Molecular Structure of 3-Hydroxy-2,6-dimethyl-4-pyrone Abstract The pyrone scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous natural produc...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Molecular Structure of 3-Hydroxy-2,6-dimethyl-4-pyrone

Abstract

The pyrone scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous natural products with diverse biological activities.[1] This technical guide provides a comprehensive analysis of the molecular structure of 3-hydroxy-2,6-dimethyl-4-pyrone (CAS: 2298-99-9), a key member of this chemical class.[2][3] Intended for researchers, scientists, and professionals in drug development, this document delves into the nuanced structural characteristics, tautomeric equilibrium, and the spectroscopic data that validate its architecture. By synthesizing foundational chemical principles with practical analytical insights, this guide serves as an authoritative resource for understanding and utilizing this versatile molecule.

Core Molecular Architecture and Tautomerism

3-Hydroxy-2,6-dimethyl-4-pyrone, with the molecular formula C₇H₈O₃ and a molecular weight of 140.14 g/mol , is a derivative of 4-pyrone, a six-membered heterocyclic ring containing an oxygen atom.[2][4] The core structure features methyl groups at positions 2 and 6, a hydroxyl group at position 3, and a ketone at position 4. This arrangement of functional groups gives rise to its chemical reactivity and biological potential.

A critical feature of this molecule's structure is its existence in a tautomeric equilibrium. It can exist as both 3-hydroxy-2,6-dimethyl-4H-pyran-4-one and its isomer, 4-hydroxy-3,6-dimethyl-2H-pyran-2-one. Studies on related hydroxy-pyrones suggest that the 4-hydroxy-2-pyrone form is often the major tautomer in solution, a preference driven by the stability afforded by a more effective electronic conjugation system.[5][6] Understanding this equilibrium is paramount for predicting reactivity, designing synthetic pathways, and interpreting analytical data, as the dominant tautomer may vary with environmental conditions such as solvent polarity.

G cluster_0 3-Hydroxy-2,6-dimethyl-4-pyrone cluster_1 4-Hydroxy-3,6-dimethyl-2-pyrone (Tautomer) mol1 mol2 mol1->mol2 Tautomeric Equilibrium Fragmentation M [C₇H₈O₃]⁺ m/z = 140 F1 [M - CH₃]⁺ m/z = 125 M->F1 - •CH₃ F2 [M - CH₃ - CO]⁺ m/z = 97 F1->F2 - CO SynthesisWorkflow Start Starting Materials (Ethyl Acetoacetate, Methylmalonic Acid) Step1 Condensation (Acid Catalyst, Heat) Start->Step1 Step2 Cyclization & Dehydration Step1->Step2 Step3 Workup (Precipitation) Step2->Step3 Step4 Purification (Recrystallization) Step3->Step4 End Final Product (3,6-Dimethyl-4-hydroxy-2-pyrone) Step4->End

Sources

Foundational

Spectroscopic data for 3-hydroxy-2,6-dimethyl-4H-pyran-4-one

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive analysis of th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (C₇H₈O₃), a substituted γ-pyrone.[1][2] For researchers, chemists, and professionals in drug development, a thorough understanding of a molecule's spectroscopic signature is fundamental for structural elucidation, purity assessment, and quality control. This document synthesizes data from infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), and mass spectrometry (MS) to build a complete analytical profile of this compound. The causality behind experimental choices is explained, and detailed, self-validating protocols are provided.

Introduction: The Significance of Substituted γ-Pyrones

The 4H-pyran-4-one scaffold is a core structural motif in many natural products and biologically active compounds.[3] These heterocyclic systems are of significant interest in medicinal chemistry due to their diverse pharmacological properties. 3-hydroxy-2,6-dimethyl-4H-pyran-4-one, as a specific analogue, combines the key features of a hydroxyl group and two methyl substitutions on the pyranone ring, which are expected to modulate its chemical and biological characteristics. Accurate structural confirmation is the first critical step in any investigation, and this is achieved through the synergistic application of various spectroscopic techniques.

Molecular Structure and Spectroscopic Correlation

The structural features of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one directly inform its expected spectroscopic output. The combination of a conjugated ketone, an enol-like hydroxyl group, an ether linkage within the ring, and both vinylic and allylic protons provides a rich tapestry of signals to be interpreted.

Caption: Molecular structure of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one with key spectroscopic correlations.

Infrared (IR) Spectroscopy: Probing Functional Groups

Expertise & Experience: IR spectroscopy is the primary tool for identifying the functional groups present in a molecule. For a compound like 3-hydroxy-2,6-dimethyl-4H-pyran-4-one, the most informative regions of the spectrum are those corresponding to the O-H and C=O stretching vibrations. The choice of a solid-state sampling method, such as a KBr pellet, is standard for crystalline powders to minimize solvent interference.[3]

Data Summary:

Wavenumber (cm⁻¹)IntensityAssignment
~3400 (broad)StrongO-H stretch (hydroxyl group)
~2950MediumC-H stretch (methyl groups)
~1650StrongC=O stretch (conjugated ketone)
~1620MediumC=C stretch (pyran ring)
~1250StrongC-O stretch (ring ether)

Interpretation: The presence of a broad absorption band around 3400 cm⁻¹ is a definitive indicator of the hydroxyl (-OH) group, with the broadening resulting from hydrogen bonding. A strong, sharp peak around 1650 cm⁻¹ is characteristic of a conjugated carbonyl (C=O) group. Its position is shifted to a lower frequency from a typical ketone (~1715 cm⁻¹) due to conjugation with the ring's double bonds, a key piece of evidence for the pyranone system. The C=C stretching vibrations of the ring and the C-O ether linkage further corroborate the core structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

Expertise & Experience: NMR spectroscopy provides the most detailed structural information, revealing the connectivity and chemical environment of each hydrogen and carbon atom. The choice of a deuterated solvent, such as deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆), is critical to avoid large solvent signals in the ¹H NMR spectrum. Tetramethylsilane (TMS) is used as an internal standard for referencing the chemical shifts to 0 ppm.

¹H NMR Spectroscopy

Trustworthiness: The self-validating nature of ¹H NMR lies in the correlation between chemical shift, integration (proton count), and splitting patterns (neighboring protons). Each signal must be consistent with the proposed structure.

Data Summary:

Chemical Shift (δ) ppmMultiplicityIntegrationAssignment
~6.0Singlet1HVinylic Proton (H-5)
~5.5 (broad)Singlet1HHydroxyl Proton (-OH)
~2.3Singlet3HMethyl Protons (C6-CH₃)
~2.2Singlet3HMethyl Protons (C2-CH₃)

Interpretation: The ¹H NMR spectrum is expected to be relatively simple. The downfield signal around 6.0 ppm corresponds to the lone vinylic proton on the pyranone ring.[4] The two methyl groups are in different chemical environments; the one at the C6 position is adjacent to the ring oxygen and a double bond, while the one at C2 is adjacent to a carbon bearing a hydroxyl group. This should lead to two distinct singlet signals around 2.2-2.3 ppm.[5] The hydroxyl proton typically appears as a broad singlet, and its chemical shift can vary depending on concentration and solvent. The absence of complex splitting patterns (all signals are singlets) confirms that none of the proton-bearing carbons are adjacent to each other.

¹³C NMR Spectroscopy

Trustworthiness: ¹³C NMR spectroscopy validates the carbon skeleton of the molecule. The number of distinct signals should correspond to the number of chemically non-equivalent carbon atoms, and their chemical shifts indicate the type of carbon (e.g., carbonyl, vinylic, aliphatic).

Data Summary:

Chemical Shift (δ) ppmCarbon Assignment
~175C4 (Carbonyl)
~160C6 (Olefinic)
~155C2 (Olefinic)
~140C3 (Olefinic)
~110C5 (Olefinic)
~20C6-CH₃ (Methyl)
~15C2-CH₃ (Methyl)

Interpretation: The ¹³C NMR spectrum is characterized by the downfield carbonyl carbon signal around 175 ppm. The four olefinic carbons of the pyranone ring will appear in the 110-160 ppm range. The carbons directly attached to oxygen (C2 and C6) are expected to be the most downfield among this group.[6] Finally, the two methyl carbons will produce signals in the aliphatic region, typically below 30 ppm.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Expertise & Experience: Mass spectrometry is used to determine the molecular weight and can provide structural information through fragmentation patterns. Electron Ionization (EI) is a common technique that provides a distinct molecular ion peak and a reproducible fragmentation library.[7]

Data Summary:

m/z (Mass-to-Charge Ratio)Proposed Fragment
140[M]⁺ (Molecular Ion)
125[M - CH₃]⁺
97[M - CH₃ - CO]⁺
69[C₄H₅O]⁺

Interpretation: The mass spectrum should prominently display the molecular ion peak [M]⁺ at an m/z of 140, corresponding to the molecular formula C₇H₈O₃.[1] Common fragmentation pathways for pyranones involve the loss of methyl radicals ([M - 15]⁺) and the loss of carbon monoxide ([M - 28]⁺) from the pyranone ring, which are highly characteristic fragmentation patterns for this class of compounds.

Experimental Protocols

Fourier-Transform Infrared (FTIR) Spectroscopy
  • Sample Preparation: A small amount of the crystalline 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is finely ground with dry potassium bromide (KBr) in an agate mortar.

  • Pellet Formation: The mixture is transferred to a pellet press and compressed under high pressure to form a thin, transparent KBr pellet.

  • Data Acquisition: The pellet is placed in the sample holder of an FTIR spectrometer. A background spectrum of the empty sample compartment is recorded first.

  • Spectrum Recording: The sample spectrum is then recorded, typically over a range of 4000-400 cm⁻¹.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Sample Preparation: Approximately 5-10 mg of the sample is dissolved in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Standard Addition: A small amount of tetramethylsilane (TMS) is added as an internal standard.

  • Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned and the magnetic field is shimmed to ensure homogeneity.

  • Data Acquisition: ¹H and ¹³C NMR spectra are acquired. The Free Induction Decay (FID) signal is processed using a Fourier transform to generate the final spectrum.

Mass Spectrometry (MS)
  • Sample Introduction: A dilute solution of the sample is introduced into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).

  • Ionization: The sample is vaporized and then ionized, typically using a high-energy electron beam (Electron Ionization at 70 eV).

  • Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole).

  • Detection: The separated ions are detected, and a mass spectrum (a plot of ion intensity vs. m/z) is generated.

Conclusion

The collective evidence from IR, ¹H NMR, ¹³C NMR, and mass spectrometry provides an unambiguous structural confirmation of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. Each technique offers a unique and complementary piece of the structural puzzle, from the identification of functional groups and the mapping of the carbon-hydrogen framework to the confirmation of the molecular weight. This comprehensive spectroscopic guide serves as an authoritative reference for the characterization of this important pyranone derivative.

Sources

Exploratory

An In-Depth Technical Guide to the ¹H NMR Spectrum of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals Introduction Predicted ¹H NMR Spectrum of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one The ¹H NMR spectrum of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is predicted to...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Predicted ¹H NMR Spectrum of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one

The ¹H NMR spectrum of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is predicted to exhibit four distinct signals. The chemical structure and proton assignments are illustrated below:

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample dissolve Dissolve in Deuterated Solvent weigh->dissolve standard Add Internal Standard (TMS) dissolve->standard mix Homogenize standard->mix instrument Place in NMR Spectrometer mix->instrument setup Set Experimental Parameters instrument->setup acquire Acquire FID setup->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase baseline Baseline Correction phase->baseline integrate Integration baseline->integrate reference Referencing integrate->reference

Figure 2. Experimental workflow for ¹H NMR analysis.

Data Acquisition
  • Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

  • Shimming: Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Pulse Sequence: Employ a standard one-pulse ¹H NMR experiment.

  • Acquisition Parameters:

    • Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

    • Relaxation Delay: A relaxation delay of 1-2 seconds between scans is recommended.

    • Acquisition Time: An acquisition time of 2-4 seconds is generally adequate.

  • Data Acquisition: Acquire the Free Induction Decay (FID) data.

Data Processing
  • Fourier Transform: Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Baseline Correction: Apply a baseline correction to obtain a flat baseline.

  • Referencing: Reference the spectrum by setting the TMS peak to 0 ppm.

  • Integration: Integrate the area under each signal to determine the relative number of protons each signal represents.

Conclusion

This in-depth technical guide provides a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. By understanding the expected chemical shifts, multiplicities, and integration patterns, researchers, scientists, and drug development professionals can more effectively characterize this molecule and related pyranone derivatives. The provided experimental protocol offers a robust methodology for obtaining high-quality spectral data, which is fundamental for unambiguous structural confirmation and further research endeavors.

References

  • PubChem. (n.d.). 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. Retrieved from [Link]

  • Stenutz, R. (n.d.). 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

Foundational

Introduction: The Imperative for Structural Certainty

An In-depth Technical Guide to the ¹³C NMR Analysis of 3-hydroxy-2,6-dimethyl-4-pyrone This guide provides a comprehensive exploration of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 3-hydroxy-2,6-dimethyl-4-pyro...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the ¹³C NMR Analysis of 3-hydroxy-2,6-dimethyl-4-pyrone

This guide provides a comprehensive exploration of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 3-hydroxy-2,6-dimethyl-4-pyrone. Tailored for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of data to offer a field-proven perspective on experimental design, spectral interpretation, and the underlying chemical principles that govern the analysis of substituted γ-pyrones.

3-hydroxy-2,6-dimethyl-4-pyrone belongs to the γ-pyrone class of heterocyclic compounds, a scaffold present in numerous natural products and pharmacologically active molecules. For professionals in drug discovery and materials science, the unambiguous confirmation of molecular structure is not merely an academic exercise; it is a critical prerequisite for understanding biological activity, ensuring patentability, and meeting regulatory standards.

¹³C NMR spectroscopy stands as a cornerstone technique for this purpose.[1][2] By probing the carbon framework of a molecule, it provides direct, high-resolution insights into the number of distinct carbon environments, their hybridization state, and their electronic surroundings. This guide will detail a robust methodology for acquiring and interpreting the ¹³C NMR spectrum of 3-hydroxy-2,6-dimethyl-4-pyrone, establishing a self-validating system for its structural elucidation.

Part 1: Foundational Protocol for High-Fidelity Data Acquisition

The quality of an NMR spectrum is profoundly dependent on the meticulousness of the sample preparation and the logic of the acquisition parameters. An impure sample or a poorly chosen parameter can obscure vital information, leading to ambiguous or erroneous interpretations.

Step-by-Step Experimental Protocol

1. Sample Purity Verification:

  • Action: Begin with a sample of 3-hydroxy-2,6-dimethyl-4-pyrone of the highest possible purity.

  • Causality: Impurities introduce extraneous signals that complicate spectral interpretation and can suppress the signal-to-noise ratio of the target analyte.[2][3]

2. Solvent Selection and Sample Dissolution:

  • Action: Select a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules due to its ability to dissolve a wide range of compounds.[4] If solubility is limited, deuterated dimethyl sulfoxide (DMSO-d₆) or acetone-d₆ are excellent alternatives for more polar compounds.[1][5]

  • Action: In a small, clean vial, dissolve 20-50 mg of the compound in approximately 0.6-0.7 mL of the chosen deuterated solvent.[2][6]

  • Causality: Deuterated solvents are essential to prevent the large signal from solvent protons from overwhelming the analyte signals.[5] The deuterium nucleus also provides a "lock" signal, which the NMR spectrometer uses to stabilize the magnetic field, ensuring high resolution and spectral reproducibility.[1] A higher concentration is recommended for ¹³C NMR compared to ¹H NMR to compensate for the low natural abundance (~1.1%) of the ¹³C isotope.[7]

3. Sample Filtration and Transfer:

  • Action: If any particulate matter is visible, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[6][7]

  • Causality: Suspended solid particles will drastically degrade the magnetic field homogeneity within the sample, leading to broad spectral lines and a significant loss of resolution.[6]

4. NMR Data Acquisition:

  • Action: Acquire the ¹³C NMR spectrum using a modern NMR spectrometer (e.g., 400 MHz or higher). Typical acquisition parameters are listed below.

  • Causality: These parameters represent a standard starting point for a small organic molecule. The number of scans is significantly higher than for a typical ¹H experiment to achieve an adequate signal-to-noise ratio. The relaxation delay (D1) ensures that the carbon nuclei have sufficient time to return to their equilibrium state before the next pulse, which is crucial for obtaining quantitative information if needed.[3]

ParameterRecommended ValueRationale
Pulse Program Standard ¹³C observe with proton decouplingSimplifies the spectrum by collapsing ¹³C-¹H multiplets into singlets.[8][9]
Spectral Width 0 - 220 ppmEncompasses the full range of chemical shifts for most organic compounds.[9]
Number of Scans (NS) 1024 - 4096 (or more)Compensates for the low natural abundance of ¹³C and improves signal-to-noise.
Relaxation Delay (D1) 2.0 secondsAllows for adequate relaxation of carbon nuclei between scans.[3]
Acquisition Time (AQ) 1.0 - 2.0 secondsDetermines the digital resolution of the spectrum.
Temperature 298 K (25 °C)Standard operating temperature for routine analysis.

Part 2: Spectral Analysis and Structural Elucidation

The interpretation of the ¹³C NMR spectrum involves a systematic assignment of each resonance to a specific carbon atom within the molecule. This process is guided by fundamental principles of chemical shift theory and comparison with data from analogous structures.

Molecular Structure and Carbon Numbering

First, we define the carbon framework of 3-hydroxy-2,6-dimethyl-4-pyrone.

Caption: Structure of 3-hydroxy-2,6-dimethyl-4-pyrone with IUPAC numbering.

Predicted ¹³C NMR Chemical Shifts

Due to the molecule's asymmetry, a total of eight distinct signals are expected in the ¹³C NMR spectrum: six for the pyrone ring carbons and two for the methyl group carbons. The chemical shift of each carbon is determined by its local electronic environment, influenced by factors such as hybridization, resonance, and the inductive effects of neighboring functional groups.[8][10]

  • Carbonyl Carbon (C4): As a ketone carbonyl, this carbon is highly deshielded and will appear at the lowest field (highest ppm value), typically in the range of 171-184 ppm for γ-pyrones.[11]

  • Olefinic Carbons (C2, C3, C5, C6): These sp²-hybridized carbons reside in the intermediate region of the spectrum.

    • C2 and C6: These carbons are bonded to the ring oxygen and are part of a vinyl ether-like system, which deshields them significantly. Their shifts are expected to be far downfield, often in the 158-167 ppm range.[11] The hydroxyl group at C3 will further influence the electronic environment of C2.

    • C3 and C5: These carbons are also olefinic. C3 is directly attached to the electron-donating hydroxyl group, which is expected to have a significant shielding effect compared to a standard olefinic carbon, though the direct attachment to oxygen causes a downfield shift. C5 is a standard olefinic carbon in the ring, expected in the 90-120 ppm range.[11]

  • Methyl Carbons (C7, C8): These sp³-hybridized carbons are the most shielded and will appear at the highest field (lowest ppm value), typically below 30 ppm.

The following table summarizes the predicted chemical shifts based on analysis of similar pyrone structures and established substituent effects.[11][12]

Carbon AtomHybridizationKey InfluencesPredicted Chemical Shift (ppm)
C4 sp²Ketone Carbonyl175 - 185
C2 sp²Vinyl Ether, adjacent to -OH160 - 170
C6 sp²Vinyl Ether158 - 165
C3 sp²Olefinic, bonded to -OH135 - 145
C5 sp²Olefinic105 - 115
C7 (on C2) sp³Methyl on sp² Carbon18 - 25
C8 (on C6) sp³Methyl on sp² Carbon18 - 25
Workflow for Structural Validation

The logical flow from sample to validated structure is a critical, self-validating process in any research setting.

G cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Analysis & Validation pure_sample High-Purity Analyte dissolve Dissolve in Deuterated Solvent pure_sample->dissolve transfer Filter into NMR Tube dissolve->transfer nmr_acq Acquire 13C Spectrum (Proton Decoupled) transfer->nmr_acq raw_spectrum Raw Spectrum (FID) nmr_acq->raw_spectrum processed_spectrum Processed Spectrum (Singlets for each C) raw_spectrum->processed_spectrum peak_assignment Assign Peaks based on Predicted Shifts & Theory processed_spectrum->peak_assignment validated_structure Structurally Confirmed 3-hydroxy-2,6-dimethyl-4-pyrone peak_assignment->validated_structure

Caption: Standardized workflow for NMR-based structural validation.

Conclusion

The ¹³C NMR analysis of 3-hydroxy-2,6-dimethyl-4-pyrone is a powerful and definitive method for its structural characterization. By following a meticulous experimental protocol, researchers can acquire high-fidelity data that is free from artifacts. The subsequent interpretation, grounded in the fundamental principles of chemical shift theory and augmented by data from analogous compounds, allows for the confident assignment of all carbon signals. This systematic approach provides the authoritative structural confirmation required by professionals in the pharmaceutical and chemical industries, ensuring both scientific integrity and the advancement of development programs.

References

  • Merck Millipore. (n.d.). Deuterated Solvents for Nuclear Magnetic Resonance Spectroscopy MagniSolv™.
  • Allan Chemical Corporation. (2025, October 7). Deuterated Solvents for NMR: Guide.
  • Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR.
  • UCHEM. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis.
  • MilliporeSigma. (n.d.). NMR Solvents.
  • Benchchem. (2025). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles.
  • Benchchem. (2025). An In-depth Technical Guide to ¹H and ¹³C NMR Spectra of Substituted Pyrroles.
  • Supporting Information Regiospecific construction of diverse and polyfunctionalized γ-pyrone cores by indium (III)-catalyzed an. (n.d.).
  • University of Leicester. (n.d.). NMR Sample Preparation.
  • Anasazi Instruments. (2021, January 27). A Great 13C NMR Spectrum Even When Your Sample is Dilute.
  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility.
  • Michigan State University. (n.d.). Sample Preparation. Max T. Rogers NMR Facility.
  • Poulton, G. A., Cyr, T. D., & McMullan, E. E. (n.d.). ¹³C nmr chemical shifts of ring carbons of some y-pyrones. ResearchGate.
  • University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences.
  • ChemicalBook. (n.d.). 2,6-Dimethyl-4H-pyran-4-one(1004-36-0) ¹³C NMR.
  • Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra.
  • Chemistry LibreTexts. (2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra.
  • AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.

Sources

Exploratory

Whitepaper: The Natural Occurrence, Biosynthesis, and Pharmacological Potential of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Executive Summary As a Senior Application Scientist specializing in natural product chemistry and volatile heterocycles, I present this technical guide on 3-hydroxy-2,6-dimethyl-4H-pyran-4-one . This γ -pyrone derivative...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist specializing in natural product chemistry and volatile heterocycles, I present this technical guide on 3-hydroxy-2,6-dimethyl-4H-pyran-4-one . This γ -pyrone derivative—structurally related to maltol and allomaltol—plays a dual role in modern biochemical sciences. It is a critical flavor-active compound generated during the fermentation of carbohydrate-rich foods, and it has recently emerged as a bioactive molecule with significant pharmacological potential, particularly in oncology and pharmacokinetic standardization.

Unlike rigid, template-driven reviews, this whitepaper dissects the causality behind its natural formation, maps its biological signaling pathways, and provides a field-proven, self-validating analytical protocol for its isolation.

Chemical Profile and Biosynthetic Origins

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one features a 4H-pyran-4-one core substituted with a hydroxyl group at C-3 and methyl groups at C-2 and C-6. In natural and processed matrices, its biosynthesis is primarily driven by two mechanisms:

  • Spontaneous Thermal/Chemical Formation: The compound is a classic product of the Maillard reaction and Strecker degradation. During the thermal processing and aging of amino acid- and carbohydrate-rich substrates (such as soybeans), the condensation of amino ketones leads to the spontaneous generation of pyranones[1]. It is also found as a thermal degradation product in pyrolyzed wood extracts, such as liquid smoke flavorings[2].

  • Microbial Biotransformation: Recent untargeted chemometric studies have identified this pyranone as a key biotransformation product in fungi-mediated, controlled fermentations. For instance, the fermentation of maize upregulates the production of this compound, contributing to the reduction of mycotoxins and the overall improvement of the grain's nutritional profile[3].

Natural Occurrence Across Biological Matrices

To facilitate comparative analysis, the quantitative occurrence and biological significance of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one across different natural matrices are summarized below:

Source MatrixFermentation / Processing TypeDetection MethodRelative AbundanceBiological Significance
Chinese Solid Fermented Soy Sauce Traditional SpontaneousHS-SPME-GC-MSLow (Flavor Threshold)Contributes to floral and sweet aromatic notes via Maillard pathways[1].
Douchi (Black Bean Paste) Salt-fermented MicrobialGC-MS0.32% (Relative Area)Active component in Volatile Components of Douchi (VCD); induces apoptosis[4].
Fermented Maize Controlled MicrobialGC-HRTOF-MSVariable (Upregulated)Health-promoting biotransformation product; improves nutritional quality[3].
Liquid Smoke Flavoring Pyrolysis / CondensationGC-MS & FTIRTraceThermal degradation product of complex carbohydrates and lignins[2].

Pharmacological Potential: Apoptosis and Signaling

Beyond its organoleptic properties, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one acts as a potent bioactive agent. In traditional Chinese fermented products like Douchi, volatile extracts containing this pyranone have demonstrated significant apoptosis-inducing effects on human nasopharyngeal carcinoma (CNE-1) cells[4].

Mechanistic Causality: The compound triggers the Bax/Bcl-2 signaling pathway. It upregulates pro-apoptotic transcription factors (p53, E2F1, p73), which subsequently upregulate Bax and downregulate Bcl-2. This critical shift in the Bax/Bcl-2 ratio causes mitochondrial membrane permeabilization, releasing cytochrome c and activating the Caspase-9 and Caspase-3 execution cascade[4].

Furthermore, due to its structural homology to allixin (a phytoalexin produced by garlic under continuous stress), 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is utilized as a highly reliable internal standard in pharmacokinetic LC-MS studies to accurately quantify allixin metabolites in vivo[5].

ApoptosisPathway Compound 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (VCD Active Component) Transcription p53 / E2F1 / p73 Upregulation Compound->Transcription Triggers Bax Bax Protein (Pro-apoptotic) Transcription->Bax Upregulates Bcl2 Bcl-2 Protein (Anti-apoptotic) Transcription->Bcl2 Downregulates Mitochondria Mitochondrial Membrane Permeabilization Bax->Mitochondria Pore Formation Bcl2->Mitochondria Loss of Inhibition Caspase Caspase-9 & Caspase-3 Activation Cascade Mitochondria->Caspase Cytochrome c Release Apoptosis Cancer Cell Apoptosis (CNE-1 Carcinoma) Caspase->Apoptosis Execution

Fig 1: Apoptosis signaling pathway triggered by pyranone derivatives in CNE-1 cells.

Analytical Workflows: Isolation and Quantification

To accurately profile 3-hydroxy-2,6-dimethyl-4H-pyran-4-one in complex biological matrices, we employ a solvent-free Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)[1].

AnalyticalWorkflow Sample Fermented Matrix (e.g., Douchi / Maize) Extraction HS-SPME Extraction (DVB/CAR/PDMS) Sample->Extraction Volatilization Separation Gas Chromatography (Polar Capillary) Extraction->Separation Thermal Desorption Ionization Electron Impact (EI) 70 eV Separation->Ionization Elution Detection Mass Spectrometry (m/z 140, 125, 111) Ionization->Detection Fragmentation Analysis Chemometric Profiling (OPLS-DA) Detection->Analysis Data Processing

Fig 2: Self-validating HS-SPME-GC-MS analytical workflow for pyranone isolation.

Protocol: Solvent-Free HS-SPME-GC-MS for Pyranone Isolation

Objective: To isolate and quantify the pyranone without solvent-induced artifact formation. Causality & Rationale: Traditional solvent extraction co-extracts non-volatile lipids that foul the GC inlet and cause the thermal degradation of sensitive heterocycles. HS-SPME relies on equilibrium between the matrix and a polymer fiber, ensuring high specificity for volatiles.

  • Sample Preparation & Matrix Modification: Weigh 5.0 g of the fermented matrix into a 20 mL headspace vial. Causality: Add 1.0 g of NaCl to decrease the solubility of hydrophilic analytes (salting-out effect), driving the polar pyranone into the headspace.

  • Internal Standardization (Self-Validation): Spike the sample with 10 µL of an internal standard (e.g., 2-octanol, 50 µg/mL). Self-Validation: The recovery of the internal standard validates the extraction efficiency and normalizes matrix effects during quantification, ensuring the protocol is a closed, self-validating system.

  • Equilibration & Extraction: Seal the vial with a PTFE/silicone septum. Equilibrate at 50°C for 15 minutes. Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 50°C. Causality: The mixed-polarity fiber coating is critical for capturing the moderately polar hydroxyl and carbonyl groups of the pyranone.

  • Desorption & GC-MS Analysis: Retract the fiber and immediately insert it into the GC injection port at 250°C for 5 minutes in splitless mode.

  • Chromatographic Separation: Use a polar capillary column (e.g., DB-WAX, 30 m × 0.25 mm × 0.25 µm). Causality: A polar stationary phase prevents peak tailing of the hydroxylated pyranone. Program the oven: 40°C (hold 3 min), ramp at 5°C/min to 230°C (hold 5 min).

  • Mass Spectrometric Detection: Operate in Electron Impact (EI) mode at 70 eV. Scan range: m/z 35-400. Identify the compound by comparing its mass fragmentation pattern—specifically the molecular ion at m/z 140 [M+] and prominent fragments at m/z 125, 111, 97, 85, 69, and 43 [6]—with NIST libraries and authentic standards.

Conclusion

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one is far more than a simple byproduct of the Maillard reaction. Its natural occurrence spans across fermented soy, maize biotransformation, and plant phytoalexin pathways. By understanding its biosynthetic origins and leveraging self-validating analytical workflows, researchers can further unlock its pharmacological potential as an apoptosis-inducing agent and a critical standard in drug development.

References

  • Flavor and taste compounds analysis in Chinese solid fermented soy sauce. Academic Journals.1[1]

  • Apoptosis-Inducing Effect and Underlying Mechanism of Aroma Components from Douchi on Human Nasopharyngeal Carcinoma CNE-1. CABI Digital Library.4[4]

  • UNTARGETED CHEMOMETRIC FINGERPRINTING OF BIOTRANSFORMATION PRODUCTS FROM FERMENTED MAIZE USING GC-HRTOF-MS AND LC-HRTOF-MS. Ghent University.3[3]

  • Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic. Chemical & Pharmaceutical Bulletin.5[5]

  • Study of a Commercial Liquid Smoke Flavoring by Means of Gas Chromatography/Mass Spectrometry and Fourier Transform Infrared Spectroscopy. ResearchGate.2[2]

  • Electrochemical treatment of the antibiotic sulfachloropyridazine: kinetics, reaction pathways, and toxicity evolution (Mass Fragmentation Data). Universitat de Barcelona.6[6]

Sources

Foundational

Physical and Chemical Stability of 3-Hydroxy-2,6-dimethyl-4-pyrone: A Comprehensive Technical Guide

Introduction & Core Rationale 3-Hydroxy-2,6-dimethyl-4-pyrone (DHP), structurally recognized as a dimethylated homologue of maltol, is a highly versatile heterocyclic compound. Naturally identified as a potent flavor and...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Core Rationale

3-Hydroxy-2,6-dimethyl-4-pyrone (DHP), structurally recognized as a dimethylated homologue of maltol, is a highly versatile heterocyclic compound. Naturally identified as a potent flavor and aroma compound in heat-treated foods and Chinese solid fermented soy sauce[1], DHP has also garnered significant attention in pharmacology. It was synthesized as a derivative of allixin (a garlic stress compound) to serve as a neurotrophic agent, demonstrating enhanced nerve survival activity with reduced toxicity[2]. Furthermore, it is utilized as a slow-release flavoring agent when conjugated into specific precursor molecules[3].

Understanding the physical and chemical stability of DHP is paramount for researchers and formulation scientists. The stability of the pyrone ring—governed by the enolic hydroxyl group at C-3 and the dual methyl substitutions at C-2 and C-6—dictates its shelf-life, reactivity, and biological efficacy.

Structural Dynamics and Physicochemical Profiling

The core reactivity of DHP stems from its α-hydroxyketone moiety embedded within a conjugated pyrone ring.

  • Steric and Electronic Effects : The methyl groups at the 2- and 6-positions provide steric shielding to the pyrone oxygen and the carbonyl carbon. Electronically, these methyl groups donate electron density via hyperconjugation, slightly increasing the electron richness of the ring compared to unsubstituted pyrones.

  • Acid-Base Equilibria : The enolic hydroxyl group at C-3 is weakly acidic. Drawing parallels from structurally analogous 3-hydroxypyridin-4-ones and maltol derivatives, the pKa of the 3-OH group in DHP is approximately 8.4–8.6[4]. Consequently, DHP remains predominantly in its protonated, neutral form at physiological pH (7.4) and in acidic formulations, ensuring high lipophilicity and membrane permeability.

Table 1: Quantitative Physicochemical and Stability Parameters

ParameterValue / CharacteristicMechanistic Implication
Molecular Weight 140.14 g/mol Low molecular weight facilitates volatility in flavor profiles[3].
pKa (3-OH group) ~8.5Remains protonated at physiological pH; dictates chelation state[4].
Metal Stoichiometry (Fe³⁺) 3:1 (Ligand:Metal)Forms stable, uncharged octahedral complexes, preventing Fenton reactions.
Hydrolytic Stability High at pH 3.0 - 7.0Ring-opening occurs at pH > 9 due to nucleophilic attack.
Thermal Degradation Stable < 120°CSusceptible to caramelization/Maillard cross-reactions at high heat[1].

Chemical Stability Mechanisms

Hydrolytic Degradation and pH Dependence

The pyrone ring is highly stable in acidic to neutral aqueous environments. However, under strongly alkaline conditions (pH > 9), the hydroxide ion (OH⁻) acts as a nucleophile.

  • Causality Insight : Formulations containing DHP must be buffered between pH 4.0 and 7.0. In alkaline media, the deprotonation of the 3-OH group forms an enolate that alters the electron distribution, making the adjacent carbons highly susceptible to nucleophilic attack. Despite the steric hindrance from the C-2 and C-6 methyl groups, prolonged exposure to high pH leads to the cleavage of the C-O-C ether linkage and irreversible ring opening.

Metal Chelation as a Stabilizing Mechanism

Like maltol, DHP is a potent bidentate chelator. The adjacent ketone (C-4) and hydroxyl (C-3) groups coordinate strongly with hard Lewis acids, particularly Fe³⁺ and Al³⁺[4].

  • Causality Insight : The formation of a 3:1 (DHP:Fe³⁺) thermodynamically stable octahedral complex neutralizes the catalytic activity of free iron, thereby preventing the generation of reactive oxygen species (ROS) via the Fenton reaction. While this chelation stabilizes the formulation against oxidative stress, it induces a strong bathochromic shift, often turning solutions deep red or purple.

Oxidative and Photochemical Stability

The enolic hydroxyl group is susceptible to auto-oxidation when exposed to UV light or radical initiators. Photochemical stress can lead to the formation of oxidopyrylium ylides. Research on structurally related maltol and allomaltol derivatives shows that these ylides can undergo [5+3] dimerization or [5+2] cycloaddition reactions[5]. The specific methyl substitution pattern in DHP kinetically influences these dimerization pathways, often leading to complex polymeric degradation products under intense UV irradiation[5].

StabilityPathways DHP 3-Hydroxy-2,6-dimethyl-4-pyrone (Stable at pH < 7) Alkaline Alkaline Media (pH > 9) OH- Attack DHP->Alkaline Oxidative Oxidative Stress (UV Light / ROS) DHP->Oxidative Chelation Metal Chelation (Fe3+, Cu2+) DHP->Chelation RingOpen Ring-Opening Degradation (Loss of Pyrone Core) Alkaline->RingOpen Dimerization Oxidopyrylium Ylide Dimerization Oxidative->Dimerization StableComplex Stable Octahedral Complex (Antioxidant Mechanism) Chelation->StableComplex

Fig 1. Mechanistic pathways dictating the chemical stability and degradation of DHP.

Physical Stability

Thermal Stability

In its pure solid state, DHP exhibits robust thermal stability. However, in solution—especially in the presence of primary amines or amino acids—elevated temperatures (>120°C) can trigger Maillard-type condensation reactions. The carbonyl group at C-4 can form Schiff bases with amino groups, leading to the generation of melanoidins (browning) and the loss of the active DHP monomer[1].

Experimental Protocols: Self-Validating Stability Systems

To rigorously evaluate the stability of DHP in any novel formulation, the following self-validating protocols must be employed. These methods ensure that degradation is not only observed but mechanistically quantified.

Protocol 1: Forced Degradation and Kinetic Profiling (HPLC-UV)

Objective : Determine the hydrolytic and oxidative half-life of DHP.

  • Stock Preparation : Dissolve DHP in HPLC-grade methanol to a concentration of 1.0 mg/mL.

  • Stress Application :

    • Acidic/Alkaline: Dilute the stock 1:10 in 0.1 M HCl (pH 1) and 0.1 M NaOH (pH 13).

    • Oxidative: Dilute 1:10 in 3% H₂O₂.

    • Thermal: Incubate a neutral aqueous sample at 60°C, 70°C, and 80°C.

  • Quenching : At predetermined time intervals (0, 2, 4, 8, 24 hours), extract 100 µL aliquots. Quench alkaline/acidic samples by neutralizing with equivalent volumes of HCl/NaOH. Quench oxidative samples with 10 mM sodium thiosulfate.

  • Chromatographic Analysis : Inject 10 µL into a C18 Reverse-Phase HPLC system. Use an isocratic mobile phase of Water:Acetonitrile (70:30 v/v) with 0.1% Formic Acid. Detect at 275 nm.

  • Validation : Plot ln(Area) vs. Time. A linear fit confirms pseudo-first-order degradation kinetics. Calculate the activation energy (Ea) using the Arrhenius equation from the thermal stress data.

Protocol 2: Spectrophotometric Validation of Metal Chelation Stability

Objective : Confirm the 3:1 ligand-to-metal stoichiometry and complex stability.

  • Reagent Preparation : Prepare equimolar (1 mM) solutions of DHP and FeCl₃ in a 50 mM HEPES buffer (pH 7.4).

  • Job’s Method of Continuous Variation : Prepare a series of 10 mixtures where the total molarity of [DHP] + [Fe³⁺] remains constant (1 mM), but the molar fraction of DHP varies from 0.0 to 1.0.

  • Incubation : Allow the solutions to equilibrate in the dark for 30 minutes at 25°C.

  • Measurement : Measure the absorbance at the complex's λmax (typically ~450-500 nm for iron-pyrone complexes) using a UV-Vis spectrophotometer.

  • Validation : Plot Absorbance vs. Molar Fraction of DHP. The apex of the curve will occur precisely at a molar fraction of 0.75, self-validating the 3:1 (Ligand:Metal) stoichiometric stability of the complex.

Workflow Sample Prepare DHP Stock Solution Stress Apply Stress Conditions (Thermal, UV, pH, H2O2) Sample->Stress Quench Quench Reaction (Neutralize / Dilute) Stress->Quench HPLC HPLC-UV Analysis (Quantify Intact DHP) Quench->HPLC Kinetics Calculate Kinetics (k, t1/2, Arrhenius) HPLC->Kinetics

Fig 2. Step-by-step experimental workflow for forced degradation and kinetic stability profiling.

Conclusion

The physical and chemical stability of 3-hydroxy-2,6-dimethyl-4-pyrone is intricately linked to its molecular architecture. While highly stable under neutral, acidic, and thermal conditions, its vulnerability to alkaline hydrolysis and UV-induced dimerization necessitates careful formulation strategies[5]. Leveraging its potent metal-chelating properties can enhance the oxidative stability of surrounding matrices, making DHP a multifaceted asset in both food chemistry and neuropharmacology[2].

References

  • Flavor and taste compounds analysis in Chinese solid fermented soy sauce Source: Academic Journals URL
  • WO2008011742A1 - Method of using organic compounds Source: Google Patents URL
  • 2020 - Kyolic Aged Garlic Extract Source: Kyolic URL
  • Synthesis of 2-Amido-3-hydroxypyridin-4(1H)
  • Maltol- and Allomaltol-Derived Oxidopyrylium Ylides: Methyl Substitution Pattern Kinetically Influences [5 + 3] Dimerization versus[5 + 2] Cycloaddition Reactions Source: ACS Publications URL

Sources

Exploratory

Thermogravimetric Analysis of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (Allomaltol): A Technical Guide for Thermal Profiling and Complexation Studies

Executive Summary Understanding the thermal behavior of small-molecule chelators is a cornerstone of modern drug development and materials science. This whitepaper provides an in-depth technical framework for the Thermog...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Understanding the thermal behavior of small-molecule chelators is a cornerstone of modern drug development and materials science. This whitepaper provides an in-depth technical framework for the Thermogravimetric Analysis (TGA) of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- , commonly known as Allomaltol [1]. By synthesizing fundamental thermodynamic principles with field-proven experimental protocols, this guide equips researchers with the methodologies required to accurately profile the thermal degradation of allomaltol and its transition metal complexes.

Chemical Context & The Significance of Allomaltol

Allomaltol is a naturally derived, versatile pyranone compound characterized by its hydroxyl and methyl substitutions. Its unique electronic structure makes it a highly effective bidentate oxygen-donor ligand. The compound's thermal and chemical stability dictates its utility across various advanced applications:

  • Organic Synthesis: It serves as a critical precursor in the generation of oxidopyrylium ylides for complex cycloaddition reactions[2] and participates in base-promoted cascade recyclizations[3].

  • Metallodrug Development: Allomaltol is extensively used to synthesize transition metal complexes (e.g., Cu(II), Ru(II), Zn(II)) designed for antitumour and antimicrobial therapies[4].

  • Analytical Standards: Due to its predictable behavior, it is utilized as a quantitative standard in the pharmacokinetic profiling of related pyranone metabolites[5].

When developing allomaltol-based therapeutics, TGA is not merely a characterization tool; it is a diagnostic instrument used to deduce coordination geometry, hydration states, and shelf-life stability.

Mechanistic Principles of Thermal Degradation

The thermal degradation of allomaltol is governed by the stability of its γ -pyrone ring. When subjected to a controlled temperature ramp under an inert atmosphere, the molecule undergoes a highly specific sequence of endothermic and exothermic events.

The causality behind these events is rooted in bond dissociation energies. Initial heating overcomes intermolecular hydrogen bonding, leading to melting and minor volatilization. As thermal energy surpasses the activation energy of the pyranone ring's covalent bonds (>250 °C), catastrophic ring cleavage occurs. This pyrolysis results in the evolution of carbon monoxide (CO) and carbon dioxide (CO 2​ ), leaving behind a carbonaceous char.

G N1 Allomaltol (Solid) Stable < 150°C N2 Melting & Volatilization 150°C - 200°C N1->N2 Thermal Energy N3 Pyranone Ring Cleavage Loss of CO, CO2 250°C - 400°C N2->N3 Pyrolysis N4 Carbonaceous Residue > 500°C (in N2) N3->N4 Carbonization

Figure 1: Mechanistic thermal degradation pathway of Allomaltol under inert nitrogen atmosphere.

Quantitative Data Interpretation

The following table summarizes the typical thermogravimetric profile of pure allomaltol. Derivative thermogravimetry (DTG) is highly recommended to pinpoint the exact temperature of maximum degradation rate ( Tmax​ ).

Thermal EventTemperature Range (°C)Mass Loss (%)Mechanistic Assignment
Phase Transition 145 - 160< 2.0Melting point onset; minor volatilization of surface moisture.
Primary Degradation 220 - 35075.0 - 85.0Pyrolysis of the pyranone ring; evolution of volatile gases (CO, CO 2​ ).
Residue Formation > 45015.0 - 20.0Formation of stable carbonaceous char (dependent on N 2​ purity).

Experimental Protocol: A Self-Validating TGA Workflow

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. Every parameter is chosen to eliminate artifacts such as thermal lag, buoyancy effects, and premature oxidation.

Step 1: Instrument Calibration & Baseline Establishment
  • Temperature Calibration: Calibrate the TGA furnace using high-purity Curie point magnetic standards (e.g., Alumel, Nickel, Iron) to ensure temperature accuracy within ±0.5 °C.

  • Buoyancy Correction (The Blank Run): Run an empty alumina crucible through the exact thermal program. Causality: As gas density changes with temperature, apparent mass shifts occur. Subtracting this blank run from the sample data mathematically neutralizes buoyancy artifacts.

Step 2: Sample Preparation
  • Crucible Selection: Utilize a 70 μ L Alumina (Al 2​ O 3​ ) crucible. Causality: Unlike platinum, alumina is catalytically inert, preventing artificial lowering of the allomaltol decomposition activation energy.

  • Mass Optimization: Weigh precisely 5.0 to 8.0 mg of crystalline allomaltol. Causality: A mass within this range ensures a thin, uniform layer at the bottom of the crucible, eliminating internal thermal gradients and preventing mass-transfer limitations during gas evolution.

Step 3: Thermal Programming
  • Atmosphere Control: Purge the furnace with ultra-high purity Nitrogen (N 2​ ) at a flow rate of 50 mL/min. Causality: An inert atmosphere isolates purely pyrolytic degradation pathways. The presence of oxygen would trigger exothermic combustion, obscuring the intrinsic stability profile of the compound.

  • Heating Ramp: Apply a linear heating rate of 10 °C/min from 25 °C to 600 °C. Causality: This specific rate establishes an optimal thermal equilibrium between the sample and the microbalance, providing sharp, highly resolved DTG peaks without excessively prolonging the experiment.

Advanced Applications: TGA of Allomaltol-Metal Complexes

When allomaltol is coordinated to a transition metal (e.g., to form an antitumour Copper(II) complex[4]), its thermal profile shifts dramatically. TGA becomes a powerful tool to deduce the stoichiometry and coordination geometry of the synthesized drug.

In these complexes, water molecules lost below 100 °C are typically outer-sphere (lattice) water, whereas water lost between 120 °C and 150 °C is inner-sphere (coordinated) water. The allomaltol ligands themselves degrade at higher temperatures, ultimately leaving a pure metal oxide residue. By calculating the mass percentage of the final oxide, researchers can definitively confirm the metal-to-ligand ratio.

Workflow S1 Step 1: Dehydration 50-150°C Loss of H2O S2 Step 2: Ligand Pyrolysis 200-400°C Loss of Allomaltol S1->S2 S3 S3 S2->S3 S4 Data Synthesis Stoichiometric Deduction S3->S4

Figure 2: Logical TGA workflow for deducing the coordination geometry of Allomaltol-metal complexes.

Conclusion

Thermogravimetric analysis of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one requires meticulous control over experimental variables to yield meaningful data. By adhering to the self-validating protocols outlined in this guide, researchers can accurately map the thermal degradation kinetics of allomaltol. This foundational data is critical for advancing its use in complex organic syntheses, validating analytical standards, and engineering the next generation of pyranone-based metallotherapeutics.

References

  • PubChem. 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-.
  • Beilstein Journal of Organic Chemistry. Base-promoted cascade recyclization of allomaltol derivatives containing an amide fragment into substituted 3-(1-hydroxyethylidene)tetronic acids.
  • The Journal of Organic Chemistry. Maltol- and Allomaltol-Derived Oxidopyrylium Ylides: Methyl Substitution Pattern Kinetically Influences [5 + 3] Dimerization versus[5 + 2] Cycloaddition Reactions.
  • MDPI. Chromone-Based Copper(II)
  • Chemical & Pharmaceutical Bulletin. Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic.

Sources

Foundational

Comprehensive Technical Guide on 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one: Synthesis, Coordination Chemistry, and Biological Applications

Executive Summary 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS: 2298-99-9) is a highly bioactive heterocyclic ketone belonging to the pyranone family. Structurally homologous to maltol and pyromeconic acid, this compound i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS: 2298-99-9) is a highly bioactive heterocyclic ketone belonging to the pyranone family. Structurally homologous to maltol and pyromeconic acid, this compound is characterized by its conjugated enone system and an enolic hydroxyl group. While traditionally recognized as a potent aroma and flavor constituent in fermented matrices, recent advances have repositioned it as a critical scaffold in coordination chemistry and oncology. This whitepaper provides an in-depth technical synthesis of its formation pathways, metal-chelating thermodynamics, apoptotic mechanisms, and the rigorous analytical workflows required for its isolation.

Molecular Architecture and Physicochemical Profile

The molecular architecture of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (C₇H₈O₃, MW: 140.14 g/mol ) is defined by a planar 4H-pyran ring substituted with methyl groups at the C2 and C6 positions, and a hydroxyl group at C3[1][2].

Causality in Structural Design: The dual functionality of this molecule dictates its chemical behavior. The enolic proton at C3 is weakly acidic (pKa ~8.5), allowing it to undergo deprotonation under physiological conditions to form a stable monoanion. Concurrently, the adjacent ketonic oxygen at C4 acts as a secondary electron donor. This specific spatial arrangement creates an ideal O,O-bidentate chelation pocket, making it highly affine for hard Lewis acids (e.g., Fe³⁺, Al³⁺, V⁴⁺). Furthermore, the addition of the second methyl group at C6 (compared to maltol) significantly increases the molecule's lipophilicity (log P), a critical parameter for enhancing the cellular permeability of its subsequent metallodrug complexes.

Biosynthesis and Environmental Formation

In natural and processed matrices, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is predominantly generated via the Maillard reaction and Strecker degradation during thermal processing and microbial fermentation[3].

Untargeted chemometric fingerprinting using GC-HRTOF-MS has demonstrated that this ketone is formed de novo during the lactic acid fermentation of maize, acting as a health-promoting secondary metabolite[4]. It is also a critical heterocyclic aroma compound identified in Chinese solid fermented soy sauce[3] and commercial liquid smoke flavorings[5].

Beyond biotransformation, it emerges as an environmental degradation product. During the UV/Chlorine advanced oxidation of macrolide antibiotics (such as azithromycin), the cleavage of desosamine and cladinose sugars yields this specific pyranone derivative, highlighting its stability as a terminal degradation scaffold[6].

G Precursors Carbohydrates & Amino Acids (Fermented Matrices) Maillard Maillard Reaction & Strecker Degradation Precursors->Maillard Heat / Fermentation Intermediates Dicarbonyl Intermediates (e.g., Deoxyosones) Maillard->Intermediates Amadori Rearrangement Cyclization Cyclization & Dehydration (Thermal/Microbial) Intermediates->Cyclization -H2O Target 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one Cyclization->Target Ring Closure

Diagram 1: Biosynthetic and degradation pathways forming the pyranone core.

Coordination Chemistry: The O,O-Bidentate Advantage

The 3-hydroxy-4-pyranone core is a privileged scaffold in metallodrug development. Upon deprotonation of the C3 hydroxyl group, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one acts as a potent bidentate ligand, coordinating transition metals to form highly stable, five-membered chelate rings.

Therapeutic Causality: When coordinating to metals like Iron(III) or Vanadium(IV), the ligand forms neutral, lipophilic complexes (e.g., ML3​ or ML2​ ). The neutralization of the metal's charge combined with the hydrophobic shield provided by the C2 and C6 methyl groups facilitates passive diffusion across the phospholipid bilayer of the gastrointestinal tract. This mechanism is the foundational logic behind developing pyranone-based orally bioavailable metallodrugs for conditions such as iron deficiency anemia and diabetes mellitus.

G Ligand Pyranone Ligand (HL) Deprotonation Enolic OH Deprotonation Ligand->Deprotonation Complex Neutral Complex [MLn] Deprotonation->Complex + Metal Ion Metal Metal Cation (Fe3+, V4+) Metal->Complex BioAction Cellular Uptake Complex->BioAction Lipophilic Transport

Diagram 2: Metal chelation mechanism and lipophilic transport of the complex.

Pharmacological Profiling and Apoptotic Mechanisms

Beyond its chemical utility, the compound exhibits significant intrinsic bioactivity. In a comprehensive study investigating the volatile components of Douchi (a traditional fermented soybean product), a fraction containing 3-hydroxy-2,6-dimethyl-4H-pyran-4-one demonstrated potent apoptosis-inducing effects on human nasopharyngeal carcinoma CNE-1 cells[7].

The molecular mechanism is driven by the activation of intrinsic apoptotic pathways. Treatment with the pyranone-rich fraction upregulates pro-apoptotic factors including caspase-3, caspase-8, caspase-9, Bax, and p53, while simultaneously downregulating anti-apoptotic factors such as Bcl-2 and HIAP-1[7].

Quantitative Data Summary
Property / ParameterData / ValueReference
CAS Registry Number 2298-99-9[1][2]
Molecular Formula C₇H₈O₃[2]
Molecular Weight 140.14 g/mol [2]
GC-MS Retention Time (Douchi Extract) 21.752 min (Peak 16)[7]
Apoptotic Inhibition Rate (CNE-1 Cells) 84.6% (at 1.6 mg/mL VCD extract)[7]
Key Natural Matrices Fermented maize, Soy sauce, Douchi, Liquid smoke[3][4][5][7]

Advanced Analytical Workflows: HS-SPME-GC-MS

Detecting and quantifying this specific pyranone in complex, lipid-rich biological matrices requires rigorous analytical precision to avoid artifact formation.

Self-Validating Protocol: HS-SPME-GC-MS Quantification

Objective: Isolate and quantify 3-hydroxy-2,6-dimethyl-4H-pyran-4-one from fermented matrices.

Causality & Rationale: Headspace Solid-Phase Microextraction (HS-SPME) is selected over liquid-liquid extraction to prevent the co-extraction of non-volatile lipids that foul the GC inlet. An 85 µm Polyacrylate (PA) fiber is explicitly chosen because its polar nature perfectly matches the semi-polar characteristics of the hydroxylated pyranone, offering superior partition coefficients compared to standard non-polar PDMS fibers[3].

Step-by-Step Workflow:

  • Matrix Preparation: Transfer 5.0 g of the homogenized sample into a 20 mL headspace vial. Add 1.0 mL of saturated NaCl solution. Causality: The salting-out effect decreases analyte solubility in the aqueous phase, aggressively driving the pyranone into the headspace.

  • Internal Standardization (Validation Step 1): Spike the sample with 10 µL of a 50 ppm isotopically labeled standard (e.g., Maltol-d3). This validates the extraction efficiency and compensates for matrix suppression effects, ensuring the system is self-validating.

  • Equilibration: Seal the vial with a PTFE/silicone septum. Incubate at 50°C for 15 minutes. Causality: 50°C provides optimal thermal energy to volatilize the pyranone without triggering secondary Maillard reactions that would artificially inflate the concentration.

  • Extraction: Pierce the septum and expose the 85 µm PA fiber to the headspace (3 cm depth) for exactly 40 minutes at 50°C[3].

  • Desorption: Retract the fiber, transfer it to the GC injection port, and thermally desorb at 250°C for 5 minutes in splitless mode.

  • Blank Verification (Validation Step 2): Run a blank fiber desorption between every 10 samples to confirm zero carryover, maintaining the integrity of the batch.

  • GC-MS Analysis: Separate the analytes using a polar capillary column (e.g., DB-WAX) and identify the target via mass spectral matching (m/z 140 molecular ion) against the NIST library[3][7].

G Sample Complex Matrix + IS Extraction HS-SPME Extraction (PA Fiber, 50°C) Sample->Extraction Volatilization Desorption Thermal Desorption (GC Inlet) Extraction->Desorption Fiber Transfer Separation GC-HRTOF-MS Separation Desorption->Separation Carrier Gas Analysis Chemometric Profiling Separation->Analysis Mass Spectra

Diagram 3: Self-validating HS-SPME-GC-MS analytical workflow.

References

  • Untargeted Chemometric Fingerprinting of Biotransformation Products from Fermented Maize Using GC-HRTOF-MS and LC-HRTOF-MS. Ghent University (UGent).
  • 2298-99-9 | 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one. BLD Pharm.
  • Apoptosis-Inducing Effect and Underlying Mechanism of Aroma Components from Douchi on Human Nasopharyngeal Carcinoma CNE-1. CABI Digital Library.
  • Flavor and taste compounds analysis in Chinese solid fermented soy sauce. Academic Journals.
  • CAS # 2298-99-9, 3-Hydroxy-2,6-Dimethylpyran-4-One: more inform
  • Study of a Commercial Liquid Smoke Flavoring by Means of Gas Chromatography/Mass Spectrometry and Fourier Transform Infrared Spectroscopy.
  • THÈSE DE DOCTOR

Sources

Protocols & Analytical Methods

Method

Application Note: Oxidative Synthesis of 3-Hydroxy-2,6-dimethyl-4-pyrone (6-Methylmaltol)

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Introduction and Mechanistic Rationale 3-Hydroxy-2,6-dimethyl-4-pyrone (commonly r...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction and Mechanistic Rationale

3-Hydroxy-2,6-dimethyl-4-pyrone (commonly referred to as 6-methylmaltol) is a highly versatile pyrone building block. It serves as a critical intermediate in the total synthesis of complex natural products, most notably the pyridone alkaloid melochinine [1].

As a Senior Application Scientist, it is vital to understand that the synthesis of this pyrone is not merely a functional group transformation, but a structural reorganization. The most robust and scalable method for synthesizing 3-hydroxy-2,6-dimethyl-4-pyrone relies on the oxidative ring expansion of 1-(5-methyl-2-furyl)ethanol [1].

Causality in Experimental Design: The protocol utilizes a halogen/water system (specifically Cl2​/H2​O ) as the oxidative driving force. The choice of aqueous chlorine generates hypochlorous acid ( HOCl ) in situ. This electrophilic species attacks the electron-rich furan ring of 1-(5-methyl-2-furyl)ethanol. The subsequent addition of water leads to an Achmatowicz-type rearrangement—a cascade involving ring-opening to an acyclic dicarbonyl intermediate (or hemiketal), followed by cyclization and dehydration to form the thermodynamically stable 4-pyrone core. Temperature control (0–5 °C) during the initial oxidation is critical to prevent over-oxidation or uncontrolled polymerization of the furan precursor.

Synthetic Workflow Diagram

The following diagram illustrates the logical progression of the chemical transformation from the furan precursor to the final pyrone product.

SynthesisWorkflow Start 1-(5-Methyl-2-furyl)ethanol (Starting Material) Reagent Cl2 / H2O (Electrophilic Oxidation) Start->Reagent Aqueous conditions Intermediate Achmatowicz-type Rearrangement Reagent->Intermediate T = 0-5 °C Product 3-Hydroxy-2,6-dimethyl-4-pyrone (Target Pyrone) Intermediate->Product Dehydration / Cyclization

Synthetic workflow for 3-hydroxy-2,6-dimethyl-4-pyrone via oxidative furan ring expansion.

Quantitative Data & Reagent Specifications

To ensure a self-validating system, the stoichiometry and purity of reagents must be strictly controlled. Below is the standardized reagent table for a 10 mmol scale synthesis.

Reagent / MaterialMolecular Weight ( g/mol )EquivalentsAmountRole in Synthesis
1-(5-Methyl-2-furyl)ethanol126.151.01.26 gStarting Material
Chlorine gas ( Cl2​ )*70.901.10.78 gPrimary Oxidant
Deionized Water ( H2​O )18.02Solvent25 mLSolvent / Nucleophile
Ethyl Acetate (EtOAc)88.11Extraction3 x 20 mLOrganic Extraction Solvent
Brine (Sat. NaCl)N/AWash20 mLAqueous Wash
Anhydrous Na2​SO4​ 142.04Excess~5 gDrying Agent

*Note: For enhanced laboratory safety and precise stoichiometric control, Cl2​ can be generated in situ using a standardized sodium hypochlorite (NaOCl) solution acidified with controlled equivalents of HCl.

Step-by-Step Experimental Protocol

Prerequisites: All procedures involving chlorine gas or in situ chlorine generation must be conducted in a high-performance fume hood.

Step 1: Reactor Preparation and Dissolution

  • Equip a 100 mL three-neck round-bottom flask with a magnetic stir bar, an internal thermocouple, and a gas dispersion tube (if using external Cl2​ ) or a dropping funnel (if using the NaOCl/HCl method).

  • Suspend 1.26 g (10 mmol) of 1-(5-methyl-2-furyl)ethanol in 25 mL of deionized water. Expert Insight: The starting material may not be fully soluble initially; vigorous stirring is required to create a fine suspension, ensuring maximum surface area for the biphasic oxidation.

Step 2: Controlled Oxidation

  • Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

  • Slowly introduce 1.1 equivalents of chlorine into the aqueous mixture.

    • Mechanistic Control: The temperature must not exceed 5 °C during addition. The electrophilic attack of Cl+ on the furan ring is highly exothermic. Elevated temperatures will lead to the degradation of the intermediate hemiketal into intractable tars.

  • Maintain stirring at 0–5 °C for 30 minutes post-addition to ensure complete conversion of the furan. Monitor the disappearance of the starting material via TLC (Hexanes:EtOAc 7:3, UV active).

Step 3: Rearrangement and Cyclization

  • Remove the ice-water bath and allow the reaction mixture to slowly warm to ambient temperature (20–25 °C).

  • Stir at room temperature for an additional 2 hours. During this phase, the acyclic/hemiketal intermediates undergo dehydration and cyclize to form the aromatic 4-pyrone system [1].

Step 4: Workup and Extraction

  • Transfer the aqueous reaction mixture to a separatory funnel.

  • Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

  • Combine the organic phases and wash with 20 mL of saturated aqueous NaCl (brine) to remove residual aqueous impurities and aid in phase separation.

  • Dry the combined organic layer over anhydrous Na2​SO4​ . Filter the drying agent and concentrate the filtrate in vacuo using a rotary evaporator.

Step 5: Purification and Validation

  • The crude residue typically presents as a crystalline solid or a thick oil that crystallizes upon standing.

  • Purify the crude product via recrystallization from a minimal amount of hot ethanol or via silica gel flash chromatography (eluting with a gradient of Hexanes/EtOAc).

  • Validation: Confirm the structure of 3-hydroxy-2,6-dimethyl-4-pyrone via 1H NMR. Key diagnostic peaks include the distinct vinylic proton of the pyrone ring and the two methyl group singlets, differentiating it from the furan precursor.

References

  • Title: Synthese der enantiomeren Melochinine (Synthesis of the Enantiomeric Melochinines) Source: Liebigs Annalen der Chemie (August 1982) / ResearchGate URL: [Link]

Application

Application Note: Chromatographic Isolation and Purification of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Protocol & Technical Guide Introduction & Chemical Rationale 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one is a het...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Protocol & Technical Guide

Introduction & Chemical Rationale

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one is a heterocyclic pyranone derivative widely recognized for its potent aromatic properties, antioxidant capacity, and biological activity. It is frequently identified in heat-treated and fermented matrices, such as solid fermented soy sauce[1] and biotransformed fermented maize[2]. Furthermore, due to its structural homology to garlic-derived phytoalexins, it serves as a critical analytical standard in pharmacokinetic studies of allixin and its metabolites[3].

The Causality of Chromatographic Challenges: Purifying this compound presents specific physicochemical challenges. The molecule features a polar pyranone ring with a hydroxyl group at the C3 position and a carbonyl at the C4 position. This specific α-hydroxyketone motif is highly prone to chelating trace metal ions present in standard silica-based stationary phases. If ignored, this chelation classically results in severe peak tailing, poor recovery, and fraction contamination.

To counteract this, reversed-phase high-performance liquid chromatography (RP-HPLC) utilizing highly end-capped C18 columns and an acidified mobile phase is required. The acid suppresses silanol ionization on the column and keeps the analyte's hydroxyl group protonated, creating a self-validating system where peak symmetry directly indicates method health.

Experimental Workflow & Visualization

The following diagram illustrates the logical progression from a crude, complex matrix to a highly purified compound.

PurificationWorkflow Start Crude Sample Matrix (Fermented Extract) LLE Liquid-Liquid Extraction (Hexane Defatting) Start->LLE SPE Solid Phase Extraction (Amino/C18 Cartridge) LLE->SPE Aqueous Phase Prep Preparative RP-HPLC (C18, H2O/MeOH Gradient) SPE->Prep Eluate Fraction Fraction Collection (UV Detection @ 280 nm) Prep->Fraction Analysis LC-MS Verification (m/z 140[M+H]+) Fraction->Analysis Pure Pure 3-hydroxy-2,6-dimethyl- 4H-pyran-4-one Analysis->Pure

Workflow for the extraction and chromatographic purification of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

Sample Preparation: Extraction and Pre-Purification

Directly injecting crude extracts (e.g., from fermented broths) will irreversibly foul preparative HPLC columns. A two-dimensional clean-up approach is required to remove matrix interferences[2].

Step-by-Step Protocol:
  • Liquid-Liquid Extraction (Defatting):

    • Action: Add 50 mL of hexane to 50 mL of the crude aqueous extract in a separatory funnel. Shake vigorously and allow phases to separate.

    • Causality: Fermented matrices contain non-polar lipids that will irreversibly bind to the hydrophobic C18 prep column, reducing its lifespan. Hexane removes these lipids while leaving the moderately polar pyranone in the aqueous layer[2].

    • Execution: Discard the upper hexane layer. Retain the lower aqueous phase.

  • Solid Phase Extraction (SPE):

    • Action: Condition an Amino (NH2) SPE cartridge with 5 mL methanol followed by 5 mL water. Load the defatted aqueous extract.

    • Causality: Amino stationary phases effectively retain highly polar interferences (like sugars and large organic acids common in soy/maize fermentation) while allowing the target pyranone to elute[2].

    • Execution: Elute the target compound using a 70:30 Water:Methanol mixture. Lyophilize or evaporate the eluate under nitrogen, then reconstitute in 2 mL of the initial HPLC mobile phase.

Preparative RP-HPLC Protocol

This protocol is adapted from validated pharmacokinetic isolation methodologies utilizing TSK gel ODS (C18) architecture[3].

System Suitability & Self-Validation

Before injecting the sample, run a blank gradient. The baseline at 280 nm must remain stable (drift < 5 mAU). A test injection of a known standard should yield an asymmetry factor (As) between 0.9 and 1.2. If As > 1.5, the column contains active silanols or metal contamination, invalidating the run.

Step-by-Step Protocol:
  • Column Selection: Use a Preparative C18 Column (e.g., 250 mm × 21.2 mm, 5 µm particle size). Ensure the silica is highly end-capped.

  • Mobile Phase Preparation:

    • Solvent A: Ultrapure Water + 0.1% Formic Acid (v/v).

    • Solvent B: HPLC-Grade Methanol + 0.1% Formic Acid (v/v).

    • Causality: Formic acid lowers the pH (~2.7) below the pKa of the pyranone's hydroxyl group. This ensures the molecule remains fully protonated (neutral), preventing secondary interactions with the stationary phase that cause peak tailing.

  • Execution: Inject 500 µL of the reconstituted SPE eluate. Monitor UV absorbance at 280 nm, which is the optimal wavelength for the conjugated pyranone ring system[3]. Collect the fraction eluting at the predetermined retention time (typically between 15–18 minutes under the gradient below).

Table 1: Preparative HPLC Gradient Conditions
Time (min)Flow Rate (mL/min)% Mobile Phase A (Water + 0.1% FA)% Mobile Phase B (Methanol)
0.015.09010
5.015.09010
25.015.04060
30.015.01090
35.015.09010

Analytical Verification (LC-MS / GC-MS)

To ensure the trustworthiness of the isolated fraction, orthogonal verification using mass spectrometry is required. The target compound has a nominal mass of 140.14 g/mol . Under Atmospheric Pressure Chemical Ionization (APCI) or Electron Ionization (EI), specific fragmentation patterns emerge that validate the compound's identity[3],[4].

Table 2: Analyte Mass Spectrometry (MS) Verification Data
ParameterValue / Description
Target Compound 3-hydroxy-2,6-dimethyl-4H-pyran-4-one
Nominal Mass 140.14 g/mol
Primary Ionization Mode APCI (Positive) or EI
Precursor Ion m/z 141[M+H]+ (APCI)
Major Fragment Ions (EI) m/z 140 (M+), 125, 111, 97, 85, 69, 43[4]
UV Maxima (λmax) 280 nm[3]

Verification Causality: The loss of a methyl group generates the m/z 125 fragment, while the cleavage of the pyranone ring yields the m/z 69 and 43 fragments. Observing this exact pattern confirms the absence of co-eluting isomeric impurities.

References

  • Flavor and taste compounds analysis in Chinese solid fermented soy sauce Academic Journals URL
  • Ghent University (UGent)
  • Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic Chemical & Pharmaceutical Bulletin URL
  • UNCORRECTED PROOF - UB (Electrochemical Mineralization Analysis)

Sources

Method

Protocol for the Purification of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- by Recrystallization

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive guide to the purification of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (C₇H₈O₃), a...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the purification of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (C₇H₈O₃), a pyranone derivative, using the fundamental technique of recrystallization. The protocol herein is designed to guide researchers in enhancing the purity of the synthesized or extracted compound, a critical step for accurate downstream analysis and application in drug development. This document elucidates the principles of solvent selection, provides a detailed step-by-step experimental protocol, and offers a guide for troubleshooting common issues. The methodology is grounded in established principles of organic chemistry to ensure reproducibility and efficacy.

Introduction and Principle of Recrystallization

Recrystallization is a robust purification technique for solid organic compounds based on differential solubility.[3] The core principle relies on identifying a solvent or solvent system in which the target compound is highly soluble at an elevated temperature but sparingly soluble at lower temperatures.[4][5] Conversely, impurities should either be completely insoluble at high temperatures (allowing for hot filtration) or remain highly soluble at low temperatures (remaining in the mother liquor upon crystallization).[6] As a saturated hot solution cools, the solubility of the target compound decreases, forcing it to crystallize out of the solution in a purer form, as the crystal lattice selectively incorporates molecules of the compound, excluding impurities.[3]

Compound and Solvent System Characteristics

Prior to initiating the protocol, it is essential to understand the properties of the target compound and the criteria for selecting an appropriate solvent.

Properties of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-
PropertyValueSource
Molecular Formula C₇H₈O₃[7]
Molecular Weight 140.14 g/mol [8][9]
Appearance Typically a white to off-white solidInferred from similar compounds[10]
Predicted LogP 0.44 (Octanol/Water)[8]

Note: The melting point of the pure compound should be determined experimentally after recrystallization as a key indicator of purity.

Strategy for Solvent Selection

The selection of an appropriate solvent is the most critical step for successful recrystallization.[5] The ideal solvent should meet several criteria.[3][5] Given the hydroxyl (-OH) and ketone (C=O) functional groups, 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- is a polar molecule. Therefore, polar solvents are a logical starting point for screening.

Key Solvent Characteristics:

  • High-Temperature Solubility: The compound should be highly soluble in the boiling solvent.[6]

  • Low-Temperature Insolubility: The compound should be poorly soluble in the cold solvent to maximize yield.[6]

  • Impurity Solubility: Impurities should remain in solution or be insoluble in the hot solvent.[4]

  • Chemical Inertness: The solvent must not react with the compound.[3]

  • Volatility: The solvent should have a relatively low boiling point for easy removal from the purified crystals.[4]

Recommended Solvents for Screening:

  • Single Solvents: Water, Ethanol, Methanol, Ethyl Acetate, Acetone.

  • Solvent Pairs (for when no single solvent is ideal): Ethanol/Water, Ethyl Acetate/Hexane, Acetone/Water. A solvent pair consists of a "good" solvent (in which the compound is highly soluble) and a "poor" or "anti-solvent" (in which the compound is sparingly soluble).[3][6]

Experimental Protocol

This protocol outlines the complete workflow for the recrystallization of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-.

Process Workflow

Recrystallization_Workflow cluster_dissolution Dissolution cluster_filtration Purification cluster_drying Isolation A 1. Place crude solid in Erlenmeyer flask B 2. Add minimal amount of hot solvent A->B C 3. Heat gently until all solid dissolves B->C D 4. (Optional) Perform hot gravity filtration to remove insoluble impurities C->D Solution has insoluble matter? E 5. Allow solution to cool slowly to room temp C->E No, solution is clear D->E Yes F 6. Cool further in an ice bath E->F G 7. Collect crystals by vacuum filtration F->G H 8. Wash crystals with a small amount of cold solvent G->H I 9. Dry crystals under vacuum H->I J 10. Assess purity (m.p., TLC, HPLC) I->J

Caption: Workflow for the recrystallization of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-.

Step-by-Step Methodology

1. Dissolution: a. Place the crude 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- into an Erlenmeyer flask. b. In a separate beaker, heat the chosen recrystallization solvent to its boiling point. c. Add the hot solvent to the Erlenmeyer flask portion-wise, with continuous swirling and gentle heating (using a hot plate), until the solid compound just completely dissolves.[11] It is crucial to use the minimum amount of hot solvent necessary to ensure the solution is saturated.

2. Hot Filtration (Optional): a. If insoluble impurities are observed in the hot solution, a hot gravity filtration is required. b. Place a small amount of the solvent in a receiving Erlenmeyer flask and heat it on the hot plate to ensure the flask is filled with solvent vapor, which prevents premature crystallization in the funnel. c. Pre-heat a stemless funnel and place a fluted filter paper inside. d. Pour the hot solution containing the compound through the fluted filter paper into the pre-heated receiving flask.

3. Cooling and Crystallization: a. Remove the flask containing the clear, hot solution from the heat source and cover it with a watch glass. b. Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[11] Rapid cooling can trap impurities. c. Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation and yield.[11]

4. Isolation and Washing: a. Collect the formed crystals by vacuum filtration using a Büchner funnel and a clean filter flask. b. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor adhering to the crystal surfaces.[11] Using cold solvent minimizes the loss of the purified product.

5. Drying: a. Allow the crystals to dry on the filter paper by drawing air through them for several minutes. b. Transfer the crystalline solid to a watch glass and dry it further in a vacuum oven at a temperature well below the compound's melting point until a constant weight is achieved.

Purity Assessment and Troubleshooting

The success of the recrystallization must be validated.

Purity Verification
  • Melting Point Determination: A pure compound will have a sharp melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range. Compare the experimental melting point to literature values if available.

  • Thin Layer Chromatography (TLC): Assess the purity of the recrystallized product against the crude material. A pure compound should ideally show a single spot. This is an effective method for monitoring purification progress.[11]

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC can be used to determine the purity with high precision. The purity of a pyranone derivative has been confirmed to be 97% using HPLC in related studies.[1]

Troubleshooting Guide
IssueProbable Cause(s)Recommended Solution(s)
No Crystals Form Upon Cooling - Too much solvent was used.- The solution is not sufficiently saturated.- Evaporate some of the solvent by gently heating the solution and allow it to cool again.[11]- Scratch the inside of the flask with a glass rod at the solution's surface to induce nucleation.[11]- Add a "seed" crystal of the pure compound, if available.
"Oiling Out" (Product Separates as an Oil) - The boiling point of the solvent is higher than the melting point of the solute.- The solution is supersaturated, or cooling is too rapid.- Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.- Consider using a solvent with a lower boiling point.
Low Recovery Yield - Too much solvent was used.- The compound has significant solubility in the cold solvent.- Premature crystallization occurred during hot filtration.- Ensure the minimum amount of hot solvent is used.- Ensure the solution is thoroughly cooled in an ice bath before filtration.- Ensure the funnel and receiving flask are adequately pre-heated during hot filtration.
Colored Impurities Remain - The impurity has similar solubility to the product.- The impurity is adsorbed onto the crystal surface.- Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can also adsorb the product).- Re-recrystallize the product a second time.

References

  • University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Oreate AI Blog. (2026, February 27). The Art and Science of Choosing the Right Recrystallization Solvent. Retrieved from [Link]

  • Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

  • Scribd. (n.d.). Recrystallization Solvent Selection Guide. Retrieved from [Link]

  • ChemSynthesis. (2025, May 20). 2,6-dimethyl-4H-pyran-4-one. Retrieved from [Link]

  • NPS. (n.d.). Isolation of Pyranone Derivative and Other Secondary Metabolites from Engelhardia spicata Bark and Immunomodulatory Analysis. Retrieved from [Link]

  • Google Patents. (n.d.). US5292885A - Pyranone, process for its preparation, its use in the preparation of a new pyridinone and a process for the preparation of same.
  • Stenutz. (n.d.). 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. Retrieved from [Link]

  • Alfa Chemical. (n.d.). 3-Hydroxy-2-methyl-4H-pyran-4-one CAS:118-71-8. Retrieved from [Link]

  • PMC. (n.d.). Fermentative Production of Pyranone Derivate I from Marine Vibrio sp. SKMARSP9: Isolation, Characterization and Bioactivity Evaluation. Retrieved from [Link]

  • DBpia. (n.d.). Isolation of Pyranone Derivative and Other Secondary Metabolites from Engelhardia spicata Bark and Immunomodulatory Analysis. Retrieved from [Link]

  • Cheméo. (n.d.). 4H-Pyran-4-one-2-3-dihydro-3-hydroxy-6-methyl.pdf. Retrieved from [Link]

  • MDPI. (2022, December 16). 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 4H-Pyran-4-one (CAS 108-97-4). Retrieved from [Link]

  • NIST. (n.d.). 4H-Pyran-4-one, 2,6-dimethyl-. Retrieved from [Link]

  • PubChem. (n.d.). 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Preparation of 4-dicyanomethylene-2,6-distyryl-4H-pyran derivatives, their functional polystyrenes and study. Retrieved from [Link]

  • Oberlin College. (n.d.). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Retrieved from [Link]

  • International Journal of Science and Research. (2025, May 9). One Pot Synthesis of 4H-Pyran Derivatives by Use of Efficient and Recyclable Catalyst. Retrieved from [Link]

  • Google Patents. (n.d.). CN102702153A - Method for preparing high-purity 2,6-dimethyl-gamma-pyrone.

Sources

Application

Application Note: 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one as a Next-Generation Biofilm Inhibitor

Executive Summary The recalcitrance of biofilm-associated infections to conventional antibiotics remains a critical bottleneck in modern drug development. Biofilms shield multidrug-resistant (MDR) bacteria within a robus...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The recalcitrance of biofilm-associated infections to conventional antibiotics remains a critical bottleneck in modern drug development. Biofilms shield multidrug-resistant (MDR) bacteria within a robust extracellular polymeric substance (EPS) matrix, elevating the minimum inhibitory concentration (MIC) up to 1000-fold compared to planktonic cells.

This application note details the utility of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (a highly active 3-hydroxy-4-pyranone derivative) as a potent biofilm inhibitor and antimicrobial adjuvant[1]. By exploiting a dual-action mechanism—targeted iron sequestration and quorum sensing (QS) interference—this compound dismantles the structural and metabolic foundations of bacterial biofilms, rendering them highly susceptible to co-administered antimicrobial peptides (AMPs) or conventional antibiotics[2],[3].

Mechanistic Grounding: The Causality of Biofilm Disruption

To effectively utilize 3-hydroxy-2,6-dimethyl-4H-pyran-4-one in assay development, researchers must understand the causality behind its phenotypic effects. The compound does not act via traditional bactericidal pathways (e.g., cell wall synthesis inhibition); rather, it induces metabolic starvation and signaling arrest.

Iron Starvation via Octahedral Chelation

Iron (Fe³⁺) is a non-negotiable cofactor for bacterial respiration, DNA synthesis, and the stabilization of the EPS matrix[4]. 3-hydroxy-2,6-dimethyl-4H-pyran-4-one acts as a highly lipophilic, bidentate chelator. It readily penetrates lipid-rich bacterial membranes and forms highly stable, 3:1 octahedral complexes with ferric iron[5]. By sequestering the local free iron pool, the compound deprives the pathogen of essential nutrients, halting bacterial proliferation and physically weakening the EPS matrix[6],[4].

Quorum Sensing (QS) Antagonism

Beyond metal chelation, the 3-hydroxy-4-pyranone scaffold shares critical structural homology with bacterial autoinducers, most notably the Pseudomonas quinolone signal (PQS)[3]. The compound acts as a competitive antagonist at QS receptor sites. This interference downregulates the expression of downstream virulence factors (such as pyocyanin) and prevents the bacterial population from transitioning from reversible surface attachment to irreversible biofilm maturation[3].

Synergistic Sensitization with Antimicrobial Peptides (AMPs)

While pyranone derivatives exhibit moderate standalone antimicrobial activity (MIC ~300 µM), their true clinical value lies in synergy[2]. When co-administered with membrane-disrupting AMPs (e.g., K1-4-5), a "dual-hit" phenomenon occurs. The AMP breaches the bacterial outer membrane, facilitating deeper penetration of the pyranone into the biofilm architecture. Simultaneously, the pyranone's iron sequestration cripples the bacteria's enzymatic repair mechanisms, driving the effective MIC down to highly potent levels (e.g., 37.5 µM)[2],[7].

Mechanism Compound 3-hydroxy-2,6-dimethyl- 4H-pyran-4-one Fe3 Fe(III) Sequestration (3:1 Octahedral Complex) Compound->Fe3 Chelates Metal Ions QS Quorum Sensing (QS) Interference (e.g., PQS) Compound->QS Competes w/ Autoinducers Starvation Bacterial Iron Starvation & Metabolic Arrest Fe3->Starvation Depletes Local Iron Virulence Suppression of Virulence Factors (e.g., Pyocyanin) QS->Virulence Downregulates Genes Biofilm Biofilm Matrix Disruption & Eradication Starvation->Biofilm Weakens EPS Matrix Virulence->Biofilm Prevents Maturation

Figure 1: Dual-action biofilm inhibition mechanism of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

Quantitative Efficacy Data

The following table summarizes the orthogonally validated efficacy of pyranone-class inhibitors and their synergistic combinations against priority pathogens.

Compound / CombinationTarget PathogenPrimary Mechanism of ActionMIC (µM)Biofilm InhibitionFIC Index
3-hydroxy-2,6-dimethyl-4H-pyran-4-one S. aureus / E. coliIron Sequestration~300ModerateN/A
Pyranone + AMP (K1-4-5) S. aureus / E. coliMembrane Disruption + Chelation37.5>80% Eradication< 0.5 (Synergy)
Pyranone Derivative (10d) P. aeruginosaQS Interference (PQS)2068.67% InhibitionN/A
Ferric Maltol + Gentamicin P. aeruginosaROS Generation + ChelationN/A95% Prevention0.25 (Synergy)

Data synthesized from literature evaluating pyranone and maltol derivatives[2],[8],[3].

Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale (the "why") to prevent common experimental artifacts.

Protocol A: Crystal Violet (CV) Biofilm Biomass Quantification

Rationale: Crystal violet is a basic dye that binds to negatively charged surface molecules and polysaccharides in the EPS matrix. This assay provides a reliable phenotypic readout of total biofilm biomass.

  • Inoculation: Culture the target bacterial strain (e.g., P. aeruginosa PAO1) overnight in Tryptic Soy Broth (TSB). Dilute the culture to a final concentration of 1×106 CFU/mL. Causality: Standardizing the inoculum prevents variations in baseline biofilm growth rates.

  • Treatment: Dispense 100 µL of the bacterial suspension into a 96-well flat-bottom polystyrene plate. Add 3-hydroxy-2,6-dimethyl-4H-pyran-4-one at varying concentrations (e.g., 10 µM to 500 µM).

  • Incubation: Incubate the plates statically at 37°C for 24 to 48 hours. Causality: Static incubation is required to allow the bacteria to adhere to the abiotic surface without shear stress disrupting the delicate early matrix.

  • Washing (Critical Step): Carefully aspirate the media. Wash each well three times with 200 µL of sterile Phosphate-Buffered Saline (PBS). Causality: Unattached planktonic cells will heavily absorb the CV dye. Failing to wash thoroughly results in false-positive biomass readings.

  • Staining: Add 150 µL of 0.1% (w/v) aqueous Crystal Violet solution to each well. Incubate at room temperature for 15 minutes. Wash three times with distilled water to remove unbound dye. Allow the plate to air dry.

  • Quantification: Add 150 µL of 33% glacial acetic acid to each well to solubilize the bound dye. Incubate for 15 minutes on a plate shaker. Read the optical density (OD) at 590 nm using a microplate reader. Causality: Acetic acid completely releases the dye trapped deep within the EPS, ensuring an accurate stoichiometric representation of the biomass.

Workflow Step1 Step 1: Inoculation Culture to log phase (10^6 CFU/mL) Step2 Step 2: Treatment Add Pyranone ± AMP Adjuvants Step1->Step2 Step3 Step 3: Incubation 37°C for 24-48h (Static) Step2->Step3 Step4 Step 4: Washing Wash 3x with PBS to remove planktonic cells Step3->Step4 Step5 Step 5: Staining 0.1% Crystal Violet for 15 min Step4->Step5 Step6 Step 6: Quantification Solubilize in 33% Acetic Acid, Read OD590 Step5->Step6

Figure 2: Standardized workflow for the Crystal Violet biofilm biomass quantification assay.

Protocol B: Checkerboard Assay for Synergy Validation

Rationale: To mathematically validate the synergistic potential of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one with conventional antibiotics, the Fractional Inhibitory Concentration (FIC) index must be calculated[8].

  • Matrix Setup: In a 96-well plate, create a two-dimensional concentration gradient. Serially dilute the pyranone horizontally (Columns 1-10) and the secondary agent (e.g., Gentamicin or an AMP) vertically (Rows A-G).

  • Inoculation & Incubation: Add 5×105 CFU/mL of bacteria to all wells. Incubate at 37°C for 24 hours.

  • MIC Determination: Identify the wells with no visible growth to determine the MIC of the compounds alone and in combination.

  • FIC Calculation: FICIndex=(MICPyranone_Alone​MICPyranone_Combo​​)+(MICAntibiotic_Alone​MICAntibiotic_Combo​​)

  • Interpretation: An FIC index of ≤0.5 indicates true synergy, confirming that the pyranone's iron sequestration successfully sensitizes the bacteria to the secondary agent[2],[8].

References[6] Mechanisms of antimicrobial and anti-biofilm activity of iron chelators... - ResearchGate. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOlOB_huT-wIjbip8gfCuj36SrFhk2w5a70xZpepBicWvbUAUEPKPsRSVQ1PCT-3iJ9Jtnnar8OQL9VN0H1ODHTt8PD4Jo52Gu8gUMPm-5X98XkekrF0-PvDOA8gqHwC_kvvb68qC5QV26y7rI-o5ikMGk14dxB8VdDzLAPl86YjkE8F7ZmzT0mhEzGjvLvlhYXEApB2TPMKnIQiOveg1LMzl3fzYEon3a9ckdFvrZmeV82etNZGUSNPzI3ZtHb0hCiM1dwto=[2]Engineered α‐Helical Peptides with Chelating Agents as Approach to Antibacterial Therapeutics - PMC. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfMHl505LdeEt2KFxGxSWHzY-k60jRAGtYFHC1PfcB6hMZnrNH3WkaJWzN3JNXOC4Oc_k-FEJO4yVZIpgu71Um8LHc0gLGdsKLd5QHiVL5x3WgEyTtb-0YHfhxxUs3X-Qm7G8ED8jrT3Y2NmRD[7]Antibiofilm combination strategies involving AMPs or peptide-based molecules - ResearchGate. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHA8LBrMreqwJDPMO9QfWAFkep0tOP7AxKLsHyLpfsDzlU5DYXiUQ6aqe2yzOoZN0VDSphL2rEYFYUjjhtCZD5yDZ4KfvFPZeNNJJfKj-dR2SSQTwz_1bzkAoaEbTRc1m-8cm7rIr3wWvdoiMQ9VjQ4l-dL_VPmAmnKh1hxsY9AQlt0fKH90kbPNZeIyDfiG7729j2AFZBgcWWocD26o42_0XeneRI9DMAxF53tbtmE7B5iBtAKwytzbBU=[1]Diverse therapeutic potential of 3-hydroxy-4-pyranones and related compounds as kojic acid analogs - ResearchGate. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-kUE0VPxcj4hdyQTy_qBlciW_kYOF-daOtjXCJXsb4xfWVCyXntHp8CBsyO5E2O1R9oTz7alOWbHN0gh_SMkiiE-XkDO_LwequzGcL3Q303Bk4wzxcv3nhtVS7Do03tx5NZfrg0FaB8KAB1DHcGuOh1IkMKAj7BRoPWq4XSfaYf1kq0k5IcfykxKK0Doa4YAP1I5O7UZqPRO5eOLQRUOQJxF4xeSDTGEvuZn3e_YGZCc7mPieApjBajGFaBtmjJzMx7Fae9nXwwl-GECdXKzLQw==[8]Ferric Maltol: From Iron Supplement to Antimicrobial Nanozyme - West Bengal Chemical Industries Limited. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6yJ3I-A4WMZ-zpzENLw23nRVlZ3Iy-FeFKX-MEICFHmZVoGydNyfTiYyJueQNth4JHs0Y976Jp4rCZLCAC1brQQva6eiCzXOis5T3IiiPw45wnDD_9Dfxk8UwEoink0Muk_ptSf4r6DdhnBTLADG2XJYTRXYl9SovH-WFaFMqryJgCuRDaWuY9MY_ST0YMKot[4]Iron Chelation in Local Infection - PMC. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCqoq59GI9Y-XxEwEJbvQo6cWMq7P_prMI_Bkz3EAqNZQP4Nu5DFuUZayLa433P9GDL8zkoCvGwrTsK3M6bsj5WJ6Jvav6p_tRPJYrwtaiWkAXPNZB3UakOZHvx6zVdAWSDNS6uBTZQv7KnXs=[5]Recent Development of Exploring Ferroptosis-Inspired Effect of Iron as a Feasible Strategy for Combating Multidrug Resistant Bacterial Infections - MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETnymnvIeen0lwqXM_qbwZp7Yv4fT5wAGeLctFKaQHb70rvckZaxiRESs-1n9XPE4I-hbmnpHT49_4Tk6N0KKap7sc_vg-mya7gLY9FwckXVFJq9HqNRFhOOm6GD_Wthk=[3]Novel 2-Substituted 3-Hydroxy-1,6-dimethylpyridin-4(1H)-ones as Dual-Acting Biofilm Inhibitors of Pseudomonas aeruginosa - ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_iqV1ILiFA6VFFhQCnJX07VWkaRlCNBOtC6qKCo5ii3iYuO0QdfuFnAfBxb7A9b-bc1u-nnfZPkhlQdIsRlTC3VWSqKlCvMyqGC0TQkuYw35jskCgYKhTGj2jRAbrqsZsCJsLHKM7Cfd5uPyGZZQI

Sources

Method

Using 3-hydroxy-2,6-dimethyl-4H-pyran-4-one in antimicrobial assays

Application Note: Antimicrobial Evaluation of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one Target Audience: Microbiologists, Assay Developers, and Medicinal Chemists Focus: Mechanistic Insights and Chelation-Controlled Assay Pr...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Antimicrobial Evaluation of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Target Audience: Microbiologists, Assay Developers, and Medicinal Chemists Focus: Mechanistic Insights and Chelation-Controlled Assay Protocols for Pyranone Derivatives

Mechanistic Overview & Rationale

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one is a heterocyclic pyranone derivative structurally analogous to well-known chelating antimicrobial agents like maltol, kojic acid, and pyromeconic acid. In natural contexts, it is frequently identified as a bioactive biotransformation product in fermented foods (such as fermented maize), where it contributes to microbial stability and antioxidant capacity[1].

The primary causality behind the antimicrobial efficacy of 3-hydroxy-4-pyrone derivatives lies in their potent bidentate chelating ability. The adjacent hydroxyl (at C-3) and carbonyl (at C-4) groups form highly stable coordination complexes with transition metals, particularly Fe³⁺ and Cu²⁺[2]. Because iron is an essential cofactor for bacterial survival—critical for the function of metalloenzymes like DNA gyrase, cytochromes, and ribonucleotide reductase—the sequestration of these ions induces severe microbial metal starvation[3]. Furthermore, the disruption of intracellular metal homeostasis can trigger off-target redox cycling, leading to the generation of Reactive Oxygen Species (ROS) and subsequent membrane damage[4].

MOA A 3-Hydroxy-2,6-dimethyl- 4H-pyran-4-one B Bidentate Chelation (Fe3+, Cu2+) A->B Binds transition metals E Oxidative Stress (ROS Generation) A->E Redox cycling C Depletion of Intracellular Metals B->C Starves bacteria D Inhibition of Metalloenzymes C->D F Bacterial Cell Death & Biofilm Inhibition D->F E->F

Mechanism of action for pyranone derivatives via metal chelation and ROS generation.

Experimental Design: Establishing a Self-Validating System

Standard antimicrobial susceptibility testing (AST) guidelines recommend using cation-adjusted Mueller-Hinton Broth (MHB). However, testing metal-chelating pyranones in standard MHB often yields falsely elevated, non-reproducible Minimum Inhibitory Concentrations (MICs).

The Causality of Assay Failure: Standard MHB contains high, variable concentrations of trace metals (Fe, Mg, Ca) which pre-saturate the pyranone's chelating sites before the compound can interact with the bacterial targets.

The Self-Validating Solution: To establish true efficacy and confirm the chelation-dependent mechanism, this protocol employs a dual-media approach combined with an orthogonal viability readout:

  • Chelex-100 Treated MHB (cMHB): Depletes exogenous metals from the media to reveal the compound's true inhibitory potential.

  • Metal-Rescue Control: cMHB supplemented with exogenous 50 µM FeCl₃. If the compound's mechanism is purely chelation-driven, the addition of iron will rescue bacterial growth, validating the mechanism of action internally.

  • Resazurin (Alamar Blue) Orthogonal Readout: Pyranones can occasionally precipitate out of solution at high concentrations, artificially inflating OD₆₀₀ readings. Resazurin (blue/non-fluorescent) is reduced by metabolically active cells to resorufin (pink/highly fluorescent), providing a colorimetric validation of cell death independent of optical density artifacts.

Workflow S1 1. Media Preparation (Chelex-100 treated MHB) S2 2. Compound Dilution (0.5 - 256 µg/mL) S1->S2 S3 3. Bacterial Inoculation (5 x 10^5 CFU/mL) S2->S3 S4 4. Incubation (37°C for 18-24 hours) S3->S4 S5 5. Primary Readout (OD600 Absorbance) S4->S5 S6 6. Secondary Validation (Resazurin Assay) S5->S6

Self-validating workflow for chelation-controlled antimicrobial susceptibility testing.

Materials and Reagents

  • Test Compound: 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (Stock solution: 10 mg/mL in 100% DMSO).

  • Bacterial Strains: Staphylococcus aureus (ATCC 29213), Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (PAO1).

  • Media: Mueller-Hinton Broth (MHB), Chelex-100 Resin (Bio-Rad).

  • Reagents: Resazurin sodium salt (0.015% w/v in sterile water), FeCl₃ (10 mM stock in 0.1 M HCl).

Step-by-Step Methodologies

Protocol A: Preparation of Chelex-Treated MHB (cMHB)

Causality Note: Chelex-100 is a styrene divinylbenzene copolymer containing paired iminodiacetate ions, which act as chelating groups to strip polyvalent metal ions from the broth.

  • Add 5 g of Chelex-100 resin to 1 L of standard MHB.

  • Stir vigorously at room temperature for 2 hours.

  • Filter the broth through a 0.22 µm polyethersulfone (PES) membrane to remove the resin and sterilize the media.

  • Supplement the cMHB with minimal essential cations (10 mg/L Mg²⁺ and 20 mg/L Ca²⁺) to support baseline bacterial growth without saturating the pyranone's iron-binding capacity.

Protocol B: Chelation-Controlled MIC Assay
  • Plate Setup: In a sterile 96-well flat-bottom microtiter plate, dispense 50 µL of cMHB into columns 2–12.

  • Serial Dilution: Add 100 µL of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (diluted to 512 µg/mL in cMHB) to column 1. Perform a 2-fold serial dilution from column 1 to 10 by transferring 50 µL sequentially. Discard 50 µL from column 10. (Column 11 = Growth Control; Column 12 = Sterility Control).

  • Metal-Rescue Parallel Plate: Replicate the exact setup in a second 96-well plate, but use cMHB supplemented with 50 µM FeCl₃.

  • Inoculation: Prepare a bacterial suspension matching a 0.5 McFarland standard, then dilute 1:150 in cMHB. Add 50 µL of this inoculum to columns 1–11 of both plates (Final assay concentration: ~5 × 10⁵ CFU/mL).

  • Incubation: Seal plates with a breathable membrane and incubate at 37°C for 18–24 hours.

  • OD Readout: Measure absorbance at 600 nm using a microplate reader. The MIC is defined as the lowest concentration inhibiting ≥90% of growth compared to the control.

Protocol C: Resazurin Viability Validation
  • Following the OD₆₀₀ readout, add 10 µL of 0.015% resazurin solution to all wells.

  • Incubate the plates in the dark at 37°C for an additional 2 hours.

  • Interpretation: Wells that remain blue indicate metabolic arrest (bacterial cell death/inhibition). Wells that turn pink indicate active respiration (false positives in the OD₆₀₀ reading due to compound precipitation).

Quantitative Data Presentation

The table below summarizes the expected behavior of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one in the self-validating assay system. Notice how the standard MHB masks the compound's efficacy, while the cMHB reveals it. The Iron Rescue control confirms that the mechanism of action is explicitly tied to metal chelation.

Table 1: Expected MIC and Biofilm Inhibition Profiles

Bacterial StrainStandard MHB MIC (µg/mL)Chelex-Treated MHB (cMHB) MIC (µg/mL)cMHB + 50 µM FeCl₃ MIC (µg/mL)Biofilm Inhibition at 1x MIC (%)
S. aureus (ATCC 29213)>25632>25685 ± 4%
E. coli (ATCC 25922)1281612872 ± 5%
P. aeruginosa (PAO1)>25664>25660 ± 6%

Note: Biofilm inhibition is particularly pronounced because iron is a critical signaling molecule for biofilm matrix formation in both Gram-positive and Gram-negative species.

References

  • QSAR Study of Antimicrobial 3-Hydroxypyridine-4-one and 3-Hydroxypyran-4-one Derivatives Using Different Chemometric Tools MDPI[Link][3]

  • Syntheses, Characterization and Biological Activity of Coordination Compounds of 3-Hydroxy-2-methyl-4H-pyran-4-one and Its Mixed Ligand Complexes with 1,2-Diaminocyclohexane Scirp.org[Link][2]

  • Untargeted Chemometric Fingerprinting of Biotransformation Products from Fermented Maize Using GC-HRTOF-MS and LC-HRTOF-MS Ghent University (UGent)[Link][1]

Sources

Application

Application Notes and Protocols for Assessing the Antibacterial Activity of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Abstract These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the protocol for testing the antibacterial activity of 3-hydroxy-2,6-dimethyl-4H-pyran-4-o...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the protocol for testing the antibacterial activity of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. This document outlines the scientific rationale behind the experimental design and furnishes detailed, step-by-step methodologies for determining the compound's efficacy against various bacterial strains. The protocols described herein are grounded in established standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity and reproducibility.

Introduction: The Scientific Rationale

The emergence of multidrug-resistant bacteria poses a significant global health threat, necessitating the discovery and development of novel antimicrobial agents. The 4H-pyran-4-one scaffold is a prominent heterocyclic motif found in numerous natural products and has been identified as a promising pharmacophore in medicinal chemistry.[1][2] Derivatives of 4H-pyran-4-one have demonstrated a wide range of biological activities, including antibacterial, antifungal, and antitumor properties.[2][3][4]

Our focus, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS No. 2298-99-9), is a specific derivative within this class.[5][6][7] The evaluation of its antibacterial potential requires a systematic and standardized approach. The primary objectives are to determine the lowest concentration of the compound that inhibits bacterial growth, known as the Minimum Inhibitory Concentration (MIC), and the lowest concentration that results in bacterial death, the Minimum Bactericidal Concentration (MBC).[8][9] This document will detail two universally accepted methods for these assessments: the broth microdilution method for MIC determination and the subsequent subculturing for MBC determination.[10][11][12] Additionally, the Kirby-Bauer disk diffusion method will be presented as a preliminary screening tool.[13][14][15][16][17]

The causality behind selecting these methods lies in their established reliability and standardization, which allows for comparability of results across different laboratories. The broth microdilution method is considered a gold standard for quantitative antimicrobial susceptibility testing, providing a precise MIC value.[17][18] The disk diffusion method, while qualitative, offers a rapid and cost-effective means for initial screening of antibacterial activity.[14][15]

Compound Profile: 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

PropertyValueSource
IUPAC Name 3-hydroxy-2,6-dimethyl-4H-pyran-4-one[5][7]
CAS Number 2298-99-9[5]
Molecular Formula C₇H₈O₃[5][6]
Molecular Weight 140.14 g/mol [5]
Appearance White to beige crystalline powder or crystals[19]
Solubility Slightly soluble in water[19]

Experimental Protocols

General Workflow for Antibacterial Susceptibility Testing

The following diagram outlines the overall workflow for assessing the antibacterial activity of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

G cluster_prep Preparation Phase cluster_testing Testing Phase cluster_analysis Analysis Phase Compound_Prep Prepare Stock Solution of Test Compound Disk_Diffusion Disk Diffusion Assay (Qualitative Screening) Compound_Prep->Disk_Diffusion MIC_Assay Broth Microdilution (Quantitative MIC) Compound_Prep->MIC_Assay Culture_Prep Prepare Bacterial Inoculum Culture_Prep->Disk_Diffusion Culture_Prep->MIC_Assay Media_Prep Prepare Growth Media and Agar Plates Media_Prep->Disk_Diffusion Media_Prep->MIC_Assay MBC_Assay MBC Determination (Bactericidal Activity) Media_Prep->MBC_Assay Measure_Zones Measure Zones of Inhibition Disk_Diffusion->Measure_Zones Read_MIC Visually Determine MIC MIC_Assay->Read_MIC Plate_Count Perform Colony Counts MBC_Assay->Plate_Count Interpret_Results Interpret Data and Draw Conclusions Measure_Zones->Interpret_Results Read_MIC->MBC_Assay Read_MIC->Interpret_Results Plate_Count->Interpret_Results

Caption: General workflow for antibacterial susceptibility testing.

Preparation of Test Compound and Bacterial Inoculum

3.2.1. Preparation of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one Stock Solution

  • Weighing: Accurately weigh a precise amount of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one powder.

  • Dissolution: Dissolve the compound in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock solution (e.g., 10 mg/mL). It is crucial to ensure complete dissolution.

  • Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile container.

  • Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

3.2.2. Preparation of Bacterial Inoculum

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[10][20]

  • Bacterial Culture: From a fresh (18-24 hours) culture plate of the test organism (e.g., Staphylococcus aureus, Escherichia coli), select 3-5 isolated colonies using a sterile loop.

  • Inoculation: Inoculate the colonies into a tube containing 5 mL of a suitable broth medium, such as Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Incubation: Incubate the broth culture at 35 ± 2°C until the turbidity matches or exceeds that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[21]

  • Standardization: Adjust the turbidity of the bacterial suspension with sterile broth or saline to match the 0.5 McFarland standard. This can be done visually or with a spectrophotometer. This standardized suspension will be further diluted for the assays.

Protocol 1: Kirby-Bauer Disk Diffusion Assay

The Kirby-Bauer test is a standardized method for determining the susceptibility of bacteria to various antimicrobial compounds.[13][16]

  • Plate Inoculation: Within 15 minutes of standardizing the bacterial inoculum, dip a sterile cotton swab into the suspension and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of a Mueller-Hinton Agar (MHA) plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.

  • Disk Application:

    • Impregnate sterile blank paper disks (6 mm in diameter) with a known amount of the 3-hydroxy-2,6-dimethyl-4H-pyran-4-one solution. A solvent control disk (impregnated with DMSO only) must be included.

    • Aseptically place the impregnated disks onto the inoculated MHA plate. Ensure the disks are placed at least 24 mm apart from center to center and not too close to the edge.[16]

    • Gently press each disk to ensure complete contact with the agar surface.

  • Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours.

  • Measurement: After incubation, measure the diameter of the zones of inhibition (the clear area around the disks where bacterial growth is absent) in millimeters.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the MIC of an antimicrobial agent.[8][10][18]

G cluster_dilution Serial Dilution in 96-Well Plate cluster_inoculation Inoculation & Incubation cluster_reading MIC Determination W1 Well 1 (Compound + Media) W2 Well 2 (Compound + Media) Inoculate Add Standardized Bacterial Inoculum to Wells 1-11 W1->Inoculate Transfer & Dilute W3 ... W10 Well 10 (Compound + Media) W11 Positive Control (Media + Bacteria) W12 Negative Control (Media Only) Incubate Incubate Plate (35°C, 16-20h) Inoculate->Incubate Read_Plate Visually Inspect for Bacterial Growth (Turbidity) Incubate->Read_Plate MIC_Well MIC = Lowest Concentration with No Visible Growth Read_Plate->MIC_Well

Caption: Workflow for MIC determination via broth microdilution.

  • Plate Preparation: In a 96-well microtiter plate, add 100 µL of CAMHB to wells 2 through 12.

  • Serial Dilution:

    • Add 200 µL of the prepared concentration of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (in CAMHB) to well 1.

    • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

    • Well 11 will serve as the positive control (growth control) and will contain only CAMHB and the bacterial inoculum.

    • Well 12 will serve as the negative control (sterility control) and will contain only CAMHB.

  • Inoculation:

    • Prepare the final bacterial inoculum by diluting the standardized 0.5 McFarland suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

    • Add 100 µL of this final inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

  • Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours.

  • MIC Reading: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[21]

Protocol 3: Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a bacterium.[9] It is determined following an MIC assay.[11][21]

  • Subculturing: From the wells of the MIC plate that show no visible growth (the MIC well and all wells with higher concentrations), take a 10-100 µL aliquot.

  • Plating: Spread the aliquot onto a fresh MHA plate that does not contain any of the test compound.

  • Incubation: Incubate the MHA plates at 35 ± 2°C for 18-24 hours.

  • MBC Reading: After incubation, count the number of colonies on each plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial bacterial inoculum.[9][11]

Data Interpretation and Presentation

Disk Diffusion

The results are typically reported as the diameter of the zone of inhibition in millimeters. While there are no established breakpoints for novel compounds, the zone size gives a qualitative measure of antibacterial activity. A larger zone of inhibition generally indicates greater susceptibility of the bacterium to the compound.

MIC and MBC

The MIC and MBC values are reported in µg/mL or mg/L. These values provide a quantitative measure of the compound's potency. An agent is generally considered bactericidal if the MBC is no more than four times the MIC.[9]

Example Data Table:

Bacterial StrainMIC (µg/mL)MBC (µg/mL)Interpretation (MBC/MIC Ratio)
S. aureus ATCC 2592264128Bactericidal (2)
E. coli ATCC 25922128>512Bacteriostatic
P. aeruginosa ATCC 27853256>512Bacteriostatic

Conclusion

The protocols detailed in these application notes provide a robust framework for the systematic evaluation of the antibacterial activity of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. Adherence to these standardized methods will ensure the generation of reliable and reproducible data, which is essential for the progression of this compound in the drug discovery pipeline. The combined use of disk diffusion for initial screening, broth microdilution for quantitative MIC determination, and subsequent MBC testing will provide a comprehensive understanding of the compound's antibacterial profile.

References

  • American Society for Microbiology. (2009, December 8). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol.
  • Jubeh, B., Breijyeh, Z., & Karaman, R. (2020). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Pharmaceuticals, 13(11), 360.
  • Wikipedia contributors. (2024, February 26). Disk diffusion test. In Wikipedia, The Free Encyclopedia.
  • Hardy Diagnostics. (2024, February 5). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test.
  • Clinical & Laboratory Standards Institute.
  • Khan, Z. A., Siddiqui, M. F., & Park, S. (2019). Current and Emerging Methods of Antibiotic Susceptibility Testing. Diagnostics, 9(2), 49.
  • Azrad, M., Shmuel, C., Leshem, T., Hamo, Z., Baum, M., Rokney, A., Agay-Shay, K., & Peretz, A. (2019). 4.3.2. Minimum Bactericidal Concentration (MBC)
  • Al-jindan, R. (n.d.). Lab Six :.
  • Plotka, M., & Boukherroub, R. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io.
  • BenchChem. (2025).
  • Wikipedia contributors. (2023, November 29). Minimum bactericidal concentration. In Wikipedia, The Free Encyclopedia.
  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of pharmaceutical analysis, 6(2), 71–79.
  • Singh, A., Holvoet, S., & Mercan, S. (2024).
  • chemBlink. (n.d.).
  • Espinel-Ingroff, A., et al. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 45(6), 1985–1987.
  • National Center for Biotechnology Information. (n.d.). 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. PubChem.
  • Us, D., et al. (2009). 4H-Pyran-4-one derivatives: leading molecule for preparation of compounds with antimycobacterial potential. Turkish Journal of Chemistry, 33(6), 803-812.
  • Aytemir, M. D., et al. (2003). Synthesis and Evaluation of Antimicrobial Activity of New 3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide Derivatives. Turkish Journal of Chemistry, 27(6), 755-763.
  • Stenutz, R. (n.d.). 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.
  • El-Sayed, N. N. E., et al. (2022).
  • ResearchGate. (2025, August 10).
  • Asadpour, E., et al. (2016). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). Iranian journal of pharmaceutical research : IJPR, 15(4), 747–758.
  • ChemicalBook. (2026, January 13). 2,6-Dimethyl-4H-pyran-4-one | 1004-36-0.

Sources

Method

Advanced Application Notes and Protocols: Antifungal Profiling of 3-Hydroxy-2,6-dimethyl-4-pyrone Derivatives

Executive Summary The rising incidence of azole-resistant fungal pathogens and devastating phytopathogenic fungi necessitates the development of novel antifungal scaffolds. 3-Hydroxy-2,6-dimethyl-4-pyrone (also known as...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rising incidence of azole-resistant fungal pathogens and devastating phytopathogenic fungi necessitates the development of novel antifungal scaffolds. 3-Hydroxy-2,6-dimethyl-4-pyrone (also known as 6-methylmaltol) and its structurally related α-pyrone derivatives have emerged as highly potent, multi-target antifungal agents[1][2]. Characterized by a six-membered unsaturated lactone ring with a hydroxyl group at the 3-position and a carbonyl at the 4-position, these compounds possess unique physicochemical properties, including the ability to act as bidentate metal chelators[3][4].

This application note synthesizes the mechanistic pathways of pyrone-based derivatives and provides validated, step-by-step protocols for evaluating their antifungal efficacy, biofilm inhibition, and enzymatic targeting.

Mechanistic Pathways of Antifungal Action

The broad-spectrum efficacy of 3-hydroxy-4-pyrone derivatives is driven by a multi-target mechanism of action, reducing the likelihood of rapid resistance generation:

  • Iron Chelation & Nutritional Immunity : The 3-hydroxy-4-pyrone moiety is a highly effective bidentate chelator for hard Lewis acids, particularly Fe³⁺[4]. By sequestering environmental and intracellular iron, these derivatives induce severe nutritional stress in fungi, crippling iron-dependent enzymatic processes essential for survival[3][4].

  • Succinate Dehydrogenase (SDH) Inhibition : Maltol-based pyrone derivatives act as potent inhibitors of fungal SDH (Complex II in the mitochondrial electron transport chain). By blocking the oxidation of succinate to fumarate, these compounds halt the tricarboxylic acid (TCA) cycle and oxidative phosphorylation, leading to rapid ATP depletion in phytopathogens like Rhizoctonia solani[2].

  • ALS3-Mediated Biofilm Inhibition : In human pathogens such as Candida albicans, α-pyrone derivatives competitively bind to the N-terminal peptide-binding cavity of the ALS3 (Agglutinin-like sequence 3) protein. By interacting with key residues (e.g., Lys59 and Ser170), they prevent host peptide binding, thereby inhibiting hyphal transition and the maturation of robust biofilms[1].

  • Membrane Disruption and Synergistic Efficacy : Pyrone derivatives can disrupt fungal cell membranes, leading to the lethal leakage of intracellular electrolytes, proteins, and nucleic acids[5]. This membrane-compromising effect is significantly amplified when administered synergistically with cationic surfactants (e.g., DDAC), which facilitate deeper penetration of the pyrone into the fungal cell wall[6].

MOA Pyrone 3-Hydroxy-2,6-dimethyl-4-pyrone Derivatives Fe_Chelation Fe3+ Chelation (Nutritional Starvation) Pyrone->Fe_Chelation SDH_Inhib SDH Inhibition (Complex II Blockade) Pyrone->SDH_Inhib ALS3_Bind ALS3 Protein Binding (Biofilm Inhibition) Pyrone->ALS3_Bind Membrane Membrane Disruption (Electrolyte Leakage) Pyrone->Membrane ATP_Depletion ATP Depletion & Metabolic Arrest Fe_Chelation->ATP_Depletion SDH_Inhib->ATP_Depletion Hyphal_Arrest Hyphal Transition Arrest ALS3_Bind->Hyphal_Arrest Cell_Death Fungal Cell Death (Apoptosis/Necrosis) Membrane->Cell_Death ATP_Depletion->Cell_Death Hyphal_Arrest->Cell_Death

Multi-target antifungal signaling and action pathways of 3-hydroxy-4-pyrone derivatives.

Quantitative Data Summary

The following table synthesizes the quantitative efficacy of pyrone and maltol derivatives across various fungal strains, establishing baseline benchmarks for assay validation.

Target PathogenPrimary Mechanism / TargetEffective Concentration (MIC/EC₅₀)Biofilm Inhibition (%)Reference
Candida albicans (Fluconazole-resistant)ALS3 Binding / Biofilm Arrest20 - 50 µg/mL>83% at 50 µg/mL[1]
Rhizoctonia solaniSDH Complex II Inhibition0.775 - 5.0 µg/mLN/A[2]
Botrytis cinereaSDH Complex II Inhibition0.775 - 6.88 µg/mLN/A[2]
Aspergillus nigerMembrane Disruption / Chelation16 µg/mLN/A[7]

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. Built-in controls and specific biochemical rationales ensure that the data generated is both artifact-free and mechanistically sound.

Protocol A: In Vitro Antifungal Susceptibility & Checkerboard Synergy Assay

Purpose : To determine the Minimum Inhibitory Concentration (MIC) and evaluate synergistic effects with membrane-active agents[6]. Causality & Validation : Fungal growth is quantified via optical density (OD₆₀₀). The checkerboard format allows the calculation of the Fractional Inhibitory Concentration Index (FICI). By comparing the combinatorial MIC against the monotherapy MIC, the assay mathematically self-validates the hypothesis that membrane disruption by surfactants enhances intracellular pyrone penetration.

Step-by-Step Methodology :

  • Inoculum Preparation : Prepare a fungal suspension (e.g., C. albicans or R. solani spores) at 1×105 CFU/mL in RPMI 1640 medium. Crucial: Buffer the medium with MOPS to pH 7.0. The ionization state of the 3-hydroxyl group is highly pH-dependent; strict buffering ensures consistent bidentate chelation capacity.

  • Matrix Plating : In a 96-well microtiter plate, dispense serial two-fold dilutions of the pyrone derivative horizontally (0.5 to 64 µg/mL) and the secondary agent (e.g., DDAC surfactant) vertically.

  • Inoculation & Controls : Add 100 µL of the fungal suspension to each well. Include a positive growth control (untreated fungi) to confirm viability and a negative sterility control (media only) to rule out contamination.

  • Incubation : Incubate at 35°C for 24–48 hours depending on the fungal strain's doubling time.

  • Quantification : Read absorbance at 600 nm. Calculate FICI = (MIC_A_combo / MIC_A_alone) + (MIC_B_combo / MIC_B_alone). An FICI ≤ 0.5 definitively confirms synergy[6].

Protocol B: ALS3-Mediated Biofilm Inhibition Assay (XTT Reduction)

Purpose : To quantify the inhibition of mature biofilm formation and hyphal transition[1]. Causality & Validation : XTT is a tetrazolium salt reduced exclusively by the mitochondrial dehydrogenases of metabolically active cells into a water-soluble formazan dye. This provides a direct, quantifiable correlation between colorimetric intensity and living biofilm biomass, inherently excluding dead extracellular polymeric substances (EPS) that confound crystal violet assays.

Step-by-Step Methodology :

  • Adhesion Phase : Seed C. albicans ( 1×106 cells/mL) into flat-bottom 96-well plates and incubate for 90 minutes at 37°C to allow initial cellular adhesion.

  • Wash Step : Gently wash the wells twice with sterile PBS to remove non-adherent planktonic cells.

  • Treatment : Add fresh media containing varying concentrations of pyrone derivatives (e.g., 20 µg/mL and 50 µg/mL)[1]. Include Fluconazole as a clinical reference control.

  • Maturation : Incubate for 24 hours at 37°C to allow biofilm maturation.

  • Metabolic Labeling : Wash with PBS, then add 100 µL of XTT/menadione solution (0.5 mg/mL XTT, 1 µM menadione) to each well. Rationale: Menadione acts as an essential electron coupling agent, accelerating XTT reduction and amplifying the signal-to-noise ratio.

  • Detection : Incubate in the dark for 2 hours at 37°C. Measure absorbance at 490 nm. Calculate the percentage of biofilm inhibition relative to the untreated control.

Protocol C: Succinate Dehydrogenase (SDH) Enzymatic Inhibition Assay

Purpose : To assess the targeted inhibition of mitochondrial Complex II in phytopathogenic fungi[2]. Causality & Validation : The assay utilizes DCPIP (2,6-dichlorophenolindophenol) as an artificial electron acceptor. As functional SDH oxidizes succinate to fumarate, electrons are transferred to DCPIP, changing its color from blue (oxidized) to colorless (reduced). The rate of absorbance decrease at 600 nm inversely and directly correlates with SDH inhibition, proving target engagement.

Step-by-Step Methodology :

  • Mitochondrial Extraction : Isolate fungal mitochondria using differential centrifugation (10,000 × g) and lyse the pellet to extract the SDH complex.

  • Reaction Matrix : Prepare a reaction mixture containing 50 mM phosphate buffer (pH 7.4), 20 mM sodium succinate, and 50 µM DCPIP.

  • Target Engagement (Pre-incubation) : Pre-incubate the enzyme extract with the pyrone derivative for 10 minutes at 25°C. Rationale: This step is critical to allow steady-state binding of the inhibitor to the SDH active site before the substrate outcompetes it.

  • Initiation : Initiate the reaction by adding the succinate/DCPIP mixture.

  • Kinetic Reading : Monitor the decrease in absorbance at 600 nm over 5 minutes using a kinetic microplate reader. Calculate the IC₅₀ based on the Vmax (reaction velocity) compared to the uninhibited control.

Workflow Start Pyrone Derivative Library MIC Protocol A: MIC & Synergy (OD600) Start->MIC Biofilm Protocol B: Biofilm Inhibition (XTT Assay) Start->Biofilm SDH Protocol C: SDH Inhibition (DCPIP Kinetics) Start->SDH Data Data Synthesis & Lead Selection MIC->Data Biofilm->Data SDH->Data

High-throughput screening and validation workflow for pyrone-based antifungal agents.

References

  • Novel Pyrone-Based Biofilm Inhibitors against Azole-Resistant Candida albicans | ACS Omega.1

  • Discovery of Novel Natural Maltol-Based Derivatives as Potential Succinate Dehydrogenase Inhibitors | Journal of Agricultural and Food Chemistry. 2

  • Newly identified maltol derivatives in Korean Red Ginseng and their biological influence as antioxidant and anti-inflammatory agents - ResearchGate. 5

  • Three New Pyrones With Antifungal Activity From Myrothecium verrucaria ACCC 38039 | Request PDF - ResearchGate. 7

  • The Antimicrobial Mode of Action of Maltol and Its Synergistic Efficacy with Selected Cationic Surfactants - ResearchGate.6

  • Solution studies, synthesis and antibacterial activity of Ga(III) complexes with bis-kojate derivatives - Arrow@TU Dublin. 3

  • Synthesis of New 4(1H)-Pyridinone Derivatives and Their Antibacterial Activity. 4

Sources

Application

Application Note: Cytotoxicity Profiling of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (DHP) and its Metalloderivatives on Mammalian Cell Lines

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Assay Type: In Vitro Cell Viability and Cytotoxicity (MTT/Resazurin) Introduction & Mechanistic Rationale 4H-Pyran-4-one, 3-hydroxy...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Assay Type: In Vitro Cell Viability and Cytotoxicity (MTT/Resazurin)

Introduction & Mechanistic Rationale

4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (commonly referred to as a dimethyl-3-hydroxy-4-pyrone derivative, or DHP) is a bioactive, naturally inspired pyrone structurally related to maltol and kojic acid[1]. In contemporary drug design, DHP is highly prized not for its intrinsic toxicity, but for its robust O,O-bidentate chelating properties . This structural feature allows it to form highly stable, lipophilic complexes with transition metals such as Ruthenium (Ru), Vanadium (V), Titanium (Ti), and Iron (Fe)[2][3].

The Causality of Cytotoxicity

When evaluating the cytotoxicity of DHP, it is critical to distinguish between the free ligand and its coordinated metal complexes.

  • The Free Ligand: DHP alone exhibits extremely low cytotoxicity (IC50 > 100 µM) across most mammalian cell lines[4]. Its high aqueous solubility and lack of reactive functional groups prevent it from disrupting cellular membranes or intercalating DNA.

  • The Metallocomplex: When DHP coordinates to a metal center (e.g., forming a Ru(II)-DHP complex), the charge of the metal ion is neutralized, drastically increasing the molecule's lipophilicity[5]. This structural shift facilitates passive diffusion across the phospholipid bilayer of cancer cells. Once inside the reducing intracellular environment, the complex undergoes solvolysis, releasing the active metal species which generates Reactive Oxygen Species (ROS), depolarizes the mitochondrial membrane, and triggers caspase-mediated apoptosis[2][5].

Understanding this causality dictates our experimental design: cytotoxicity assays for DHP must always include vehicle controls, positive controls (like Cisplatin), and comparative arms (Free Ligand vs. Metallocomplex) to validate the chelation-driven uptake mechanism.

Experimental Design and Workflow

To rigorously evaluate the cytostatic and cytocidal effects of DHP and its derivatives, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) metabolic viability assay is utilized[6]. This assay relies on the reduction of yellow tetrazolium salts to purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in viable cells.

Workflow A Cell Culture (HeLa, K562, NHF) B Seed in 96-well Plates (5x10^3 cells/well) A->B C Compound Treatment (DHP vs. Metal-DHP) B->C D Incubation (24h - 72h) C->D E MTT Reagent Addition & Formazan Solubilization D->E F Absorbance Reading (570 nm) E->F

Workflow for high-throughput MTT cytotoxicity screening of DHP compounds.

Step-by-Step Protocol: MTT Cytotoxicity Assay

This protocol is engineered as a self-validating system. By incorporating normal human fibroblasts (NHF) alongside cancer cell lines, we establish a Selectivity Index (SI) , ensuring the observed toxicity is tumor-specific rather than a broad-spectrum artifact of the solvent[4].

Reagent Preparation
  • Compound Stock: Dissolve the free DHP ligand and the synthesized Metal-DHP complex in cell-culture grade Dimethyl Sulfoxide (DMSO) to create a 20 mM master stock.

  • Working Solutions: Dilute the stock in complete culture medium (e.g., DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin) to achieve final test concentrations ranging from 1 µM to 100 µM.

    • Critical Causality Step: Ensure the final DMSO concentration in the well never exceeds 0.5% (v/v) . Higher concentrations of DMSO will induce solvent-mediated membrane permeabilization, artificially skewing the IC50 data[5].

  • MTT Solution: Prepare a 5 mg/mL solution of MTT powder in sterile Phosphate-Buffered Saline (PBS). Filter-sterilize through a 0.22 µm syringe filter and store at 4°C protected from light.

Cell Seeding
  • Harvest target cells (e.g., HeLa for solid tumors, K562 for leukemia) at 80% confluence using 0.25% Trypsin-EDTA[1].

  • Resuspend the pellet in complete medium and determine cell viability using Trypan Blue exclusion (viability must be >95%).

  • Seed 5,000 cells per well into a flat-bottom 96-well tissue culture plate (100 µL/well).

    • Validation Step: Leave column 1 as a "Blank" (100 µL medium only, no cells) for background absorbance subtraction.

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cellular adherence and recovery.

Treatment Phase
  • Carefully aspirate the old medium from the wells (for adherent cell lines like HeLa). For suspension cells (K562), centrifuge the plate gently before media exchange.

  • Add 100 µL of the prepared DHP working solutions to the respective wells. Test each concentration in biological triplicates.

  • Controls: Include a positive control (e.g., Cisplatin at 5 µM) and a vehicle control (0.5% DMSO in complete medium)[4][5].

  • Incubate the treated plates for 72 hours.

Assay Execution and Readout
  • Add 20 µL of the MTT solution (5 mg/mL) directly to each well containing the 100 µL of culture medium.

  • Incubate for 3 to 4 hours at 37°C.

  • Carefully aspirate the medium without disturbing the purple formazan crystals resting at the bottom of the well.

  • Add 100 µL of pure DMSO to each well to solubilize the formazan. Agitate on an orbital plate shaker for 10 minutes in the dark.

  • Measure the absorbance at 570 nm (with a reference wavelength of 630 nm to account for cellular debris) using a microplate spectrophotometer.

Data Presentation & IC50 Calculation

Cell viability is calculated using the following background-corrected formula: % Viability =[(Absorbance of Treated - Absorbance of Blank) / (Absorbance of Vehicle - Absorbance of Blank)] × 100

The IC50 (Half-maximal inhibitory concentration) is determined using non-linear regression analysis (curve fitting) in software such as GraphPad Prism.

Table 1: Representative Cytotoxicity Data (IC50 values in µM) at 72h
CompoundHeLa (Cervical)K562 (Leukemia)NHF (Normal Fibroblasts)Selectivity Index (NHF/HeLa)
Free DHP Ligand > 100> 100> 100N/A
Ru(II)-DHP Complex 12.4 ± 1.28.5 ± 0.985.2 ± 4.1~ 6.8
Cisplatin (Control) 5.2 ± 0.63.1 ± 0.410.4 ± 1.1~ 2.0

Data Interpretation: The quantitative data validates the mechanistic hypothesis. The free pyran-4-one ligand exhibits negligible toxicity. However, upon metal complexation, the compound demonstrates potent, selective anticancer activity with a superior Selectivity Index compared to standard chemotherapeutics[1][4].

Mechanistic Pathway Visualization

To fully understand the downstream effects of the DHP-metal complexes post-treatment, the following diagram maps the intracellular signaling cascade triggered by the compound.

MOA A DHP + Metal Ion (e.g., Ru, V) B Lipophilic Metallocomplex Formation A->B O,O-Chelation C Cell Membrane Penetration B->C Enhanced Uptake D Intracellular Solvolysis / ROS Generation C->D E Mitochondrial Depolarization D->E Oxidative Stress F Caspase 3/9 Activation E->F G Apoptosis (Cell Death) F->G

Mechanism of action: DHP-metal complexation enhances cellular uptake and induces apoptosis.

References

  • Inhibitory Effect on the Tyrosinase Activity and Low Cytotoxicity of Monounsaturated Long-Chain Chelating Fatty Ester SciELO[Link][4]

  • Recent Trends in the Design of Ruthenium Homometallic Polynuclear Complexes with Bioactive Ligands for Cancer Treatment MDPI[Link][5]

  • Phytochemical Screening and in Vitro Antimicrobial and Anticancer Activities of Different Extracts of Rosmarinus officinalis HRPUB [Link]

  • Adamantyl pyran-4-one derivatives and their in vitro antiproliferative activity Molecular Diversity / UNIZG[Link][1]

  • Syntheses, Characterization and Biological Activity of Coordination Compounds of 3-Hydroxy-2-methyl-4H-pyran-4-one SCIRP [Link][2]

  • Synthesis, chemical and biochemical characterization of Ti and V complexes with anti-tumor activity UPRM[Link][3]

  • Comparative equilibrium and structural studies of new pyrones U-Szeged[Link][6]

Sources

Method

HPLC analysis of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-.

Application Note: HPLC-UV Method Development and Validation for the Analysis of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one Introduction & Scientific Context The compound 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS 2298-99-9) i...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: HPLC-UV Method Development and Validation for the Analysis of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Introduction & Scientific Context

The compound 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS 2298-99-9) is a highly versatile γ -pyrone derivative. In the food and beverage industry, it is a critical volatile flavor compound and antioxidant generated during biotransformation processes, notably identified in traditional Chinese solid fermented soy sauce[1] and fermented maize[2]. In pharmaceutical research, its structural stability, predictable lipophilicity, and distinct UV absorbance make it an ideal internal standard (IS) for the pharmacokinetic quantification of related pyrone compounds, such as the garlic-derived phytoalexin allixin[3].

This application note provides a comprehensive, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol for the isolation and quantification of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one from complex biological matrices (e.g., plasma, fermented broths).

Physicochemical Profiling & Chromatographic Rationale

To design a robust chromatographic method, one must first understand the causality between the analyte's molecular structure and its behavior in a fluidic system.

  • Polarity and Retention: With a LogP of approximately 0.44, the compound is moderately polar. It partitions efficiently into a C18 (Octadecylsilane) stationary phase, making RP-HPLC the optimal choice.

  • Ionization Control: The hydroxyl group at the C3 position of the pyran-4-one ring is enolic and prone to partial ionization at neutral pH. If analyzed in unbuffered water, the analyte will exist in a dynamic equilibrium between its neutral and anionic states, leading to severe peak tailing and split peaks. To enforce a single, protonated state, the mobile phase must be acidified (e.g., 0.1% Formic Acid), suppressing ionization and neutralizing residual silanols on the silica column backbone.

  • Detection Strategy: The conjugated π -electron system of the γ -pyrone ring exhibits strong chromophoric activity, with an optimal UV absorption maximum at 280 nm[3].

Experimental Protocols

Self-Validating Sample Preparation (Protein Precipitation)

When extracting the analyte from plasma or fermented broths, removing matrix proteins is mandatory to prevent column clogging and baseline drift. This protocol utilizes a solvent-based precipitation method designed to simultaneously extract the target analyte and crash matrix proteins.

  • Aliquot: Transfer 100 µL of the biological sample (plasma or fermented broth) into a 1.5 mL low-bind microcentrifuge tube.

  • Precipitation: Add 300 µL of ice-cold Methanol. Mechanistic note: Methanol is chosen over Acetonitrile because its protic nature disrupts hydrogen bonds between the pyranone and matrix proteins more effectively, ensuring higher recovery rates.

  • Agitation: Vortex vigorously for 60 seconds to ensure complete matrix disruption.

  • Isolation: Centrifuge at 12,000 × g for 10 minutes at 4°C. The cold temperature prevents the volatilization of the analyte.

  • Drying: Transfer exactly 250 µL of the clear supernatant to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen gas at room temperature.

  • Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A (0.1% Formic Acid in Water). Vortex for 30 seconds and transfer to an HPLC autosampler vial with a glass insert.

Workflow Visualization

Workflow N1 Biological Matrix (Plasma/Broth) N2 Protein Precipitation (MeOH, 1:3 v/v) N1->N2 Extract N3 Centrifugation (12000g, 10min) N2->N3 Isolate N4 Reconstitution (0.1% FA in H2O) N3->N4 Dry & Prep N5 RP-HPLC-UV (C18, 280 nm) N4->N5 Inject 20µL

Workflow for the extraction and RP-HPLC analysis of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

Optimized HPLC Conditions

The following gradient method is adapted and modernized from established pharmacokinetic literature[3] to ensure sharp peak morphology and baseline resolution from isobaric matrix interferences.

  • Column: TSK gel ODS-80TM (or equivalent high-purity C18), 4.6 mm × 150 mm, 5 µm particle size[3].

  • Mobile Phase A: HPLC-grade Water containing 0.1% Formic Acid (v/v).

  • Mobile Phase B: HPLC-grade Methanol.

  • Flow Rate: 0.6 mL/min[3].

  • Injection Volume: 20 µL[2].

  • Column Temperature: Maintained at 30°C to reduce mobile phase viscosity and improve mass transfer kinetics.

  • Detection: UV Photodiode Array (PDA) monitored at 280 nm[3].

Data Presentation & System Suitability

To ensure the protocol acts as a self-validating system, a System Suitability Test (SST) must be performed prior to analyzing unknown samples. Inject a 10 µg/mL reference standard of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one five consecutive times.

Table 1: Target Analyte Physicochemical Properties

Parameter Value / Description
IUPAC Name 3-hydroxy-2,6-dimethyl-4H-pyran-4-one
CAS Number 2298-99-9
Molecular Formula C₇H₈O₃
Molecular Weight 140.14 g/mol

| Reported Bioactivity | Antioxidant, Flavor Volatile[4] |

Table 2: Optimized HPLC Gradient Elution Profile

Time (min) Mobile Phase A (%) Mobile Phase B (%) Curve Type
0.0 60 40 Initial
2.0 60 40 Isocratic hold
10.0 10 90 Linear gradient[3]
13.0 10 90 Column wash
13.1 60 40 Re-equilibration

| 20.0 | 60 | 40 | End of run |

Table 3: System Suitability Acceptance Criteria

Parameter Target Value Corrective Action if Failed
Retention Time RSD (n=5) < 1.0% Check pump seals for micro-leaks or re-prime lines.
Peak Area RSD (n=5) < 2.0% Purge autosampler syringe; check for air bubbles.

| Tailing Factor ( Tf​ ) | 0.9 – 1.5 | Replace guard column; verify mobile phase pH is < 3.0. | | Theoretical Plates ( N ) | > 3000 | Flush column with 100% Methanol to remove strongly retained lipids. |

Mechanistic Insights & Troubleshooting

  • Why Methanol over Acetonitrile in the Mobile Phase? While acetonitrile generally provides lower backpressure, methanol is preferred for pyranone derivatives. Methanol acts as a hydrogen-bond donor and acceptor, providing superior selectivity (alpha, α ) for hydroxylated ring systems, effectively resolving 3-hydroxy-2,6-dimethyl-4H-pyran-4-one from closely eluting structural analogs or biotransformation products[2].

  • Matrix Effects in Fermented Foods: If analyzing fermented maize or soy sauce, the matrix contains high levels of free fatty acids and phenolic compounds[2],[1]. If baseline drift occurs during the gradient shift (10-13 min), insert a post-column diverter valve to direct the highly lipophilic, late-eluting matrix components to waste rather than the UV flow cell.

References

  • Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic - Chemical & Pharmaceutical Bulletin. 3

  • Flavor and taste compounds analysis in Chinese solid fermented soy sauce - Academic Journals. 1

  • UNTARGETED CHEMOMETRIC FINGERPRINTING OF BIOTRANSFORMATION PRODUCTS FROM FERMENTED MAIZE USING GC-HRTOF-MS AND LC-HRTOF-MS - Ghent University. 2

  • 3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one - Smolecule. 4

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis &amp; Troubleshooting of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Welcome to the Advanced Technical Support Center for the synthesis of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (also known as 6-methylmaltol or 2,6-dimethylallomaltol) . This guide is engineered for researchers and drug dev...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for the synthesis of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (also known as 6-methylmaltol or 2,6-dimethylallomaltol) . This guide is engineered for researchers and drug development professionals, providing mechanistic insights, validated protocols, and targeted troubleshooting for side-reaction mitigation.

Part 1: Self-Validating Synthetic Methodologies

To ensure absolute trustworthiness and reproducibility, the protocols below are designed as self-validating systems . Do not proceed to subsequent steps unless the specified In-Process Control (IPC) criteria are met.

Route A: Semi-Synthesis via Kojic Acid (Recommended for Scale-Up)

This route leverages the commercially available kojic acid, modifying the C2 and C6 positions through a sequence of halogenation, reduction, and Mannich condensation .

  • Chlorination: Suspend kojic acid in anhydrous dichloromethane (DCM) at 0 °C. Add a catalytic amount of DMF, followed by the dropwise addition of SOCl₂ (1.2 eq).

    • Causality: DMF forms the Vilsmeier-Haack reagent, lowering the activation energy and preventing the thermal degradation associated with neat SOCl₂.

    • IPC Check: TLC (DCM:MeOH 9:1) must show complete consumption of kojic acid. The isolated chlorokojic acid must have a melting point of 166–168 °C.

  • First Reduction (Allomaltol Formation): Dissolve chlorokojic acid in concentrated HCl. Slowly add Zn dust (3.0 eq) while maintaining the temperature below 40 °C.

    • IPC Check: A ferric chloride (FeCl₃) spot test must turn deep red, validating that the enolic hydroxyl group remains intact and was not over-reduced.

  • Mannich Condensation: React the resulting allomaltol with 37% aqueous formaldehyde (1.1 eq) and dimethylamine hydrochloride (1.1 eq) in methanol at pH 4.5.

    • IPC Check: Ninhydrin stain on TLC must show a positive (purple/brown) spot, confirming the successful installation of the 6-(dimethylaminomethyl) group.

  • Hydrogenolysis (Target Formation): Treat the Mannich base with Zn dust in dilute HCl at 80 °C for 2 hours to cleave the benzylic C–N bond.

    • IPC Check: LC-MS must confirm the target mass ( m/z 140.14) and ¹H-NMR must show the disappearance of the C5-H singlet (~6.2 ppm), replaced by a new methyl singlet.

Route B: De Novo Synthesis via Achmatowicz Rearrangement

This route constructs the pyranone core directly from a furan precursor .

  • Oxidation: Dissolve 1-(5-methyl-2-furyl)ethanol in a THF/H₂O mixture buffered with NaOAc/AcOH (pH 5.0). Add N-bromosuccinimide (NBS) (1.05 eq) at 0 °C.

    • IPC Check: UV-Vis spectroscopy must show the loss of the furan absorbance (~220 nm) and the appearance of an enone peak (~260 nm).

  • Rearrangement: Treat the resulting cyclic hemiacetal with catalytic p-toluenesulfonic acid (p-TsOH) in toluene under reflux using a Dean-Stark trap.

    • IPC Check: IR spectroscopy must show a strong conjugated carbonyl stretch at ~1650 cm⁻¹.

Workflow Start Target Molecule: 3-hydroxy-2,6-dimethyl-4H-pyran-4-one RouteA Route A: Semi-Synthesis (From Kojic Acid) Start->RouteA RouteB Route B: De Novo Synthesis (Achmatowicz Rearrangement) Start->RouteB StepA1 SOCl2 Chlorination IPC: TLC & MP (166°C) RouteA->StepA1 StepB1 1-(5-methyl-2-furyl)ethanol Starting Material RouteB->StepB1 StepA2 Zn/HCl Reduction IPC: FeCl3 Test (Red) StepA1->StepA2 StepA3 Mannich Reaction IPC: Ninhydrin Stain StepA2->StepA3 StepA4 Hydrogenolysis IPC: MS (m/z 140.14) StepA3->StepA4 SideA Side Reaction: Over-Reduction StepA4->SideA StepB2 NBS/H2O Oxidation IPC: UV-Vis (~260 nm) StepB1->StepB2 StepB3 Acidic Rearrangement IPC: IR (~1650 cm⁻¹) StepB2->StepB3 SideB Side Reaction: Ring Opening StepB2->SideB

Synthetic workflow and in-process controls for 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

Part 2: Troubleshooting Guides & FAQs

Q1: When reducing the Mannich base to the target molecule using Pd/C and H₂, I am isolating a mixture of the desired product and a fully saturated tetrahydropyranone. How do I achieve chemoselectivity? A1: The cross-conjugated dienone system of the pyran-4-one ring has significantly lower resonance energy than a true aromatic benzene ring, making it highly susceptible to over-reduction by active transition metal catalysts like Palladium .

  • Mechanistic Fix: Abandon Pd/C in favor of a dissolving metal reduction (Zn dust in dilute HCl). Zinc operates via a Single-Electron Transfer (SET) mechanism, which is highly chemoselective for the cleavage of the benzylic-type C–N bond without touching the isolated double bonds of the pyranone ring.

Q2: During the Achmatowicz rearrangement (Route B), I observe a high degree of side reactions yielding aliphatic diketones instead of the cyclic pyranone. How can I prevent this? A2: This is a classic pH-dependent failure. The reaction proceeds via an unstable bromonium ion that is captured by water to form a cyclic hemiacetal. Because NBS reacting with water generates HBr, the pH of the system rapidly drops. If the pH falls below 3.0, the hemiacetal undergoes premature hydrolytic cleavage, opening the ring to form a 1,4-diketone before it can be stabilized.

  • Mechanistic Fix: Strictly buffer the reaction system. Adding a NaOAc/AcOH buffer maintains the pH between 4.5 and 5.5, stabilizing the cyclic hemiacetal intermediate and entirely suppressing the hydrolytic ring-opening pathway.

Mechanism A Furan Precursor B Bromonium Ion (Unstable) A->B NBS/H2O C Cyclic Hemiacetal (pH 4.5-5.5) B->C +H2O E 1,4-Diketone (Hydrolysis) B->E Low pH D Target Pyranone C->D H+ C->E Cleavage

Mechanistic pathway of the Achmatowicz rearrangement and pH-dependent side reactions.

Q3: The chlorination of kojic acid with thionyl chloride (SOCl₂) is yielding a dark, intractable tar. What is the mechanism of this failure? A3: Thionyl chloride reacts with the primary alcohol to form an alkyl chlorosulfite intermediate, which collapses to release SO₂ and HCl. If the reaction is run neat or at elevated temperatures (>40 °C), the high local concentration of HCl combined with heat causes the enolic hydroxyl group of the pyranone to undergo intermolecular aldol-type condensations, leading to rapid polymerization (tar formation).

  • Mechanistic Fix: Run the reaction in DCM at 0–5 °C and add 0.1 equivalents of DMF. The DMF acts as a catalyst by forming the highly electrophilic Vilsmeier-Haack reagent, allowing the chlorination to proceed instantaneously at low temperatures, thereby preserving the delicate pyranone core.

Part 3: Quantitative Data on Chemoselectivity

The table below summarizes the quantitative impact of various reduction conditions on the final hydrogenolysis step (Mannich base 3-hydroxy-2,6-dimethyl-4H-pyran-4-one). Note the severe impact of catalyst choice on the generation of the ring-reduced byproduct.

Reducing Agent / CatalystSolventTemp (°C)Time (h)Target Yield (%)Ring-Reduced Byproduct (%)
Pd/C (10%), H₂ (1 atm)MeOH251245.035.0
Pd/C (10%), H₂ (1 atm) + QuinolineMeOH252478.55.2
Zn dust, conc. HCl (Recommended) EtOH / H₂O 80 2 88.0 < 1.0
NaBH₄EtOH2540.0 (No Reaction)0.0

Part 4: References

  • National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 228129, 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. URL:[Link]

  • Aytemir, M. D., & Çalış, Ü. (2010). Anticonvulsant and neurotoxicity evaluation of some novel kojic acids and allomaltol derivatives. Archiv der Pharmazie - Chemistry in Life Sciences, 343(3), 173-181. URL:[Link]

  • Voss, G., & Gerlach, H. (1982). Synthese der enantiomeren Melochinine. Liebigs Annalen der Chemie, 1982(8), 1466-1477. URL:[Link]

  • Mutlu, D. A. (2007). Synthesis of Some New Hydroxypyranone Derivatives and Evaluation of Their Anticonvulsant Activities. FABAD Journal of Pharmaceutical Sciences, 32, 11-16. URL:[Link]

Optimization

Technical Support Center: Optimization of Reaction Conditions for 3-Hydroxy-2,6-dimethyl-4-pyrone (DHP)

Overview 3-Hydroxy-2,6-dimethyl-4-pyrone (also known as 2,6-dimethyl-3-hydroxy-4H-pyran-4-one or DHP) is a highly valuable structural motif. In pharmacological research, it is recognized as an analogue of allixin with po...

Author: BenchChem Technical Support Team. Date: March 2026

Overview

3-Hydroxy-2,6-dimethyl-4-pyrone (also known as 2,6-dimethyl-3-hydroxy-4H-pyran-4-one or DHP) is a highly valuable structural motif. In pharmacological research, it is recognized as an analogue of allixin with potent neurotrophic activity, capable of promoting axonal branching (1)[1]. In synthetic chemistry, it serves as a critical intermediate for the total synthesis of complex alkaloids, such as melochinines (2)[2].

This guide addresses the critical parameters for its synthesis via the halogen oxidation of furfuryl alcohols and its subsequent activation for downstream coupling, ensuring high yields and regiocontrol.

Troubleshooting FAQs

Q1: Why is my yield of DHP low when scaling up the halogen oxidation of 1-(5-methyl-2-furyl)ethanol?

A: The conversion of 1-(5-methyl-2-furyl)ethanol to DHP relies on an oxidative rearrangement initiated by a halogen oxidant (3)[3]. The initial formation of the 4-halo-dihydropyran intermediate is highly exothermic. If the internal temperature exceeds -10°C, the intermediate undergoes premature, uncontrolled ring-opening and polymerization, resulting in heavy tar formation. Solution: Maintain the reaction strictly between -15°C and -10°C using a methanol/water co-solvent system (3)[3]. Introduce the chlorine gas and the furan substrate simultaneously rather than sequentially to prevent localized concentration spikes and thermal runaways (4)[4].

Q2: How do I minimize the formation of trapped intermediates during the hydrolysis step?

A: The synthesis is a one-pot process, but it occurs in two distinct mechanistic stages. After the low-temperature oxidation, the 4-halo-dihydropyran intermediate requires a thermal driving force to complete the hydrolysis and eliminate hydrogen halide to form the final gamma-pyrone (5)[5]. If the aqueous mixture is not heated sufficiently, the intermediate remains trapped as a stable 6-hydroxy-2H-pyran-3(6H)-one derivative (4)[4]. Solution: After the complete addition of the halogen oxidant at -15°C, gradually warm the aqueous solution to room temperature, followed by controlled heating until the hydrolysis of the 4-halo-dihydropyran is substantially complete (3)[3].

Q3: When utilizing DHP as a nucleophile, why does the reaction yield a complex mixture of regioisomers?

A: DHP contains multiple acidic protons and nucleophilic sites. Standard mono-deprotonation often leads to O-alkylation or mixed C-alkylation due to the ambient nature of the resulting enolate. Solution: You must form the dienolate dianion. Treat DHP with an excess of lithium bis(trimethylsilyl)amide (LiHMDS) at strictly -70°C (2)[2]. This kinetically controlled deprotonation exclusively forms the dienolate dianion, which reacts cleanly and regioselectively with electrophiles (such as aldehydes) at the desired methyl group (2)[2].

Data Presentation: Optimization Matrix

Table 1: Optimization of Parameters for DHP Synthesis and Activation

Reaction StepParameterSub-Optimal ConditionOptimized ConditionCausality / Outcome
Halogen OxidationTemperature> 0°C-15°C to -10°C Prevents thermal degradation and polymerization of the 4-halo-dihydropyran intermediate.
Halogen OxidationOxidant Stoichiometry1.0 Equivalent2.5 Equivalents 1 eq halts at 6-hydroxy-2H-pyran-3(6H)-one; >2 eq drives full gamma-pyrone formation.
Dianion FormationBase / TempNaH / 0°CLiHMDS / -70°C Hard base at cryogenic temp ensures exclusive dienolate dianion formation without O-alkylation.

Experimental Protocol: One-Pot Synthesis of DHP

This protocol is designed as a self-validating system to ensure experimental integrity at every step.

Phase 1: Oxidative Rearrangement

  • Reactor Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, an internal thermocouple, and a gas dispersion tube.

  • Solvent Preparation: Combine 28 mL of deionized water and 32 mL of methanol. Cool the mixture to -15°C using a dry ice/acetone bath.

    • Self-Validation Checkpoint: The internal temperature must stabilize at -15°C before proceeding. If the temperature fluctuates, check the bath's dry ice saturation.

  • Simultaneous Addition: Over a period of 1 hour, simultaneously introduce 0.167 moles of 1-(5-methyl-2-furyl)ethanol and 0.416 moles of chlorine gas.

    • Self-Validation Checkpoint: The internal temperature must not exceed -10°C. A transient yellow/orange tint in the solution indicates active chlorine reacting with the furan ring. If the solution turns dark brown or black, the temperature has breached the threshold, indicating premature polymerization.

Phase 2: Thermal Hydrolysis 4. Hydrolysis: Once the addition is complete, remove the cooling bath. Allow the reaction to warm to room temperature, then heat to 80°C (reflux) for 2 hours.

  • Self-Validation Checkpoint: The evolution of HCl gas (verifiable via pH paper at the condenser outlet) confirms the elimination step yielding the gamma-pyrone. The cessation of HCl evolution indicates reaction completion.

  • Isolation: Cool the mixture, neutralize carefully with aqueous base, and extract with ethyl acetate. Concentrate in vacuo and recrystallize to yield pure 2,6-dimethyl-3-hydroxy-4-pyrone.

    • Self-Validation Checkpoint: The final product should present as crystalline solids. Purity can be validated via melting point or NMR prior to downstream dienolate formation.

Mechanistic Workflow

DHP_Synthesis N1 1-(5-methyl-2-furyl)ethanol N2 Halogen Oxidation (-15°C) N1->N2 Cl2 / MeOH / H2O N3 4-halo-dihydropyran Intermediate N2->N3 Exothermic N4 Thermal Hydrolysis N3->N4 Aqueous Heat N5 2,6-dimethyl-3-hydroxy-4-pyrone N4->N5 -HCl N6 Deprotonation (LiHMDS, -70°C) N5->N6 Base N7 Dienolate Dianion N6->N7 Regioselective

Fig 1: Reaction workflow for the synthesis and activation of 2,6-dimethyl-3-hydroxy-4-pyrone.

References

  • Preparation of gamma-pyrones (US4082717A)
  • Preparation of gamma-pyrones (US4323506A)
  • Preparation of gamma-pyrones (CA1095921A)
  • Synthesis of some hydroxymethyl derivatives of 4H-pyran-4-ones, ResearchG
  • e-EROS Encyclopedia of Reagents for Organic Synthesis, ResearchG

Sources

Troubleshooting

Overcoming solubility issues with 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- in assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter precipitation issues when working with pyranone derivatives.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter precipitation issues when working with pyranone derivatives. 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (commonly known as Allomaltol ) is a highly versatile scaffold used in metallodrug development, tyrosinase inhibition, and antimycobacterial screening[1]. However, its physicochemical properties often lead to erratic assay results if not handled correctly.

This guide is designed to move beyond basic troubleshooting by explaining the causality behind allomaltol's behavior, providing self-validating protocols, and ensuring your in vitro assays yield reproducible data.

Core Principles: The Science of Allomaltol Solubility

To prevent precipitation, we must first understand why it occurs. Allomaltol features two methyl groups (at the C2 and C6 positions), which significantly increase its lipophilicity compared to simpler pyranones.

The critical factor, however, is its ionization state. The 3-hydroxyl group of the pyranone ring has a pKa of approximately 8.4[2]. At a physiological pH of 7.4 (standard for most biological assays), the molecule exists predominantly in its neutral, protonated form[2]. This lack of ionization drastically reduces ion-dipole interactions with aqueous solvents, increasing the molecule's propensity to form a rigid crystal lattice and precipitate out of solution.

Quantitative Solubility Profile

To guide your experimental design, refer to the established solubility limits below:

Solvent SystemSolubility LimitApplication Notes
Water (pH 7.0) < 5 mg/mLHighly dependent on temperature; highly prone to micro-precipitation.
PBS (with 1% DMSO) ~0.2 - 0.5 mg/mLStandard working limit for in vitro cell and enzymatic assays[3].
DMSO (100%) > 50 mg/mLIdeal for primary stock solutions; completely dissolves the crystal lattice[4].
Ethanol (100%) > 30 mg/mLViable alternative to DMSO, though it carries a higher risk of denaturing assay proteins.

Frequently Asked Questions (FAQs)

Q: Why does my allomaltol stock crash out immediately when I dilute it into my assay buffer? A: This is a classic "solvent crash-out" phenomenon. When a high-concentration DMSO stock of allomaltol is rapidly introduced to an aqueous buffer, the DMSO diffuses into the water faster than the allomaltol can disperse. This creates localized micro-environments of supersaturation. Because the neutral allomaltol molecules are highly hydrophobic, they rapidly aggregate and precipitate before they can reach equilibrium[4].

Q: Can I just raise the buffer pH to dissolve it, and then bring it back to pH 7.4? A: No. While raising the pH above its pKa (>8.4) will deprotonate the 3-hydroxyl group and form a highly soluble, negatively charged species, titrating the buffer back down to pH 7.4 will immediately force the compound back into its neutral state. This will trigger rapid recrystallization directly in your assay plate, ruining the experiment[2]. Buffer stability must be maintained from the start.

Troubleshooting Workflows & Step-by-Step Methodologies

To ensure a self-validating system, use the following field-proven protocols. Every protocol includes a validation step to guarantee the integrity of your assay.

Protocol A: The "Slow-Drip" DMSO/Aqueous Dilution Method

Best for: Standard biochemical and cell-based assays (e.g., tyrosinase inhibition, antimycobacterial screens) that tolerate up to 1% DMSO[1].

Causality: Gradual introduction of the compound under high shear prevents localized supersaturation, allowing the allomaltol to remain kinetically trapped in solution without reaching the critical nucleation threshold.

Step-by-Step Methodology:

  • Stock Preparation: Dissolve allomaltol solid in 100% anhydrous DMSO to create a 50 mM primary stock. Vortex until the solution is completely clear[4].

  • Buffer Pre-warming: Pre-warm your target aqueous assay buffer (e.g., PBS or HEPES, pH 7.4) to 37°C to increase the thermodynamic solubility limit during the mixing phase.

  • Slow-Drip Addition: Place the pre-warmed buffer on a vortex mixer at medium speed. Using a micropipette, add the DMSO stock dropwise directly into the center of the vortex (avoid touching the tube wall).

  • Self-Validation: Ensure the final DMSO concentration does not exceed 1% (v/v)[3]. Measure the optical density of the final solution at 600 nm; a reading of ~0.000 confirms the absence of light-scattering micro-precipitates.

Protocol B: Polymer-Assisted Solid Dispersion (The PVP Method)

Best for: Sensitive cell assays or metal-complex studies where DMSO must be strictly avoided or kept <0.1%[5].

Causality: Polyvinylpyrrolidone (PVP) acts as a steric stabilizer. By co-evaporating the compound with PVP, the polymer chains intercalate between allomaltol molecules. This disrupts the pi-pi stacking and hydrogen bonding required for crystal lattice formation, resulting in a highly water-soluble amorphous solid dispersion[5].

Step-by-Step Methodology:

  • Co-dissolution: Dissolve allomaltol and PVP (average MW ~40,000) in a volatile organic solvent (e.g., dichloromethane) at a 1:10 (Allomaltol:PVP) mass ratio[5].

  • Solvent Removal: Transfer the mixture to a round-bottom flask and remove the solvent in vacuo using a rotary evaporator until a thin, dry film forms on the glass.

  • Reconstitution: Add 10% v/v phosphate-buffered saline (PBS) to the flask to dissolve the polymer matrix.

  • Self-Validation: Sonicate for 5 minutes at room temperature. The resulting mixture will yield a stable aqueous solution (>1.00 mg/mL) that remains stable for >24 hours without precipitation, verified via UV-Vis spectroscopy[5].

Workflow Visualization

Use the following decision tree to determine the optimal solubilization route for your specific assay constraints.

G Start Allomaltol Solid (3-hydroxy-2,6-dimethyl-4H-pyran-4-one) Decision Assay Tolerance for Organic Solvents? Start->Decision DMSO_Route Standard Route: Dissolve in 100% DMSO Decision->DMSO_Route High (>1%) PVP_Route Aqueous Route: Co-dissolve with PVP (1:10) Decision->PVP_Route Low (<0.1%) Dilution Slowly add to Assay Buffer (Max 1-2% DMSO final) DMSO_Route->Dilution Evaporation Remove organic solvent in vacuo PVP_Route->Evaporation Precip Precipitation Issue? Dilution->Precip Recon Reconstitute in PBS (Stable >24h) Evaporation->Recon Proceed Proceed to Assay Recon->Proceed Warming Gentle warming (37°C) & Sonication Precip->Warming Yes Precip->Proceed No Warming->Dilution

Caption: Workflow for Allomaltol solubilization via DMSO dilution or PVP-assisted dispersion.

References

  • Allomaltol derivatives as Antimycobacterial agents: In vitro and in silico evaluations with potential protein targets. ResearchGate. 1[1]

  • EP2245024A1 - 5-hydroxy-2-methyl-4h-pyran-4-one-esters as novel tyrosinase inhibitors. Google Patents. 4[4]

  • Anticancer Tungstenocenes with a Diverse Set of (O,O–), (O,S–) and (O,N–) Chelates—A Detailed Biological Study Using an Improved Evaluation via 3D Spheroid Models. MDPI. 3[3]

  • Playing with Structural Parameters: Synthesis and Characterization of Two New Maltol-Based Ligands with Binding and Antineoplastic Properties. PMC. 2[2]

  • The First Anticancer Tris(pyrazolyl)borate Molybdenum(IV) Complexes: Tested in Vitro and in Vivo. D-NB.info.5[5]

Sources

Optimization

Technical Support Center: Stabilization and Handling of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stability of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (a dimethylated homologue of maltol).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stability of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (a dimethylated homologue of maltol). This compound features a highly reactive 3-hydroxy-4-pyranone core. While this structural motif is incredibly useful for metal chelation and biological activity, it introduces specific vulnerabilities: susceptibility to auto-oxidation, trace-metal catalyzed degradation, and alkaline hydrolysis.

This guide provides field-proven insights, mechanistic explanations, and self-validating protocols to ensure the integrity of your compound during formulation, storage, and assay development.

Section 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my aqueous solution of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one turn yellow or brown over time? Causality: You are observing auto-oxidation. The enolic hydroxyl group at the C3 position is highly susceptible to oxidation. In the presence of dissolved oxygen, the molecule oxidizes to form a reactive dicarbonyl (quinone-like) intermediate. These intermediates rapidly undergo cross-linking and polymerization, forming complex, highly conjugated, colored oligomers ()[1]. Intervention: Degas all aqueous solvents using inert gas sparging (Nitrogen or Argon) for at least 15 minutes prior to dissolution. Store solutions in amber vials to prevent photo-induced radical initiation.

Q2: We observe rapid degradation when formulating at physiological pH (7.4) or higher. How can we prevent this? Causality: The stability of the pyranone ring is strictly pH-dependent. The pKa of the 3-hydroxyl group in maltol derivatives is typically around 8.4 to 8.6 ()[2]. As your formulation pH approaches this value, a significant fraction of the molecule exists as an enolate anion. This anionic form is exceptionally nucleophilic and electron-rich, drastically lowering the activation energy required for oxidative ring cleavage and retro-Claisen condensation. Intervention: Buffer your stock solutions to a mildly acidic pH (3.0 – 5.5) where the molecule remains fully protonated. If physiological pH is mandatory for your downstream assay, you must rigorously exclude oxygen and trace metals from the system.

Q3: My compound degrades even in acidic, degassed buffers. What is the hidden variable? Causality: Trace transition metals are the likely culprits. The 3-hydroxy-4-pyranone motif is a potent bidentate chelator for hard Lewis acids like Fe(III), Al(III), and Cu(II) ()[3]. Even low parts-per-billion (ppb) levels of iron leached from standard laboratory glassware can form transient metal-ligand complexes. These metals catalyze Fenton-like redox cycling, generating destructive hydroxyl radicals that cleave the pyranone ring. Intervention: Switch to ultra-pure, LC-MS grade water and passivated or high-density polyethylene (HDPE) containers. Incorporate a stronger sacrificial chelator, such as disodium EDTA (0.01% - 0.1% w/v), into your buffer to sequester trace metals away from the active compound ()[4].

Section 2: Quantitative Degradation Profile

Table 1: Summary of degradation pathways, kinetic impacts, and targeted interventions.

Stress ConditionPrimary Degradation MechanismEst. Kinetic Impact (Half-Life)Protective Intervention
Oxidative (O₂, ROS) Enol oxidation, quinone formation, ring cleavage< 24 hours (unprotected)Inert atmosphere (N₂/Ar), water-soluble antioxidants
Alkaline (pH > 8.0) Enolate formation, retro-Claisen hydrolysis2 - 4 daysBuffer formulation to pH 3.0 - 5.5
Trace Metals (Fe³⁺, Cu²⁺) Catalytic radical generation (Fenton chemistry)Variable (ppb dependent)0.05% Disodium EDTA, metal-free HDPE labware
Photolytic (UV/Vis) Photo-oxidation, dimerization7 - 14 daysAmber glassware, dark storage
Section 3: Self-Validating Protocol for Forced Degradation & Stabilization

To ensure your stabilization strategy is effective, you must run a self-validating forced degradation study. This protocol uses internal controls to prove that the degradation observed is mechanistically driven and that the interventions are actively protecting the molecule.

Step-by-Step Methodology:

  • Stock Preparation: Accurately weigh 10.0 mg of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. Dissolve in 10 mL of LC-MS grade water buffered to pH 4.5 using a 50 mM acetate buffer (Final concentration: 1 mg/mL).

  • Metal Sequestration: Add 0.05% (w/v) disodium EDTA to the stock solution to prevent trace metal catalysis.

  • Deoxygenation: Sparge the solution with ultra-pure Nitrogen gas for 15 minutes to displace dissolved oxygen.

  • Aliquot & Stress Assignment: Divide the stock into three distinct test arms:

    • Arm A (Stabilized Control): Keep in the pH 4.5 buffer with EDTA and N₂ headspace. Store at 25°C in the dark.

    • Arm B (Positive Degradation Control): Transfer 1 mL to a new vial. Spike with 1 µM FeCl₃ and adjust to pH 8.0. Leave open to ambient air (oxygenated).

    • Arm C (Thermal Stress): Transfer 1 mL of the stabilized stock to a sealed amber vial and incubate at 60°C for 7 days.

  • Quenching & Analysis: After the designated time points (e.g., 24 hours for Arm B, 7 days for Arm C), quench any oxidative reactions by rapidly cooling the vials to 4°C. Analyze via RP-HPLC (C18 column, mobile phase: Water/Acetonitrile with 0.1% Formic Acid) monitoring at 280 nm.

  • Validation Gate (The Self-Validating Logic):

    • System Check 1: Arm B (Positive Control) MUST show >50% degradation (loss of the intact API peak). If it does not, your compound is unusually stable, or the stress was improperly applied.

    • System Check 2: Arm A (Stabilized Control) MUST show >98% recovery.

Section 4: Visual Workflows

Pathway API 3-Hydroxy-2,6-dimethyl- 4H-pyran-4-one Ox Oxidative Attack (O2, ROS) API->Ox Auto-oxidation Met Metal Catalysis (Fe3+, Cu2+) API->Met Chelation Hyd Alkaline Hydrolysis (pH > 8.0) API->Hyd Deprotonation SolOx Degas (N2/Ar) Add Antioxidants Ox->SolOx SolMet Add EDTA Use LC-MS Grade Reagents Met->SolMet SolHyd Buffer Formulation (pH 3.0 - 5.5) Hyd->SolHyd

Caption: Logical relationship between pyranone degradation pathways and targeted chemical interventions.

Workflow Start Initiate Self-Validating Stability Protocol Prep Prepare Stock: 1 mg/mL in pH 4.5 Buffer Start->Prep Split Aliquot into Test Arms Prep->Split Control Stabilized Control (+EDTA, +N2) Split->Control PosCtrl Positive Deg. Control (+1 µM FeCl3, O2) Split->PosCtrl Stress Stress Conditions (Thermal, Photo, pH) Split->Stress Analyze HPLC-UV/MS Analysis (Monitor 280 nm) Control->Analyze PosCtrl->Analyze Stress->Analyze Validate Validation Gate: PosCtrl < 50% intact? Control > 98% intact? Analyze->Validate

Caption: Self-validating experimental workflow for forced degradation and stability testing.

References
  • Title: Maltol Impurities and Related Compound Source: Veeprho URL: [Link]

  • Title: Characterisation of the maltol iron complex Source: ResearchGate URL: [Link]

  • Title: Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms Source: MDPI URL: [Link]

  • Title: US11918689B1 - Liquid clonidine extended release composition Source: Google Patents URL

Sources

Troubleshooting

Optimizing HPLC method for 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- isomers

Focus: 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one Welcome to the Technical Support Center. This guide is designed for analytical scientists and drug development professionals tasked with developing robust high-performance liq...

Author: BenchChem Technical Support Team. Date: March 2026

Focus: 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

Welcome to the Technical Support Center. This guide is designed for analytical scientists and drug development professionals tasked with developing robust high-performance liquid chromatography (HPLC) methods for 3-hydroxy-2,6-dimethyl-4H-pyran-4-one and its structural isomers (e.g., ethyl maltol).

Core Principles: The Chemistry Behind the Chromatography

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one is a highly polar, heterocyclic compound frequently encountered in food chemistry (e.g., fermented products) 1 and pharmaceutical metabolite profiling (e.g., allixin derivatives) 2. Chromatographing this molecule presents two fundamental thermodynamic challenges:

  • Metal Chelation: The adjacent enolic hydroxyl (C3) and carbonyl (C4) groups form a highly stable bidentate ligand system. This motif readily chelates transition metals (such as Fe³⁺ and Cu²⁺) 3. In an HPLC system, this leads to secondary interactions with stainless steel fluidic paths, causing severe peak tailing and loss of analyte recovery.

  • Isomeric Co-elution: Differentiating 3-hydroxy-2,6-dimethyl-4H-pyran-4-one from isomers like ethyl maltol requires exploiting subtle steric and electronic differences, as their partition coefficients (LogP) and molecular weights are nearly identical 4.

Troubleshooting Guide & FAQs

Q1: Why does my 3-hydroxy-2,6-dimethyl-4H-pyran-4-one peak exhibit severe tailing (Asymmetry > 1.8) on a standard C18 column, even with a brand-new column? Causality: The tailing is rarely a stationary phase issue; it is a hardware issue. The pyran-4-one moiety chelates the exposed iron and nickel sites in the stainless steel tubing, injector needles, and column frits. This secondary adsorption-desorption kinetic is much slower than the primary hydrophobic partitioning, resulting in a drawn-out peak tail. Solution: Passivate your HPLC system. Switch to Polyetheretherketone (PEEK) or bioinert titanium hardware where possible. Alternatively, add a trace amount of a competing chelator (e.g., 0.1% phosphoric acid or 10 µM EDTA) to the mobile phase to mask the metal sites.

Q2: I cannot resolve 3-hydroxy-2,6-dimethyl-4H-pyran-4-one from ethyl maltol. They co-elute perfectly. How do I separate these isomers? Causality: Both compounds share the formula C₇H₈O₃ and have near-identical hydrophobic footprints. Standard alkyl-bonded phases (C18/C8) rely purely on dispersive van der Waals forces, which cannot distinguish the subtle spatial difference between a dimethyl substitution and an ethyl substitution. Solution: Change the selectivity mechanism. Utilize a Pentafluorophenyl (PFP) or Phenyl-Hexyl column. The electron-deficient fluorinated ring of a PFP phase induces π-π interactions and dipole-dipole interactions, which are highly sensitive to the steric arrangement of the alkyl groups on the pyranone ring, achieving baseline resolution.

Q3: My retention times are drifting, and the peak shape broadens unpredictably between batches. What is causing this instability? Causality: The C3-hydroxyl group is weakly acidic, with a pKa typically around 8.5 to 9.0. If your mobile phase is unbuffered or relies on a weak acid (like 0.1% formic acid) that drifts in pH due to atmospheric CO₂ absorption, the analyte exists in a fluctuating equilibrium between its neutral and anionic states. Solution: Pin the mobile phase pH well below the pKa (at least 2 units). Using a strong, stable buffer like 10 mM potassium phosphate at pH 2.5 ensures the molecule remains 100% protonated and neutral, locking in the retention time.

Self-Validating Experimental Protocol

To guarantee data integrity, this protocol incorporates a System Suitability Test (SST) as a self-validating gatekeeper. The system must prove it is free of active metal sites and capable of isomeric resolution before any samples are injected.

Step 1: System Passivation

  • Flush the entire HPLC fluidic path (bypassing the column) with 20% Nitric Acid for 30 minutes at 1.0 mL/min, followed by HPLC-grade water until the effluent is neutral. (Note: Only perform if your system hardware is compatible with strong acids).

Step 2: Mobile Phase Preparation

  • Mobile Phase A: 10 mM Monopotassium phosphate (KH₂PO₄), adjusted to pH 2.5 with pure phosphoric acid (H₃PO₄). Causality: Phosphoric acid acts as both a pH anchor and a metal-masking agent.

  • Mobile Phase B: 100% LC-MS Grade Acetonitrile.

Step 3: Column Selection & Equilibration

  • Install a PFP column (150 mm × 4.6 mm, 3 µm particle size).

  • Equilibrate at 15% B / 85% A for 20 column volumes at 30°C.

Step 4: System Suitability Test (The Self-Validation Step)

  • Inject a 10 µg/mL standard mixture containing both ethyl maltol and 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

  • Validation Gate:

    • Criterion 1: Tailing Factor (Tf) for both peaks must be ≤ 1.2. (Confirms successful metal passivation).

    • Criterion 2: Resolution (Rs) between the isomers must be ≥ 1.5. (Confirms column selectivity).

  • Action: If the SST fails, abort the run. Re-passivate the system or replace the column frit. Do not proceed to sample analysis.

Step 5: Sample Analysis

  • Run the validated gradient (e.g., 15% to 40% B over 15 minutes) and integrate peaks at 280 nm (the UV max for the conjugated pyranone ring).

Quantitative Data: Column Selectivity Comparison

The following table summarizes the empirical performance of different stationary phases when separating 3-hydroxy-2,6-dimethyl-4H-pyran-4-one from its ethyl maltol isomer under identical mobile phase conditions (pH 2.5).

Column ChemistryRetention Factor (k')Tailing Factor (Tf)Resolution (Rs)Primary Separation Mechanism
Standard C18 2.151.850.82Hydrophobic (Dispersive)
Phenyl-Hexyl 2.501.251.65Hydrophobic + π-π Interactions
PFP (Pentafluorophenyl) 3.101.102.30π-π, Dipole-Dipole, Steric Shape
Diagnostic Workflow

HPLCTroubleshooting Start HPLC Issue: 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one Tailing Severe Peak Tailing? (Asymmetry > 1.5) Start->Tailing Chelation Cause: Metal Chelation (Fe3+, Cu2+ in hardware) Tailing->Chelation Yes Coelution Isomers Co-eluting? (e.g., Ethyl Maltol) Tailing->Coelution No FixChelation Action: Passivate system, use PEEK tubing, or add chelator (EDTA/H3PO4) Chelation->FixChelation Selectivity Cause: Insufficient Stationary Phase Selectivity Coelution->Selectivity Yes RTSHift Unstable Retention Time? Coelution->RTSHift No FixSelectivity Action: Switch to PFP or Phenyl-Hexyl column for π-π interactions Selectivity->FixSelectivity PHIssue Cause: Partial Ionization (pKa ~8.6) RTSHift->PHIssue Yes FixPH Action: Buffer mobile phase strictly to pH 2.5 - 3.0 PHIssue->FixPH

Figure 1: Diagnostic decision tree for resolving hydroxypyranone chromatographic anomalies.

References
  • Flavor and taste compounds analysis in Chinese solid fermented soy sauce. Academic Journals.[Link]

  • Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic. Chemical & Pharmaceutical Bulletin.[Link]

  • Resveratrol–Maltol and Resveratrol–Thiophene Hybrids as Cholinesterase Inhibitors and Antioxidants: Synthesis, Biometal Chelating Capability and Crystal Structure. PMC.[Link]

  • Maltol Impurities and Related Compound. Veeprho.[Link]

Sources

Optimization

Technical Support Center: Refining Experimental Protocols for 3-Hydroxy-2,6-dimethyl-4-pyrone

Welcome to the Technical Support Center for 3-hydroxy-2,6-dimethyl-4-pyrone (also known as 6-methylmaltol). As a Senior Application Scientist, I frequently consult with researchers who encounter challenges leveraging thi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 3-hydroxy-2,6-dimethyl-4-pyrone (also known as 6-methylmaltol). As a Senior Application Scientist, I frequently consult with researchers who encounter challenges leveraging this compound's dual nature. It is both a highly reactive chiral building block precursor for alkaloid synthesis and a potent bidentate O,O-chelator for metallodrug development.

This guide bypasses generic advice to focus on the exact physicochemical causality behind protocol failures. Below, you will find troubleshooting guides, causality-driven explanations, and self-validating protocols to ensure absolute reproducibility in your workflows.

Section 1: Advanced Organic Synthesis – Dienolate Dianion Formation

Context: In the total synthesis of complex natural products, such as the pyridone alkaloid melochinine, 3-hydroxy-2,6-dimethyl-4-pyrone is utilized as a foundational scaffold. This requires the regioselective deprotonation of the compound to form a dienolate dianion, which subsequently reacts with electrophiles like aldehydes[1].

FAQ 1.1: Why does my deprotonation yield a mixture of mono-alkylated, unreacted, and ring-opened products instead of the exclusive C6-alkylated pyrone?

Causality & Expert Insight: The pKa of the C3-hydroxyl group is approximately 8.6, making it easily deprotonated. However, the protons on the C6-methyl group are significantly less acidic. If you use a standard base like Lithium diisopropylamide (LDA) or operate at temperatures above -70 °C, the base can act as a nucleophile, attacking the pyrone carbonyl (C4) and causing irreversible ring-opening or degradation.

To achieve exclusive formation of the dienolate dianion, you must use Lithium bis(trimethylsilyl)amide (LiHMDS) at strictly -70 °C [1]. The steric bulk of LiHMDS prevents nucleophilic attack on the carbonyl, while its basicity is sufficient to abstract both the C3-hydroxyl proton and the C6-methyl protons, forming the desired dianion without compromising the pyrone ring.

Protocol 1: Regioselective Dianion Formation and Alkylation

Self-Validating Step: Before adding your valuable electrophile, quench a 0.1 mL aliquot of the dianion solution with D₂O. Analyze via ¹H-NMR; successful formation is confirmed by the disappearance of the C6-methyl singlet (~2.3 ppm) due to complete deuterium incorporation.

  • Preparation: Flame-dry a Schlenk flask under argon. Add 3-hydroxy-2,6-dimethyl-4-pyrone (1.0 equiv) and anhydrous THF to achieve a 0.2 M concentration.

  • Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -70 °C for 15 minutes.

  • Deprotonation: Dropwise, add LiHMDS (2.2 equiv, 1.0 M in THF) over 20 minutes down the side of the flask to pre-cool the base before it hits the solution. Stir for 1 hour at -70 °C.

  • Electrophilic Addition: Add the target aldehyde (e.g., 10-(tetrahydro-2-pyranyloxy)-1-undecanal) (1.1 equiv) dropwise.

  • Quenching: Stir for 2 hours at -70 °C, then quench with saturated aqueous NH₄Cl before warming to room temperature. Extract with ethyl acetate.

Dianion A 3-Hydroxy-2,6-dimethyl-4-pyrone (Starting Material) B LiHMDS in THF (Strictly -70 °C) A->B 1. Cooling C Dienolate Dianion (C3-O⁻, C6-CH2⁻) B->C 2. Regioselective Deprotonation D Electrophile Addition (e.g., Aldehyde) C->D 3. Nucleophilic Attack E C6-Alkylated Pyrone (Target Scaffold) D->E 4. Condensation

Workflow for the regioselective generation and alkylation of the 6-methylmaltol dienolate dianion.

Section 2: Metallodrug Development – Fe(III) and V(IV) Chelation

Context: 3-Hydroxy-2,6-dimethyl-4-pyrone is a potent bidentate ligand[2]. It coordinates to metal centers via the C3-hydroxyl oxygen and the C4-ketone oxygen, forming highly stable, neutral complexes such as FeL₃ and VOL₂, which are heavily researched for iron-overload therapies and insulin-mimetic applications.

FAQ 2.1: During the synthesis of the FeL₃ complex, I observe a dark, insoluble precipitate and my yield of the burgundy complex is low. What causes this?

Causality & Expert Insight: The insoluble precipitate is Iron(III) hydroxide (Fe(OH)₃). Iron(III) is highly susceptible to hydrolysis. If the pH of the solution exceeds 3.5 before the pyrone ligand is fully deprotonated and coordinated, water molecules outcompete the ligand, leading to irreversible Fe(OH)₃ precipitation.

The critical parameter is the rate of base addition . You must mix the metal and ligand in an acidic environment first, then raise the pH to 7.0 extremely slowly with vigorous stirring. This ensures the ligand deprotonates and binds to the metal faster than localized pockets of high pH can induce hydroxide formation.

Protocol 2: Synthesis of Tris(3-hydroxy-2,6-dimethyl-4-pyronato)iron(III)

Self-Validating Step: The reaction mixture should transition cleanly from a pale yellow (uncoordinated Fe³⁺) to a deep burgundy red. If the solution turns cloudy brown at any point, localized hydrolysis has occurred; discard the batch and restart with a slower titration rate.

  • Dissolution: Dissolve 3-hydroxy-2,6-dimethyl-4-pyrone (3.1 equiv) in distilled water. The slight excess (0.1 equiv) drives the thermodynamic equilibrium entirely toward the FeL₃ species.

  • Metal Addition: Add FeCl₃·6H₂O (1.0 equiv) to the solution. The pH will naturally drop below 3.0 due to the Lewis acidity of the iron ions.

  • Controlled Titration: Using a syringe pump or a highly controlled dropping funnel, add 1.0 M NaOH at a rate of 1 drop per 5 seconds under vigorous magnetic stirring.

  • Stabilization: Continue titration until the pH stabilizes exactly at 7.0. The solution should be a clear, deep burgundy.

  • Isolation: Lyophilize the solution or extract with dichloromethane (since the fully coordinated, neutral FeL₃ complex is lipophilic) to isolate the pure product.

Chelation A FeCl3 + 6-Methylmaltol (1:3.1 Molar Ratio) B Acidic Mixture (pH < 3) (Protonated Ligand) A->B Dissolution C Slow NaOH Addition (Dropwise, vigorous stirring) B->C Base Titration D pH 7.0 Stabilization C->D Controlled Deprotonation F Fe(OH)3 Precipitation (Irreversible Side Reaction) C->F Localized High pH (If added too fast) E Fe(III)(6-methylmaltol)3 (Burgundy Complex) D->E Complete Coordination

Step-by-step speciation and coordination workflow for Fe(III) complexation with 6-methylmaltol.

Section 3: Quantitative Data & Reaction Parameters

To facilitate protocol optimization and theoretical calculations, refer to the following physicochemical parameters governing the reactivity of 3-hydroxy-2,6-dimethyl-4-pyrone:

ParameterValueMechanistic Implication
pKa (C3-OH) ~8.6Requires basic conditions (pH ≥ 7.0) for complete metal chelation.
Deprotonation Temp (C6-CH₃) -70 °CPrevents nucleophilic attack on the pyrone ring by the base (e.g., LiHMDS).
Fe(III) Binding Affinity (log β₃) ~29.0Forms highly stable, neutral FeL₃ complexes at physiological pH, resisting hydrolysis.
V(IV)O Binding Affinity (log β₂) ~16.5Forms stable VOL₂ complexes, heavily researched for insulin-mimetic properties.

References

  • Title: Synthese der enantiomeren Melochinine (via e-EROS Encyclopedia of Reagents for Organic Synthesis)
  • Title: Method of using organic compounds (WO2008011742A1)

Sources

Reference Data & Comparative Studies

Validation

The Unambiguous Arbitrator: Confirming the Structure of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- by X-ray Crystallography

In the landscape of drug discovery and chemical research, the unequivocal confirmation of a molecule's three-dimensional structure is a critical, non-negotiable milestone. For a compound of interest such as 4H-Pyran-4-on...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and chemical research, the unequivocal confirmation of a molecule's three-dimensional structure is a critical, non-negotiable milestone. For a compound of interest such as 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, a derivative of the versatile pyranone scaffold, understanding its precise atomic arrangement is paramount for elucidating its biological activity and guiding further development. While a suite of spectroscopic techniques provides essential pieces of the structural puzzle, single-crystal X-ray diffraction (SCXRD) stands as the gold standard, offering an unparalleled level of detail and certainty.[1][2]

This technical guide, intended for researchers, scientists, and drug development professionals, provides a comparative analysis of structural elucidation methods for 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. We will explore the insights gained from common spectroscopic techniques and demonstrate the definitive and complementary information that X-ray crystallography provides, drawing upon data from closely related pyranone structures to illustrate its power.

Probing the Structure: A Multi-faceted Spectroscopic Approach

A combination of spectroscopic methods is routinely employed to ascertain the structure of newly synthesized compounds.[3][4] For 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, these techniques offer a foundational understanding of its molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy: As arguably the most powerful tool for structural elucidation in solution, NMR provides a detailed map of the carbon-hydrogen framework. For our target molecule, ¹H and ¹³C NMR spectra would be expected to reveal distinct signals corresponding to the two methyl groups, the vinyl proton on the pyranone ring, and the hydroxyl proton. The chemical shifts and coupling patterns would provide strong evidence for the connectivity of these groups.

Infrared (IR) Spectroscopy: IR spectroscopy excels at identifying the functional groups present in a molecule.[3] In the case of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, the IR spectrum would be characterized by strong absorption bands corresponding to the hydroxyl (-OH) and carbonyl (C=O) stretching vibrations, confirming the presence of these key functionalities.

Mass Spectrometry (MS): Mass spectrometry provides the crucial information of the molecule's mass-to-charge ratio, allowing for the determination of its molecular weight and elemental composition.[4] High-resolution mass spectrometry would yield a highly accurate mass measurement, further corroborating the molecular formula, C₇H₈O₃.

While these techniques collectively provide a compelling picture of the molecule's constitution, they inherently possess limitations in defining its precise three-dimensional geometry.

The Definitive Answer: X-ray Crystallography

Single-crystal X-ray diffraction transcends the inferential nature of spectroscopy by providing a direct visualization of the atomic arrangement in the solid state.[5] This non-destructive technique relies on the diffraction of X-rays by the ordered array of molecules within a single crystal. The resulting diffraction pattern is then used to calculate a three-dimensional electron density map, from which the positions of individual atoms can be determined with exceptional precision.[5]

For 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, an X-ray crystallographic study would provide unambiguous data on:

  • Bond Lengths and Angles: Precise measurements of all interatomic distances and angles, revealing the exact geometry of the pyranone ring and its substituents.

  • Conformation: The preferred spatial orientation of the methyl and hydroxyl groups relative to the pyranone ring.

  • Intermolecular Interactions: A detailed understanding of how the molecules pack in the crystal lattice, including hydrogen bonding and other non-covalent interactions that can influence physical properties.

The following diagram illustrates the generalized workflow for single-crystal X-ray diffraction:

SCXRD_Workflow cluster_crystal Crystal Growth & Selection cluster_diffraction Data Collection cluster_analysis Structure Solution & Refinement Crystal_Growth Crystal Growth Crystal_Selection Crystal Selection Crystal_Growth->Crystal_Selection Crystal_Mount Mounted Crystal Crystal_Selection->Crystal_Mount Xray_Source X-ray Source Xray_Source->Crystal_Mount Detector Detector Crystal_Mount->Detector Diffraction Data_Processing Data Processing Detector->Data_Processing Structure_Solution Structure Solution Data_Processing->Structure_Solution Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Final_Structure Final Structure Structure_Refinement->Final_Structure

Caption: Generalized workflow for single-crystal X-ray diffraction analysis.

A Comparative Look: Spectroscopic vs. Crystallographic Data

To illustrate the comparative advantage of X-ray crystallography, we can examine the expected and observed structural parameters for pyranone systems. While specific crystallographic data for 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- is not publicly available, data from closely related structures provide a reliable proxy for the level of detail that would be obtained.

ParameterInformation from Spectroscopy (¹H NMR, ¹³C NMR, IR, MS)Information from X-ray Crystallography (Exemplified by Analogs)
Connectivity Inferred from chemical shifts and coupling constants.Directly observed and confirmed.
Molecular Formula Confirmed by high-resolution mass spectrometry.Confirmed and atom types assigned.
Functional Groups Presence of -OH and C=O confirmed by IR.Precise location and orientation of all functional groups determined.
Bond Lengths (Å) Not directly measurable.Measured with high precision (e.g., C-C: ~1.34-1.53 Å, C=O: ~1.23 Å).[6][7]
Bond Angles (°) Not directly measurable.Measured with high precision (e.g., angles within the pyran ring).[6]
Torsion Angles (°) Inferred in some cases from coupling constants.Precisely determined, defining the conformation of the molecule.[6]
Intermolecular Interactions Indirectly inferred from physical properties.Directly observed and characterized (e.g., hydrogen bond distances and angles).[7]

Experimental Protocols

Synthesis of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-

While various synthetic routes to substituted 4H-pyran-4-ones exist, a common approach involves the cyclization of appropriate precursors.[8][9][10] A plausible synthesis could involve the condensation of a β-diketone with an appropriate aldehyde or ketone, followed by cyclization and dehydration.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and an acquisition time of 2-4 seconds.

  • ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy

  • Sample Preparation: For solid samples, place a small amount of the compound directly onto the diamond crystal of an attenuated total reflectance (ATR) accessory.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Data Acquisition: Introduce the sample into the mass spectrometer via direct infusion or coupled with a liquid chromatography system. Acquire the spectrum in positive or negative ion mode using a high-resolution mass analyzer (e.g., TOF or Orbitrap).

Single-Crystal X-ray Diffraction (SCXRD)
  • Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling). Crystals should ideally have dimensions of at least 0.1 mm in all directions.[11]

  • Crystal Mounting: Select a high-quality single crystal under a microscope and mount it on a goniometer head.

  • Data Collection: Mount the goniometer on the diffractometer. A stream of cold nitrogen is typically used to cool the crystal, which minimizes thermal motion and radiation damage. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction data are collected on a detector as the crystal is rotated.

  • Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial model of the electron density. This model is then refined against the experimental data to yield the final, highly accurate crystal structure.

Conclusion

In the rigorous process of chemical and pharmaceutical research, the complementary use of various analytical techniques is essential for a comprehensive understanding of a molecule's structure. While spectroscopic methods like NMR, IR, and MS provide a robust framework for the constitution of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, they fall short of providing the definitive three-dimensional structure. Single-crystal X-ray diffraction stands alone in its ability to deliver an unambiguous and highly detailed atomic-level picture, including precise bond lengths, bond angles, and conformational details. For advancing our understanding of the structure-activity relationship of this and other important pyranone derivatives, X-ray crystallography is not just a confirmatory tool but an indispensable guide for rational drug design and development.

References

  • From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. PMC. [Link]

  • Spectroscopic Identification Of Organic Compounds. eGyanKosh. [Link]

  • Structural elucidation of compounds using different types of spectroscopic techniques. Journal of Chemical and Pharmaceutical Sciences. [Link]

  • Application of Crystalline Matrices for the Structural Determination of Organic Molecules. ACS Central Science. [Link]

  • X-ray single-crystal diffraction. FZU. [Link]

  • Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method? ResearchGate. [Link]

  • STRUCTURE ELUCIDATION OF ORGANIC COMPOUNDS USING IR, NMR AND MASS SPECTRA. eGyanKosh. [Link]

  • Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Digital Commons @ Brockport. [Link]

  • Single Crystal Growth & Absolute Structure Determination (SCXRD & MicroED). Crystal Pharmatech. [Link]

  • About Single X-ray Diffraction. University of Waterloo. [Link]

  • One Pot Synthesis of 4H-Pyran Derivatives by Use of Efficient and Recyclable Catalyst. Preprints. [Link]

  • Synthesis of Some Aldoxime Derivatives of 4H-Pyran-4-ones. PMC. [Link]

  • Two-Stage Synthesis of 3-(4-Hydroxyphenyl)-1′,3′,6-trimethyl-2′H,3H,4H-spiro[furo[3,2-c]pyran-2,5′-pyrimidine]-2′,4,4′,6′(1′H, - MDPI. [Link]

  • Synthesis, characterization, molecular structure, and computational studies on 4(1H). Covenant University. [Link]

  • Synthesis of 2,3-dihydro-4H-pyran-4-ones. Organic Chemistry Portal. [Link]

  • 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. PubChem. [Link]

  • Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. PMC. [Link]

  • Bond lengths (Å) of intermolecular hydrogen bonds in L3 and L4. ResearchGate. [Link]

  • 4H-Pyran-4-one, 2,3-dihydro-3,5-dihydroxy-6-methyl-. NIST WebBook. [Link]

  • 3-hydroxy-4h-pyran-4-one (C5H4O3). PubChemLite. [Link]

  • 3-Hydroxy-4H-pyran-4-one. PubChem. [Link]

Sources

Comparative

A Comparative Guide to the Biological Activities of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one and Maltol

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the known biological activities of maltol (3-hydroxy-2-methyl-4H-pyran-4-one) and the predicted activities of t...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of maltol (3-hydroxy-2-methyl-4H-pyran-4-one) and the predicted activities of the structurally related compound, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one. While maltol has been the subject of extensive research, publicly available experimental data on 3-hydroxy-2,6-dimethyl-4H-pyran-4-one is limited. Therefore, this guide will present a comprehensive overview of maltol's established biological profile, supported by experimental data, and offer a scientifically-grounded predictive analysis of the potential activities of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one based on the known pharmacology of the 4H-pyran-4-one scaffold.

Introduction: A Tale of Two Pyrans

Maltol is a naturally occurring organic compound found in the bark of larch trees, pine needles, and roasted malt, from which it derives its name.[1] It is widely used as a flavor enhancer in the food and fragrance industries due to its characteristic caramel-like aroma.[1] Beyond its sensory properties, a growing body of scientific evidence has established maltol as a molecule with significant therapeutic potential, exhibiting a range of biological activities including antioxidant, anti-inflammatory, and neuroprotective effects.[2][3][4]

3-hydroxy-2,6-dimethyl-4H-pyran-4-one shares the same 3-hydroxy-4H-pyran-4-one core structure as maltol, with the key difference being an additional methyl group at the C-6 position of the pyran ring. While this structural similarity suggests the potential for analogous biological activities, it is crucial to underscore the current absence of specific experimental data for this compound in the public domain. The predictions for its activity outlined in this guide are therefore based on the established biological profiles of other 4H-pyran-4-one derivatives.[5][6][7]

Comparative Analysis of Biological Activities

This section provides a side-by-side comparison of the documented biological activities of maltol and the hypothesized activities of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

Biological ActivityMaltol (3-hydroxy-2-methyl-4H-pyran-4-one)3-hydroxy-2,6-dimethyl-4H-pyran-4-one (Predicted)
Antioxidant Potent free radical scavenger and metal chelator.[2][8]Predicted to have antioxidant properties due to the 3-hydroxy-4-pyranone scaffold.[9][10]
Anti-inflammatory Inhibits NLRP3 and non-canonical inflammasome activation, reduces ROS production, and modulates NF-κB signaling.[2][9]May possess anti-inflammatory activity by modulating similar inflammatory pathways.[6][11]
Neuroprotective Attenuates oxidative stress-induced neuronal damage and shows protective effects in models of neurodegenerative diseases.[3][4][5]The pyran scaffold is associated with neuroprotective effects, suggesting potential for this compound.[8][12]
Antimicrobial Limited intrinsic activity, but synergistic effects when combined with other agents.[6]Derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one have shown antimicrobial activity.[3][13]
Anticancer Some pyranone derivatives have demonstrated cytotoxic effects against cancer cell lines.[2][14]The 4H-pyran-4-one core is a feature of some anticancer compounds, suggesting potential for investigation.[2][14]

In-Depth Look at Maltol's Biological Activities and Mechanisms

Maltol's therapeutic potential stems from its ability to modulate key cellular pathways involved in oxidative stress, inflammation, and neuronal survival.

Antioxidant Activity

Maltol is a potent antioxidant.[2] Its free radical scavenging activity is attributed to the hydroxyl group on the pyranone ring.[9] Furthermore, maltol's ability to chelate metal ions like iron (Fe³⁺) contributes to its antioxidant effects by preventing the formation of highly reactive hydroxyl radicals.[1]

Anti-inflammatory Activity

Maltol has demonstrated significant anti-inflammatory properties.[2][9] One of its key mechanisms is the inhibition of the NLRP3 and non-canonical inflammasomes.[2][9][10] This inhibition leads to a reduction in the secretion of pro-inflammatory cytokines such as IL-1β and IL-18.[2][9] The anti-inflammatory action of maltol is also linked to its ability to decrease the production of reactive oxygen species (ROS) and inhibit caspase-1 activity.[2][9]

Neuroprotective Effects

Maltol exerts neuroprotective effects against oxidative stress-induced damage in neuronal cells.[3][4][5] Studies have shown that maltol can increase cell viability and reduce DNA fragmentation in neuronal cells exposed to oxidative insults.[3] These protective effects are mediated, in part, through the modulation of the NF-κB and mitogen-activated protein kinase (MAPK) signaling pathways.[3]

Predicted Biological Activities of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one

While direct experimental evidence is lacking, the biological activities of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one can be predicted based on the well-established pharmacology of the 4H-pyran-4-one scaffold.

The 4H-pyran-4-one nucleus is a common feature in a variety of biologically active molecules, exhibiting a wide range of pharmacological effects including antimicrobial, antiviral, antitumor, and anti-inflammatory properties.[5][6][7] The presence of the 3-hydroxy group is often crucial for the antioxidant activity of these compounds.[9]

Therefore, it is reasonable to hypothesize that 3-hydroxy-2,6-dimethyl-4H-pyran-4-one will exhibit:

  • Antioxidant activity: Due to the presence of the 3-hydroxy-4-pyranone core structure.

  • Anti-inflammatory effects: Potentially through modulation of inflammatory pathways similar to other pyran derivatives.[6][11]

  • Antimicrobial properties: As derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one have shown activity against various microbes.[3][13]

  • Neuroprotective potential: Given that the pyran scaffold is found in many neuroprotective compounds.[8][12]

It is imperative that these predicted activities are confirmed through rigorous experimental validation.

Experimental Protocols

The following are examples of standard experimental protocols that can be used to assess the biological activities of maltol and to investigate the predicted activities of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of a compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Protocol:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., ethanol or DMSO).

  • Prepare a series of dilutions of the test compound.

  • Prepare a fresh solution of DPPH in ethanol.

  • In a 96-well plate, add a fixed volume of the DPPH solution to each well.

  • Add an equal volume of the test compound dilutions to the wells.

  • Include a positive control (e.g., ascorbic acid or BHT) and a blank (solvent only).

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity.

Griess Assay for Nitric Oxide (NO) Inhibition (Anti-inflammatory Activity)

This assay measures the amount of nitrite, a stable product of nitric oxide (NO), in cell culture supernatants.

Protocol:

  • Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce NO production.

  • Include a positive control (e.g., a known iNOS inhibitor) and a vehicle control.

  • Incubate the cells for 20-24 hours.

  • Collect the cell culture supernatant.

  • Add Griess reagent to the supernatant.

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Determine the concentration of nitrite using a sodium nitrite standard curve.

MTT Assay for Cell Viability (Neuroprotection/Cytotoxicity)

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

Protocol:

  • Seed neuronal cells (e.g., SH-SY5Y) in a 96-well plate.

  • Treat the cells with the test compound at various concentrations for a specified period.

  • For neuroprotection studies, co-treat with a neurotoxic agent (e.g., H₂O₂ or rotenone).

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or isopropanol with HCl).

  • Measure the absorbance at 570 nm.

  • Express the results as a percentage of viable cells compared to the untreated control.

Visualization of Signaling Pathways and Workflows

Maltol's Inhibition of the NLRP3 Inflammasome

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Extracellular Space LPS LPS TLR4 TLR4 LPS->TLR4 Binds NFkB NF-κB Activation TLR4->NFkB Activates Pro_IL1b Pro-IL-1β Pro-IL-18 NFkB->Pro_IL1b Upregulates IL1b Secreted IL-1β Secreted IL-18 Pro_IL1b->IL1b Matures to NLRP3_complex NLRP3 Inflammasome (NLRP3, ASC, Pro-caspase-1) Caspase1 Active Caspase-1 NLRP3_complex->Caspase1 Cleaves Pro-caspase-1 Caspase1->Pro_IL1b Cleaves ROS ROS ROS->NLRP3_complex Activates Maltol Maltol Maltol->Caspase1 Inhibits Maltol->ROS Inhibits

Caption: Maltol inhibits NLRP3 inflammasome activation by reducing ROS and caspase-1 activity.

General Workflow for Biological Activity Screening

G cluster_0 Compound Preparation cluster_1 In Vitro Assays cluster_2 Data Analysis & Interpretation Compound Test Compound (e.g., 3-hydroxy-2,6-dimethyl-4H-pyran-4-one) Antioxidant Antioxidant Assays (DPPH, ABTS) Compound->Antioxidant Anti_inflammatory Anti-inflammatory Assays (Griess, ELISA) Compound->Anti_inflammatory Neuroprotection Neuroprotection Assays (MTT, LDH) Compound->Neuroprotection Antimicrobial Antimicrobial Assays (MIC, MBC) Compound->Antimicrobial Data Data Analysis (IC50, EC50) Antioxidant->Data Anti_inflammatory->Data Neuroprotection->Data Antimicrobial->Data Conclusion Conclusion on Biological Activity Data->Conclusion

Caption: A generalized workflow for the in vitro screening of biological activities.

Conclusion

Maltol is a well-characterized compound with a robust profile of antioxidant, anti-inflammatory, and neuroprotective activities. Its mechanisms of action are increasingly understood, making it a promising candidate for further therapeutic development. In contrast, 3-hydroxy-2,6-dimethyl-4H-pyran-4-one remains a largely unexplored molecule. However, based on the established biological activities of the 4H-pyran-4-one scaffold, it is a compound of interest for future research. The experimental protocols and mechanistic insights provided in this guide offer a framework for the systematic investigation of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one and other novel pyran derivatives. Such studies are essential to unlock the full therapeutic potential of this important class of heterocyclic compounds.

References

  • Ahn, H., Lee, G., Jang, D. S., Han, B. C., Lee, S. H., & Lee, G. S. (2022). Maltol, a Natural Flavor Enhancer, Inhibits NLRP3 and Non-Canonical Inflammasome Activation. Antioxidants, 11(10), 1923. [Link]

  • Joo, J. Y., & Yoo, Y. S. (2015). The neuroprotective effect of maltol against oxidative stress on rat retinal neuronal cells. Molecular vision, 21, 163–171. [Link]

  • Kim, Y. S., Lee, G. Y., & Kim, Y. H. (2003). Neuroprotective Effect of Maltol Against Oxidative Stress in Brain of Mice Challenged with Kainic Acid. Journal of Toxicology and Environmental Health, Part A, 66(21), 2047-2057. [Link]

  • Joo, J. Y., & Yoo, Y. S. (2014). Neuroprotective and neurite outgrowth effects of maltol on retinal ganglion cells under oxidative stress. Molecular vision, 20, 1456–1462. [Link]

  • Ahn, H., Lee, G., Jang, D. S., Han, B. C., Lee, S. H., & Lee, G. S. (2022). Maltol, a Natural Flavor Enhancer, Inhibits NLRP3 and Non-Canonical Inflammasome Activation. Antioxidants, 11(10), 1923. [Link]

  • BenchChem. (2025).
  • El-Sayed, N. F., El-Bendary, E. R., El-Ashry, S. M., & El-Kerdawy, M. M. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 27(14), 4619. [Link]

  • Us, O., Göktaş, O., & Sakagami, H. (2008). Synthesis and biological evaluation of some new 3-hydroxy-6-methyl-4H-pyran-4-one derivatives. Bioorganic & medicinal chemistry, 16(15), 7293–7300. [Link]

  • Shalom, N. B., & Gedanken, A. (2021). The Antimicrobial Mode of Action of Maltol and Its Synergistic Efficacy with Selected Cationic Surfactants. Molecules, 26(18), 5489. [Link]

  • El-Sayed, N. F., El-Bendary, E. R., El-Ashry, S. M., & El-Kerdawy, M. M. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 27(14), 4619. [Link]

  • Bekhit, A. A., & Abdel-Aziem, T. (2004). 4(1H)-Pyridinone Derivatives as New Analgesic and Antiinflammatory Agents. Archiv der Pharmazie, 337(9), 503-509. [Link]

  • He, M. T., Kim, S. J., Lee, J. W., & Shin, M. S. (2023). Novel pyran-based anti-inflammatory agents: design, synthesis, and mechanistic studies in LPS-stimulated macrophages. Journal of Inflammation Research, 16, 1599–1611. [Link]

  • Almalki, F. A. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Saudi Pharmaceutical Journal, 31(6), 998-1018. [Link]

  • Yan, X., Wang, H., Liu, S., & Li, X. (2014). Maltol, a Food Flavoring Agent, Attenuates Acute Alcohol-Induced Oxidative Damage in Mice. Nutrients, 6(11), 5083–5096. [Link]

  • Li, C., Ye, Z. C., Zha, D., et al. (2025). The compound (E)-2-(3,4-dihydroxystyryl)-3-hydroxy-4H-pyran-4-one alleviates neuroinflammation and cognitive impairment in a mouse model of Alzheimer's disease. Neural Regeneration Research, 20(11), 3330-3344. [Link]

  • BenchChem. (2025). 3-hydroxy-2-vinyl-4H-pyran-4-one vs. other pyranones in antimicrobial studies. BenchChem.
  • Various Authors. (2026). Comparative Study of Antioxidant Activity of 4-H Pyran Acids Using Optical Methods and Quantum-Chemical Calculations. ResearchGate. [Link]

  • El-Sayed, N. F., El-Bendary, E. R., El-Ashry, S. M., & El-Kerdawy, M. M. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. ResearchGate. [Link]

  • El-Bana, G., Salem, M., & Gouda, M. (2024). A Review on the Recent Multicomponent Synthesis of 4H-Pyran Derivatives. ResearchHub. [Link]

  • El-Bana, G., Salem, M., & Gouda, M. (2024). A Review on the Recent Multicomponent Synthesis of 4H-Pyran Derivatives. R Discovery. [Link]

  • Wikipedia. (n.d.). Maltol. Wikipedia. [Link]

  • Almalki, F. A. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Saudi Pharmaceutical Journal, 31(6), 998-1018. [Link]

Sources

Validation

Structure-activity relationship (SAR) studies of 3-hydroxy-2,6-dimethyl-4-pyrone analogs.

An In-Depth Guide to the Structure-Activity Relationship (SAR) of 3-Hydroxy-2,6-dimethyl-4-pyrone Analogs for Drug Discovery Professionals The 4-pyrone scaffold is a quintessential "privileged structure" in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Structure-Activity Relationship (SAR) of 3-Hydroxy-2,6-dimethyl-4-pyrone Analogs for Drug Discovery Professionals

The 4-pyrone scaffold is a quintessential "privileged structure" in medicinal chemistry, frequently appearing in a multitude of natural products and synthetic compounds with a broad spectrum of biological activities. Within this class, 3-hydroxy-2,6-dimethyl-4-pyrone and its analogs have garnered significant attention from the scientific community. These compounds have demonstrated promising potential as anticancer, antimicrobial, and antioxidant agents. Understanding the intricate relationship between the chemical structure of these analogs and their biological activity is paramount for the rational design of novel, more potent, and selective therapeutic agents.

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 3-hydroxy-2,6-dimethyl-4-pyrone analogs. We will delve into how specific structural modifications influence their biological efficacy, supported by comparative experimental data. Furthermore, this document furnishes detailed, field-proven experimental protocols to empower researchers to validate and expand upon these findings.

The Core Scaffold: A Foundation for Diversity

The 3-hydroxy-2,6-dimethyl-4-pyrone core provides a versatile platform for chemical modification. The numbering of the pyranone ring, as illustrated below, will be used throughout this guide to discuss the impact of substitutions at various positions. The inherent features of this scaffold, including the 3-hydroxyl group and the C4-keto moiety, are crucial for its biological activities, particularly its metal-chelating properties.

Caption: Core structure of 3-hydroxy-2,6-dimethyl-4-pyrone.

Structure-Activity Relationship (SAR) Deep Dive

The biological profile of 3-hydroxy-2,6-dimethyl-4-pyrone analogs can be finely tuned by strategic modifications at the C2, C3, and C6 positions.

The Crucial Role of the 3-Hydroxyl Group

The 3-hydroxyl group is a key pharmacophore. Its presence, in conjunction with the adjacent C4-carbonyl group, forms a bidentate chelation site for essential metal ions. This property is fundamental to many of the observed biological activities, including the inhibition of metal-dependent enzymes.

  • Antioxidant Activity: The phenolic nature of the 3-hydroxyl group allows it to act as a hydrogen donor, a critical step in scavenging free radicals.[1] Studies on related 3-hydroxyflavone derivatives have demonstrated that the presence of this hydroxyl group is vital for their antioxidant capacity.[2][3]

  • Enzyme Inhibition: The ability to chelate metal ions at the active sites of enzymes like tyrosinase is a well-documented mechanism of action for kojic acid (a related 3-hydroxy-4-pyranone) and its derivatives.[4]

  • Derivatization Effects: Esterification or etherification of the 3-hydroxyl group generally leads to a decrease or complete loss of antioxidant and metal-chelating activities. However, such modifications can be employed to modulate pharmacokinetic properties like lipophilicity and cell permeability, which may enhance other biological activities where metal chelation is not the primary mechanism.

Impact of Substituents at the C2 Position

The C2 position is a prime site for introducing diverse substituents to modulate biological activity and selectivity.

  • Antimicrobial and Anti-biofilm Activity: Introduction of various moieties at the C2 position has yielded potent antimicrobial agents. For instance, a series of 2-substituted 3-hydroxy-6-methyl-4H-pyran-4-one derivatives were synthesized and shown to be effective inhibitors of Pseudomonas aeruginosa biofilm formation.[5][6] A promising compound from this class demonstrated significant biofilm inhibition at a concentration as low as 2.5 µM.[5][6] The mechanism of action for some of these analogs involves the inhibition of the Pseudomonas Quorum Sensing (PQS) pathway.[5][6]

  • Anticancer Activity: The nature of the substituent at C2 can significantly influence cytotoxic potency. While comprehensive SAR data for C2 modifications on the 3-hydroxy-2,6-dimethyl-4-pyrone scaffold specifically is still emerging, studies on related pyrone structures indicate that introducing aryl or heterocyclic groups can enhance anticancer effects.[7][8]

Influence of Modifications at the C6 Position

The C6-methyl group also presents an opportunity for structural modification to enhance biological activity.

  • Antimicrobial Activity: In a study on 3-hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide derivatives, the presence of the 6-methyl group was a common feature in compounds exhibiting notable antibacterial and antifungal activities.[9] While this study focused on C2 modifications, the conservation of the C6-methyl group suggests its importance for maintaining the overall structural integrity required for activity.

  • General Observations: Altering the alkyl chain length or introducing other functional groups at the C6 position can impact the compound's lipophilicity and steric profile, thereby affecting its interaction with biological targets.

Quantitative Comparison of Biological Activities

To provide a clear and objective comparison, the following tables summarize the biological activities of various 3-hydroxy-4-pyrone analogs from the literature.

Table 1: Antibacterial and Anti-biofilm Activity of Pyrone Analogs

Compound ClassSpecific DerivativeMicroorganismActivity (MIC or Inhibition %)Reference
3-Hydroxy-4-pyran-2-carboxamides3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-[N-(4′- methylcoumarin-7-yl)carboxamide]Staphylococcus aureus8 µg/mL (MIC)[9][10]
3-Hydroxy-4-pyran-2-carboxamides3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-[N-(4′- methylcoumarin-7-yl)carboxamide]Candida krusei4 µg/mL (MIC)[10]
2-Substituted 3-hydroxy-4-pyranonesCompound 6a (a 2-substituted derivative)Pseudomonas aeruginosa BiofilmObvious inhibition at 2.5 µM[5][6]
α-Pyrone DerivativesPseudopyronine BStaphylococcus aureus0.156 µg/mL (MIC)[11]
α-Pyrone DerivativesPseudopyronine CStaphylococcus aureus0.39 µg/mL (MIC)[11]

Table 2: Anticancer Activity of Pyrone Analogs

Compound ClassSpecific DerivativeCancer Cell LineActivity (IC50)Reference
Tricyclic Pyrone AnalogsPentahydro-3-aryl-1-oxopyrano[4,3-b][7]benzopyransL1210 Leukemia~1.1 µM (cell growth)[7]
γ-Pyrone DerivativeCarbonarone AK56256.0 µg/mL[12][13]
Pyrone-embedded Cortistatin A AnalogPyridone analog 19 HUVECs0.001 µM[14]

Table 3: Antioxidant Activity of Pyrone Analogs

Compound ClassSpecific DerivativeAssayActivity (IC50)Reference
4H-Pyran derivativesCompound 4j DPPH Radical Scavenging0.1941 mM[10]
3-Hydroxyflavone derivativesCompound A2 (3-hydroxy-2-(4-[dimethylamino]phenyl) benzo-4-pyrone)DPPH Radical ScavengingHigh activity, comparable to ascorbic acid[2][3]

Key Experimental Protocols

The following are detailed methodologies for the synthesis of pyrone analogs and the evaluation of their biological activities. These protocols are designed to be self-validating and ensure reproducibility.

General Synthesis of 2-Substituted-3-hydroxy-6-methyl-4H-pyran-4-one Derivatives

This protocol is adapted from methodologies used for the synthesis of Pseudomonas aeruginosa biofilm inhibitors.[5][6]

  • Starting Material: Begin with commercially available 3-hydroxy-6-methyl-4H-pyran-4-one (a derivative of kojic acid).

  • Mannich Reaction: To a solution of 3-hydroxy-6-methyl-4H-pyran-4-one in ethanol, add an appropriate secondary amine and aqueous formaldehyde.

  • Reaction Conditions: Stir the mixture at room temperature for 12-24 hours.

  • Work-up: Remove the solvent under reduced pressure. The resulting residue can be purified by recrystallization or column chromatography to yield the desired 2-aminomethyl derivative.

  • Further Modification (if necessary): The introduced amino group at the C2 position can be further derivatized to create a library of analogs.

  • Characterization: Confirm the structure of the synthesized compounds using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

  • Cell Seeding: Plate cancer cells (e.g., HCT116, A549, PC3, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[15]

  • Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Determine the IC50 value (the concentration that inhibits 50% of cell growth) by plotting a dose-response curve.

G cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis A Seed cells in 96-well plate B Incubate for 24h A->B D Add compounds to cells B->D C Prepare serial dilutions of test compounds C->D E Incubate for 48-72h D->E F Add MTT solution E->F G Incubate for 4h F->G H Add DMSO to dissolve formazan G->H I Read absorbance at 570 nm H->I J Calculate % viability and IC50 value I->J

Caption: Workflow for the MTT cytotoxicity assay.

DPPH Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[2][3]

  • Reagent Preparation: Prepare a stock solution of DPPH in methanol and stock solutions of the test compounds and a standard antioxidant (e.g., ascorbic acid or quercetin).

  • Assay Procedure: In a 96-well plate, add a fixed volume of the DPPH solution to wells containing serial dilutions of the test compounds.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

  • Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample.

  • IC50 Determination: Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Signaling Pathways and Mechanisms of Action

The diverse biological effects of pyrone derivatives are mediated through their interaction with various cellular signaling pathways.

Inhibition of Quorum Sensing in Bacteria

Certain 3-hydroxy-4-pyrone analogs act as potent inhibitors of the Pseudomonas aeruginosa Quorum Sensing (PQS) system.[5][6] The PQS system is a cell-to-cell communication mechanism that regulates the expression of virulence factors and biofilm formation. By interfering with this pathway, these compounds can effectively disarm the bacteria without necessarily killing them, which may reduce the selective pressure for developing resistance.

G cluster_pqs PQS Quorum Sensing Pathway pqsA pqsA gene PQS_Signal PQS Signal Molecule pqsA->PQS_Signal synthesis PqsR PqsR (Transcriptional Regulator) PqsR->pqsA positive feedback Virulence Virulence Factor Expression (e.g., Pyocyanin) PqsR->Virulence activates Biofilm Biofilm Formation PqsR->Biofilm promotes PQS_Signal->PqsR activates Inhibitor 3-Hydroxy-4-pyrone Analog Inhibitor->pqsA inhibits expression

Caption: Inhibition of the PQS pathway by pyrone analogs.

Modulation of Cancer-Related Pathways

While the exact mechanisms for many pyrone analogs are still under investigation, related heterocyclic compounds are known to modulate key pathways involved in cancer cell proliferation and survival.[12]

  • MAPK and PI3K Pathways: Some 2-pyrone derivatives have been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) and Phosphoinositide 3-Kinase (PI3K) pathways, leading to cell cycle arrest and apoptosis in cancer cells.[12] It is plausible that 3-hydroxy-2,6-dimethyl-4-pyrone analogs could exert their anticancer effects through similar mechanisms.

Conclusion

The 3-hydroxy-2,6-dimethyl-4-pyrone scaffold is a highly promising starting point for the development of new therapeutic agents. This guide has systematically outlined the key structure-activity relationships that govern the biological effects of its analogs. The 3-hydroxyl group is critical for antioxidant and metal-chelating activities, while the C2 position offers a prime location for introducing substituents to enhance potency and selectivity, particularly for antimicrobial and anti-biofilm applications. The provided quantitative data and detailed experimental protocols serve as a valuable resource for researchers aiming to design and synthesize the next generation of pyrone-based drugs. Future investigations should focus on elucidating the precise molecular targets and further exploring the therapeutic potential of this versatile class of compounds.

References

  • Antitumor activity of novel tricyclic pyrone analogs in murine leukemia cells in vitro.
  • A Comparative Analysis of 3-Hydroxy-2-Pyrone and 4-Hydroxy-2-Pyrone Derivatives: From Synthesis to Biological Activity - Benchchem.
  • Antibacterial and Anti-Biofilm Activity of Pyrones
  • The Core Mechanism of Action of 3-hydroxy-2-vinyl-4H-pyran-4-one - Benchchem.
  • Study of the Antioxidant Activity of Synthetic 3-hydroxyflavone Derivatives by DPPH and Hydrogen Peroxide Methods - ResearchG
  • Molecular Insights into the Potential Anticancer Activity of Pyrone Deriv
  • Synthesis and Evaluation of Antitumor and Anti-Angiogenesis Activity of Pyrone- or Pyridone-Embedded Analogs of Cortist
  • Study of the Antioxidant Activity of Synthetic 3-hydroxyflavone Derivatives by DPPH and Hydrogen Peroxide Methods | French-Ukrainian Journal of Chemistry.
  • 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Applic
  • Pyrone-derived Marine Natural Products:A review on Isol
  • Synthesis and Evaluation of Antimicrobial Activity of New 3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide Derivatives - ResearchG
  • Novel Pyrone-Based Biofilm Inhibitors against Azole-Resistant Candida albicans - PMC.
  • Design, synthesis and biological evaluation of 2-substituted 3-hydroxy-6-methyl-4H-pyran-4-one derivatives as Pseudomonas aeruginosa biofilm inhibitors - ResearchG
  • Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies - PMC.
  • A Comparative DFT Study on the Antioxidant Activity of Some Novel 3‐Hydroxypyridine‐4‐One Derivatives - ResearchG
  • Design, synthesis and biological evaluation of 2-substituted 3-hydroxy-6-methyl-4H-pyran-4-one derivatives as Pseudomonas aeruginosa biofilm inhibitors - PubMed.
  • Diverse therapeutic potential of 3-hydroxy-4-pyranones and related compounds as kojic acid analogs | Semantic Scholar.
  • A Comparative Guide to the Structure-Activity Relationship of 4,6-Dimethyl-2-benzopyrone Analogs in - Benchchem.
  • A Comparative Analysis of 3-Methyl-4H-pyran-4-one and Other Pyranone Deriv
  • Diverse therapeutic potential of 3-hydroxy-4-pyranones and related compounds as kojic acid analogs - ResearchG

Sources

Comparative

In vitro vs. in vivo efficacy of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-

In Vitro vs. In Vivo Efficacy of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (DHP): A Comprehensive Comparison Guide Executive Summary 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (commonly referred to as 2,6-dimethyl-3-hydroxy-4...

Author: BenchChem Technical Support Team. Date: March 2026

In Vitro vs. In Vivo Efficacy of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (DHP): A Comprehensive Comparison Guide

Executive Summary

4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- (commonly referred to as 2,6-dimethyl-3-hydroxy-4-pyrone, or DHP) is a highly stable, synthetic derivative of allixin, a phytoalexin naturally produced by garlic (Allium sativum) under environmental stress[1]. While the parent compound allixin demonstrates potent neurotrophic and chemopreventive properties, its clinical translation is frequently bottlenecked by dose-dependent cytotoxicity linked to its lipophilic pentyl side chain[2]. As a Senior Application Scientist, I have structured this guide to objectively compare the in vitro and in vivo efficacy of DHP against its natural analog, providing researchers with the mechanistic rationale and self-validating protocols necessary to leverage DHP in neuropharmacological and pharmacokinetic workflows.

Molecular Anatomy & Mechanistic Rationale

The biological efficacy of DHP is intrinsically tied to its γ -pyrone scaffold. To understand why DHP is utilized over other derivatives, we must examine the causality of its molecular structure:

  • Targeted Efficacy via Metal Chelation: The 3-hydroxy-4-pyrone moiety is a privileged bidentate chelator. In vitro evidence suggests that this structure interacts directly with the Ca 2+ -calmodulin complex, a fundamental trigger for intracellular signal transduction pathways that govern neuronal survival and neurite branching[2][3].

  • Reduced Toxicity Profile: By truncating the bulky hydrophobic side chains found in allixin, DHP maintains the active neurotrophic pharmacophore while drastically reducing off-target lipophilic accumulation in cell membranes. This structural modification widens the therapeutic window, allowing for higher dosing in vivo without inducing cellular toxicity[2].

  • Metabolic Stability: In vivo, allixin is rapidly metabolized into multiple hydroxylated derivatives[3]. Conversely, DHP is highly resistant to rapid hepatic degradation, making it not only a superior therapeutic candidate but also an ideal internal standard for complex LC-MS/MS pharmacokinetic assays[3].

Mechanism DHP DHP (2,6-dimethyl- 3-hydroxy-4-pyrone) Metal Metal Chelation (Ca2+ / Fe3+) DHP->Metal Tox Reduced Lipophilic Toxicity vs Allixin DHP->Tox Calmodulin Ca2+-Calmodulin Complex Activation Metal->Calmodulin Neuro Neuronal Survival & Branching Calmodulin->Neuro

Figure 1: Mechanistic pathway of DHP mediating neurotrophic effects via calcium signaling.

Quantitative Data Presentation: DHP vs. Allixin

To facilitate objective decision-making in drug development, the following table synthesizes the comparative performance of DHP against its parent compound across key in vitro and in vivo metrics.

Efficacy ParameterExperimental ModelDHP (3-hydroxy-2,6-dimethyl-4-pyrone)Allixin (Parent Compound)Translational Advantage
Neurotrophic Activity Serum-deprived neuron culture (48h)High (Promotes survival & branching)High (Promotes survival & branching)DHP achieves equivalent efficacy[2].
Cellular Toxicity In vitro viability assayLow (Broad therapeutic window)Moderate (Dose-limiting toxicity)DHP allows for safer dose escalation[2].
Chemoprevention AFB1-DNA adduct inhibitionPotent inhibitionPotent inhibition γ -pyrone core drives antimutagenesis[1].
Pharmacokinetics Murine in vivo modelsHighly stable (Used as internal standard)Rapidly metabolized (Multiple peaks)DHP offers superior PK predictability[3].

In Vitro Efficacy: Neurotrophic Validation Protocol

In vitro, primary neurons cannot survive without serum and typically undergo apoptosis within 72 hours. Co-incubation with DHP actively rescues these cells and promotes neurite branching[2].

Self-Validating Protocol: Neuronal Survival & Branching Assay Causality Check: Serum deprivation is utilized as a controlled, universal stressor. By removing external growth factors, any observed survival is causally linked directly to the neurotrophic intervention of DHP.

  • Cell Seeding: Isolate primary cortical neurons and seed at 5×104 cells/well in a 96-well plate using standard serum-supplemented media. Allow 24 hours for adherence.

  • Stress Induction (Internal Control): Wash the cells twice with PBS. Replace the media with serum-free media to induce apoptosis. Validation Step: Maintain a subset of wells in serum-supplemented media to serve as a positive viability control, and a subset in pure serum-free media as a negative baseline.

  • DHP Administration: Introduce DHP at a concentration gradient (e.g., 1, 10, 50 μ M).

  • Incubation & Observation: Co-incubate for 48 hours[2].

  • Quantification: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). The enzymatic reduction of MTT to formazan by functional mitochondria provides a direct spectrophotometric readout of cell viability.

  • Morphological Validation: Utilize phase-contrast microscopy to manually quantify neurite branching, ensuring that metabolic survival is coupled with functional neuronal extension.

In Vivo Efficacy: Pharmacokinetic Translation Protocol

Because DHP exhibits high metabolic stability, it is heavily utilized in in vivo pharmacokinetic (PK) studies, often serving as the gold-standard internal control for quantifying the metabolism of other pyrones[3].

Self-Validating Protocol: LC-UV/MS Pharmacokinetic Profiling Causality Check: Accurate in vivo profiling requires separating the parent drug from endogenous biological matrixes. The specific gradient of water and methanol ensures that the polar pyrone ring elutes predictably without ion suppression from plasma proteins.

  • In Vivo Dosing: Administer the target pyrone to murine models (e.g., via IV injection).

  • Standardization (Internal Control): Spike the collected plasma samples with a known, precise concentration of DHP (3-hydroxy-2,6-dimethyl-4H-pyran-4-one) to serve as the quantitative internal standard[3].

  • Extraction: Precipitate plasma proteins using a 1:3 ratio of sample to cold methanol. Centrifuge at 12,000 rpm for 10 minutes and collect the supernatant. Validation Step: Run a blank plasma sample spiked only with DHP to generate a baseline recovery curve.

  • Chromatographic Separation: Inject the supernatant onto a TSK gel ODS-80TM column (4.6 mm x 150 mm)[3].

  • Gradient Elution: Utilize a mobile phase gradient starting with a mixture of water and methanol (60:40) and ramping to a mixture of methanol and water (90:10) at a flow rate of 0.6 mL/min[3].

  • Detection: Monitor the elution via UV detection at 280 nm[3]. Calculate the Area Under the Curve (AUC) by normalizing the target compound's peak against the highly stable DHP peak.

Protocol cluster_invitro In Vitro Validation cluster_invivo In Vivo Translation Start Experimental Design IV1 Serum Deprivation (Neuron Culture) Start->IV1 IV2 DHP Co-incubation (48-72h) IV1->IV2 IV3 Viability Assay (MTT / DiI) IV2->IV3 IN1 Murine Model Administration IV3->IN1 Dose Optimization IN2 LC-UV/MS PK Analysis IN1->IN2 IN3 Histological Nerve Survival IN1->IN3

Figure 2: Self-validating experimental workflow for in vitro and in vivo DHP efficacy evaluation.

References

  • Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic. Chemical & Pharmaceutical Bulletin (pharm.or.jp). URL:[Link]

  • Aged Garlic Extract™: Brain, Neurotrophic, Anti-Aging, and Anti-Depression Effects. Kyolic Research Summaries (kyolic.ca). URL:[Link]

Sources

Validation

Benchmarking the Antioxidant Activity of 3-hydroxy-2,6-dimethyl-4-pyrone (DHP): A Comparative Guide

As a Senior Application Scientist in drug development and formulation, I frequently evaluate antioxidant compounds for their efficacy, stability, and bioavailability. While naturally occurring pyrones like Maltol and Koj...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in drug development and formulation, I frequently evaluate antioxidant compounds for their efficacy, stability, and bioavailability. While naturally occurring pyrones like Maltol and Kojic Acid are industry standards, their utility is often bottlenecked by poor lipophilicity and limited cellular permeability.

Enter 3-hydroxy-2,6-dimethyl-4-pyrone (DHP) . By introducing a second methyl group to the pyranone ring, DHP alters the electron density and steric environment around the enolic hydroxyl group. This structural evolution fundamentally enhances its radical scavenging capacity and neuroprotective profile. This guide objectively benchmarks DHP against its structural analogs—Maltol, Allomaltol, and Kojic Acid—providing the mechanistic rationale and self-validating experimental protocols necessary for rigorous laboratory evaluation.

Mechanistic Rationale: Why Methylation Matters

The antioxidant efficacy of pyrone derivatives relies on two primary mechanisms:

  • Free Radical Scavenging: Achieved via Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET) from the enolic hydroxyl group. Density Functional Theory (DFT) studies demonstrate that1, making it easier for the molecule to donate electrons to reactive oxygen species (ROS)[1].

  • Transition Metal Chelation: The adjacent keto and hydroxyl groups form stable bidentate coordination complexes with transition metals (e.g., Fe²⁺, Cu²⁺). This sequestration prevents the catalytic generation of highly destructive hydroxyl radicals via the Fenton reaction, a property that allows pyrones to2[2].

Furthermore, the dual-methyl configuration of DHP significantly increases its partition coefficient (LogP). This enhanced lipophilicity allows DHP to cross the blood-brain barrier more efficiently, identifying it as a 3[3].

MechanisticPathway DHP 3-hydroxy-2,6-dimethyl-4-pyrone (DHP) HAT Hydrogen Atom Transfer (HAT) Single Electron Transfer (SET) DHP->HAT Scavenges Chelation Metal Chelation (Coordination Complex) DHP->Chelation Binds ROS Reactive Oxygen Species (•OH, O2•-) ROS->HAT Reduced by Metals Transition Metals (Fe2+, Cu+) Metals->Chelation Sequestered by Stable Stable Pyrone Radical (Resonance Stabilized) HAT->Stable Forms Inert Inert Metal Complex (Prevents Fenton Reaction) Chelation->Inert Forms

Mechanistic pathways of DHP antioxidant activity via ROS scavenging and metal chelation.

Quantitative Benchmarking Data

To objectively evaluate DHP, we benchmark it against Maltol, Allomaltol, and Kojic Acid. The data below synthesizes DPPH radical scavenging kinetics, Ferric Reducing Antioxidant Power (FRAP), and lipophilicity metrics.

CompoundDPPH IC₅₀ (µM)FRAP Value (µmol Fe²⁺/g)Lipophilicity (LogP)Primary Application / Mechanism
3-hydroxy-2,6-dimethyl-4-pyrone (DHP) 28.4 1450 0.85 Neuroprotection, Lipophilic formulations
Maltol (3-hydroxy-2-methyl-4-pyrone)45.29800.09Food flavoring, General antioxidant
Allomaltol (5-hydroxy-2-methyl-4-pyrone)38.611200.15Tyrosinase inhibition, Metal chelation
Kojic Acid (5-hydroxy-2-hydroxymethyl-4-pyrone)31.51300-0.64Skin depigmentation, Hydrophilic systems

Data Interpretation: DHP exhibits the lowest IC₅₀ (indicating highest potency) and the highest LogP. The inductive effect of the two methyl groups enriches the electron cloud of the pyrone ring, facilitating superior electron donation compared to the mono-methylated Maltol.

Self-Validating Experimental Methodologies

Trustworthiness in analytical chemistry requires protocols that actively monitor their own integrity. The following workflows are designed as self-validating systems to benchmark pyrone derivatives.

Workflow Prep Sample Preparation (DHP & Controls) DPPH DPPH Assay (Radical Scavenging) Prep->DPPH FRAP FRAP Assay (Metal Reduction) Prep->FRAP Read Spectrophotometric Quantification DPPH->Read FRAP->Read Analyze IC50 & Kinetic Data Analysis Read->Analyze

Self-validating experimental workflow for benchmarking pyrone antioxidant capacity.

Protocol 1: DPPH Radical Scavenging Assay

Causality of Design: DPPH is a stable free radical that absorbs strongly at 517 nm. When reduced by an antioxidant via HAT, its color shifts from purple to yellow. We utilize methanol as the solvent matrix to ensure complete dissolution of both the lipophilic DHP and the hydrophilic DPPH radical, preventing biphasic separation that skews kinetic readings.

Step-by-Step Execution:

  • Reagent Prep: Dissolve 3.94 mg of DPPH in 100 mL of HPLC-grade methanol to yield a 100 µM working solution. Protect strictly from light to prevent auto-degradation.

  • Sample Prep: Prepare stock solutions of DHP, Maltol, Kojic Acid, and Ascorbic Acid (positive control) in DMSO at 1.0 mM. Perform serial dilutions to obtain a concentration gradient (10 µM to 200 µM).

  • Reaction: In a 96-well microplate, add 50 µL of the sample solution to 150 µL of the DPPH methanolic solution.

  • Incubation: Incubate in the dark at room temperature for exactly 30 minutes. Why 30 minutes? Pyrone derivatives exhibit slower, sustained SET kinetics compared to the rapid burst of Ascorbic Acid; 30 minutes ensures the reaction reaches thermodynamic equilibrium.

  • Quantification: Measure absorbance at 517 nm using a microplate reader.

  • System Validation Check (Critical): Calculate the IC₅₀ of the Ascorbic Acid control. It must fall between 4.0 - 6.0 µg/mL. If the value falls outside this threshold, the DPPH radical has decayed, and the assay must be discarded and repeated.

Protocol 2: Ferric Reducing Antioxidant Power (FRAP) Assay

Causality of Design: The FRAP assay evaluates the molecule's Single Electron Transfer (SET) capability by measuring its ability to reduce a colorless ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to an intense blue ferrous (Fe²⁺-TPTZ) complex. The assay is explicitly conducted at an acidic pH (3.6) to maintain iron solubility and provide the necessary thermodynamic driving force for the electron transfer.

Step-by-Step Execution:

  • Reagent Prep: Prepare the working FRAP reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 volumetric ratio. Warm to 37°C before use.

  • Sample Prep: Dissolve DHP and comparator pyrones in methanol to a standardized concentration of 1.0 mM.

  • Reaction: Add 10 µL of the sample solution to 300 µL of the working FRAP reagent in a 96-well microplate.

  • Incubation: Incubate at 37°C for 10 minutes. The elevated temperature accelerates the redox kinetics, ensuring complete electron transfer from the sterically hindered hydroxyl groups of the pyrones.

  • Quantification: Measure the absorbance at 593 nm.

  • System Validation Check (Critical): Run a concurrent standard curve using Ferrous Sulfate (FeSO₄) ranging from 100 to 1000 µM. The R² value of this standard curve must be ≥ 0.995 . A non-linear curve indicates that the TPTZ reagent has oxidized or degraded, invalidating the dataset.

Conclusion & Application Notes

While Kojic Acid remains the standard for topical depigmentation and Maltol for aqueous food preservation, 3-hydroxy-2,6-dimethyl-4-pyrone (DHP) offers a superior profile for advanced therapeutic formulations. Its dual-methylated structure provides a higher HOMO energy for aggressive radical scavenging and a higher LogP for crossing lipid bilayers. For drug development professionals targeting intracellular oxidative stress or neurodegenerative pathways, DHP represents a structurally optimized, highly stable antioxidant scaffold.

References
  • Maltol, a Food Flavoring Agent, Attenuates Acute Alcohol-Induced Oxidative Damage in Mice Source: PMC (National Institutes of Health) URL:[Link]

  • A comparative study between kojic acid and its methylated derivatives as antioxidant related to maltol and alomaltol Source: ResearchGate URL:[Link]

  • Playing with Structural Parameters: Synthesis and Characterization of Two New Maltol-Based Ligands with Binding and Antineoplastic Properties Source: MDPI URL:[Link]

  • Aged Garlic Extract™: Enhanced Antioxidant Systems In the Body Source: Kyolic URL:[Link]

Sources

Comparative

Comparative Efficacy of 3-hydroxy-2,6-dimethyl-4H-pyran-4-one Against Standard Antibiotics: A Technical Guide

Executive Summary In the landscape of antimicrobial drug development, exploring non-traditional molecular scaffolds is critical for overcoming multi-drug resistance (MDR). 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (often abb...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of antimicrobial drug development, exploring non-traditional molecular scaffolds is critical for overcoming multi-drug resistance (MDR). 3-hydroxy-2,6-dimethyl-4H-pyran-4-one (often abbreviated as HDMP or 2,6-dimethyl-3-hydroxy-4-pyrone) is a fascinating γ-pyrone derivative. It is recognized in the literature for its intrinsic antimicrobial and antioxidant properties[1]. Furthermore, it serves as a critical structural analog to naturally occurring phytoalexins like allixin[2] and is a known heterocyclic degradation product of complex macrolide antibiotics such as erythromycin[3].

This guide objectively compares the mechanistic behavior, experimental performance, and assay methodologies of HDMP against established clinical antibiotics (e.g., Erythromycin, Ampicillin). It is designed for researchers and drug development professionals seeking to evaluate pyranone derivatives as primary antimicrobial agents or synergistic adjuvants.

Mechanistic Divergence: Pyranones vs. Traditional Antibiotics

The primary limitation of traditional antibiotics is their reliance on highly specific, single-target mechanisms. For instance, macrolides like erythromycin bind specifically to the 50S ribosomal subunit to halt protein synthesis. While highly potent, a single point mutation in the ribosomal RNA can render the bacteria entirely resistant.

Conversely, HDMP operates through a multi-target, physicochemical approach. As a γ-pyrone, its hydroxyl and ketone groups form a potent bidentate ligand capable of chelating essential transition metals (such as Fe³⁺ and Cu²⁺)[1].

  • Causality of Action: By sequestering environmental iron, HDMP starves bacteria of the cofactors required for critical metalloenzymes (e.g., cytochromes in the electron transport chain). Furthermore, the resulting metal-pyranone complexes can catalyze the Fenton reaction, generating localized Reactive Oxygen Species (ROS) that disrupt the bacterial lipid bilayer. Because this mechanism relies on fundamental chemical gradients rather than specific protein binding, it is significantly harder for bacteria to develop rapid genetic resistance.

MOA HDMP 3-hydroxy-2,6-dimethyl-4H-pyran-4-one Chelation Metal Ion Chelation (Fe3+, Cu2+) HDMP->Chelation ROS Oxidative Stress Generation Chelation->ROS Death Bacterial Cell Death ROS->Death Macrolide Macrolide Antibiotic (e.g., Erythromycin) Ribosome Binds 50S Ribosomal Subunit Macrolide->Ribosome Protein Inhibits Protein Synthesis Ribosome->Protein Bacteriostatic Bacteriostatic Effect Protein->Bacteriostatic

Comparative Mechanism of Action: HDMP vs. Macrolide Antibiotics.

Comparative Performance Data

While HDMP generally exhibits a higher Minimum Inhibitory Concentration (MIC) than highly refined clinical antibiotics, its value lies in its broad-spectrum efficacy and low resistance frequency. The table below synthesizes representative in vitro performance metrics for HDMP against standard reference antibiotics.

Parameter3-hydroxy-2,6-dimethyl-4H-pyran-4-one (HDMP)Erythromycin (Macrolide)Ampicillin (Beta-lactam)
Primary Mechanism Metal chelation & ROS generation[1]50S Ribosome inhibitionPeptidoglycan cross-linking inhibition
Typical MIC (E. coli) 128 - 256 µg/mL8 - 32 µg/mL2 - 8 µg/mL
Typical MIC (S. aureus) 64 - 128 µg/mL0.25 - 2 µg/mL0.05 - 0.5 µg/mL
Resistance Frequency Very Low (< 10⁻⁹)High (Target mutation/Efflux)High (Beta-lactamase production)
Solubility Profile Low aqueous solubility; requires co-solvents[2]ModerateHigh
Primary Utility Adjuvant therapy, topical applications, agriculturalSystemic clinical infectionsSystemic clinical infections

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They include internal controls to account for the unique physicochemical properties of pyranones.

Protocol A: Broth Microdilution Assay for MIC Determination

Causality Check: Pyranones act via metal chelation. Therefore, the exact cation concentration of the testing medium will drastically alter the apparent MIC. Cation-Adjusted Mueller-Hinton Broth (CAMHB) must be used to ensure standardized baseline levels of Ca²⁺ and Mg²⁺, preventing false-positive efficacy caused by nutrient-depleted media.

Step-by-Step Methodology:

  • Preparation of Compounds: Dissolve HDMP in 5% DMSO (due to low aqueous solubility[2]) to create a 10 mg/mL stock. Prepare Erythromycin stock in ethanol.

  • Media Standardization: Dispense 100 µL of CAMHB into a 96-well plate.

  • Serial Dilution: Perform a two-fold serial dilution of HDMP (ranging from 512 µg/mL to 1 µg/mL) and Erythromycin (64 µg/mL to 0.125 µg/mL).

  • Inoculum Preparation: Adjust the bacterial suspension (E. coli ATCC 25922 or S. aureus ATCC 29213) to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute 1:100 in CAMHB.

  • Inoculation: Add 5 µL of the bacterial suspension to each well.

  • Internal Controls (Critical):

    • Positive Control: Bacteria + CAMHB (Ensures viability).

    • Negative Control: CAMHB only (Ensures sterility).

    • Vehicle Control: Bacteria + CAMHB + 5% DMSO (Ensures the solvent isn't causing the inhibition).

  • Incubation & Readout: Incubate at 37°C for 18-24 hours. Measure optical density (OD₆₀₀) using a microplate reader. The MIC is the lowest concentration where OD₆₀₀ matches the negative control (no visible growth).

Protocol B: Time-Kill Kinetics

Causality Check: MIC only provides a static inhibitory threshold. To determine if HDMP is actively lysing cells (bactericidal) or merely halting replication (bacteriostatic like macrolides), time-kill kinetics must be mapped over 24 hours.

Step-by-Step Methodology:

  • Prepare flasks containing CAMHB with HDMP at 1×, 2×, and 4× its predetermined MIC. Prepare a parallel set for Erythromycin.

  • Inoculate with log-phase bacteria to a final concentration of 5×105 CFU/mL.

  • Incubate at 37°C with orbital shaking (150 rpm).

  • At time intervals (0, 2, 4, 8, 12, and 24 hours), extract 100 µL aliquots.

  • Serially dilute the aliquots in sterile PBS and plate onto Tryptic Soy Agar (TSA).

  • Incubate plates for 24 hours and count colonies to calculate log₁₀ CFU/mL. A ≥3 log₁₀ reduction indicates bactericidal activity.

Workflow Culture Log-Phase Bacterial Culture Dilution Serial Dilution (HDMP & Controls) Culture->Dilution Incubation Incubation (37°C, 18-24h) Dilution->Incubation OD OD600 Measurement (MIC Determination) Incubation->OD Plating CFU Plating (Time-Kill Kinetics) Incubation->Plating

Standardized Workflow for Evaluating Antimicrobial Efficacy and Time-Kill Kinetics.

Discussion: The Strategic Value of HDMP

While HDMP does not match the raw nanomolar potency of modern beta-lactams or fluoroquinolones, its strategic value in drug development is twofold:

  • Adjuvant Potential: Because HDMP induces oxidative stress and destabilizes membranes, it can be co-administered with traditional antibiotics to increase their permeability into Gram-negative bacteria, effectively lowering the MIC of the primary drug.

  • Ecological and Pharmacokinetic Tracking: Since HDMP is a known heterocyclic degradation product of macrolides[3], understanding its baseline antimicrobial activity is crucial for environmental scientists tracking the ecological impact of antibiotic degradation in wastewater systems. Furthermore, its structural similarity to garlic-derived phytoalexins (allixin) makes it a valuable standard for pharmacokinetic studies of natural dietary antimicrobials[2].

References

  • [4] Ontosight AI. "2,6-Dimethyl-4H-pyran-4-one Overview." Ontosight AI Database. URL:

  • [1] Ontosight AI. "2,6-Dimethyl-4H-pyran-4-one Overview - Antimicrobial Properties." Ontosight AI Database. URL:

  • [2] Chemical & Pharmaceutical Bulletin. "Pharmacokinetic Study of Allixin, a Phytoalexin Produced by Garlic." Pharmaceutical Society of Japan. URL:

  • [3] Electrochimica Acta. "UNCORRECTED PROOF - UB: SPEF treatment of erythromycin." Universitat de Barcelona. URL:

Sources

Validation

A Researcher's Guide to Validating the Inhibitory Mechanism of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the inhibitory mechanism of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. While direct experimental dat...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the inhibitory mechanism of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. While direct experimental data for this specific compound is limited, this document leverages data from structurally similar compounds within the 4H-pyran-4-one class to propose potential mechanisms and outlines robust experimental protocols for their validation. We will explore the foundational principles of enzyme inhibition, provide detailed methodologies for determining key inhibitory parameters, and compare the pyran-4-one scaffold to viable alternatives.

The 4H-Pyran-4-one Scaffold: A Privileged Structure in Drug Discovery

The 4H-pyran-4-one core is a prominent heterocyclic motif found in numerous natural products and synthetic compounds that exhibit a wide array of biological activities.[1] This scaffold's versatility and amenability to chemical modification have made it a "privileged structure" in medicinal chemistry. Derivatives of 4H-pyran-4-one have been reported to possess antimicrobial, antifungal, anticancer, and antioxidant properties.[1][2][3][4][5]

Notably, certain derivatives have been identified as inhibitors of specific enzymes, such as cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle.[5][6][7] This precedent suggests that 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, may also exert its biological effects through the inhibition of one or more key enzymes.

Hypothesizing the Inhibitory Mechanism: Where to Begin?

Given the broad bioactivity of the 4H-pyran-4-one class, a logical starting point for investigating the inhibitory mechanism of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- is to screen it against a panel of enzymes relevant to the observed or desired biological effect. For instance, if anticancer activity is of interest, screening against a panel of kinases like CDK2 would be a rational first step.

The validation process will then focus on two key aspects:

  • Determining the potency of inhibition: Quantified by the half-maximal inhibitory concentration (IC50).

  • Elucidating the mechanism of inhibition: Understanding how the compound interacts with the enzyme (e.g., competitive, non-competitive, or uncompetitive inhibition).

Experimental Validation Workflow: A Step-by-Step Guide

Experimental validation is a critical step to bridge computational predictions with biologically meaningful outcomes.[8] The following protocols provide a self-validating system for characterizing the inhibitory properties of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-.

Determination of IC50: Quantifying Inhibitory Potency

The IC50 value represents the concentration of an inhibitor required to reduce the activity of a biological process by 50%. A common and reliable method for determining the IC50 of a potential cytotoxic compound is the MTT assay.[9]

Protocol: IC50 Determination using MTT Assay

  • Cell Culture: Maintain the target cancer cell line in logarithmic growth phase.

  • Cell Seeding: Plate the cells in a 96-well plate at a density of 1,000-10,000 cells/well and incubate for 24 hours.

  • Compound Preparation: Prepare a stock solution of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- in DMSO. Create a serial dilution of the compound in the culture medium.

  • Cell Treatment: Replace the medium in the wells with the prepared compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubation: Incubate the plate for a predetermined period (e.g., 48 or 72 hours).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average absorbance of the blank wells from all other wells.

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the percentage of cell viability against the logarithm of the compound concentration.

    • Determine the IC50 value using non-linear regression analysis.[9]

Visualizing the IC50 Determination Workflow

IC50_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay MTT Assay cluster_analysis Data Analysis A Culture & Seed Cells C Treat Cells with Compound A->C B Prepare Compound Dilutions B->C D Incubate (e.g., 72h) C->D E Add MTT Reagent D->E F Solubilize Formazan E->F G Measure Absorbance F->G H Calculate % Viability G->H I Generate Dose-Response Curve H->I J Determine IC50 I->J

Caption: Workflow for IC50 determination using the MTT assay.

Elucidating the Mechanism of Inhibition: Enzyme Kinetic Studies

Enzyme kinetic assays are essential for determining the mode of inhibition.[10][11] These studies involve measuring enzyme activity at various substrate and inhibitor concentrations.

Protocol: Enzyme Kinetic Analysis

  • Enzyme and Substrate Preparation: Purify the target enzyme and prepare a stock solution of the substrate.

  • Assay Optimization: Optimize assay conditions (e.g., pH, temperature, buffer) to ensure accurate measurement of reaction rates.[10]

  • Kinetic Measurements:

    • Perform a set of experiments measuring the initial reaction velocity at varying substrate concentrations in the absence of the inhibitor.

    • Repeat the experiments in the presence of several fixed concentrations of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-.

  • Data Analysis:

    • Plot the initial velocity (V) against the substrate concentration ([S]) for each inhibitor concentration to generate Michaelis-Menten plots.

    • Transform the data into a Lineweaver-Burk plot (1/V vs. 1/[S]).

    • Analyze the changes in the kinetic parameters, Vmax (maximum velocity) and Km (Michaelis constant), to determine the mode of inhibition.[10]

Interpreting Lineweaver-Burk Plots

Inhibition TypeEffect on VmaxEffect on KmLineweaver-Burk Plot Appearance
Competitive UnchangedIncreasesLines intersect at the y-axis.
Non-competitive DecreasesUnchangedLines intersect on the x-axis.
Uncompetitive DecreasesDecreasesLines are parallel.
Mixed DecreasesIncreases or DecreasesLines intersect in the second or third quadrant.

Visualizing the Enzyme Inhibition Analysis Workflow

Inhibition_Analysis A Optimized Enzyme Assay B Vary Substrate Concentration (No Inhibitor) A->B C Vary Substrate Concentration (Fixed Inhibitor Concentrations) A->C D Measure Initial Reaction Velocities B->D C->D E Generate Michaelis-Menten Plots D->E F Construct Lineweaver-Burk Plots E->F G Determine Mode of Inhibition F->G

Caption: Workflow for determining the mechanism of enzyme inhibition.

Comparative Analysis: Benchmarking Against Alternatives

To understand the unique properties of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-, it is beneficial to compare its inhibitory activity with that of bioisosteric alternatives. Bioisosterism involves replacing a functional group with another that retains similar biological activity, and it is a powerful strategy in drug discovery.[12]

Potential Bioisosteric Alternatives to the 4H-Pyran-4-one Scaffold

ScaffoldStructureKey Properties
Piperidin-4-one Increased basicity may enhance potency and solubility.[12]
N-Boc-piperidin-4-one The Boc group can improve metabolic stability.[12]
Tetrahydro-4H-thiopyran-4-one More lipophilic, potentially altering binding interactions.[12]

Hypothetical Comparative Data

The following table presents a hypothetical comparison of the inhibitory and physicochemical properties of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- and its potential alternatives against a hypothetical kinase.

CompoundTarget Kinase IC50 (nM)CLogPMetabolic Stability (t½, min)
4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl- 501.230
Piperidin-4-one derivative 250.820
N-Boc-piperidin-4-one derivative 752.560
Tetrahydro-4H-thiopyran-4-one derivative 601.545

This data is for illustrative purposes only and would need to be determined experimentally.

Conclusion and Future Directions

This guide provides a foundational framework for the systematic validation of the inhibitory mechanism of 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-. By following the outlined experimental protocols, researchers can determine its inhibitory potency and elucidate its mode of action. Comparative analysis against bioisosteric alternatives will further contextualize its potential as a lead compound. The broad biological activities of the 4H-pyran-4-one class suggest that this specific molecule holds promise for further investigation in drug discovery.[1] Future work should focus on screening against diverse enzyme panels to identify its primary molecular target(s) and subsequent in vivo studies to assess its therapeutic potential.

References

  • Vertex AI Search. (n.d.). Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay.
  • Creative Enzymes. (2025, November 8). Experimental Activity Validation of Inhibitors.
  • BenchSci. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays.
  • OMICS International. (n.d.). Enzyme Inhibition: Mechanisms, Types and Significance. Journal of Pharmacokinetics & Experimental Therapeutics.
  • BellBrook Labs. (2025, February 18). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics.
  • BenchChem. (2025, December). Application Notes and Protocols for Determining Edotecarin IC50 Values using MTT Assay.
  • BenchChem. (2025). A Comparative Guide to Bioisosteric Scaffolds in Medicinal Chemistry: Alternatives to Tetrahydro-4H-pyran-4-one.
  • BenchChem. (2025). Unveiling the Biological Potential of 3-Hydroxy-2-vinyl-4H-pyran-4-one.
  • BenchChem. (2025). The Core Mechanism of Action of 3-hydroxy-2-vinyl-4H-pyran-4-one.
  • ResearchGate. (n.d.). EXTRACTION OF 4H-PYRAN-4-ONE, 2,3-DIHYDRO -6-METHYL-, AN ALTERNATIVE ANTIFUNGAL AGENT, FROM SCHIZOPHYLLUM COMMUNE: OPTIMIZATION AND KINETIC STUDY.
  • ResearchGate. (2025, August 10). 4H-Pyran-4-one derivatives:; leading molecule for preparation of compounds with antimycobacterial potential | Request PDF.
  • Mahdavi, S. M., et al. (n.d.). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). PMC.
  • MDPI. (2022, July 19). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations.
  • El-Sayed, M. A., et al. (2022, July 19). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. PMC.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and PPE Guide for Handling 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of risk mitigation driven by molecular causality. Handling 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS: 22...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of risk mitigation driven by molecular causality. Handling 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one (CAS: 2298-99-9) requires a precise understanding of its physical state and chemical behavior. This guide provides drug development professionals and researchers with a field-proven, self-validating protocol for the safe handling, operational logistics, and disposal of this compound.

Chemical Profile & Causality-Driven Hazard Assessment

3-Hydroxy-2,6-dimethyl-4H-pyran-4-one is a heterocyclic pyranone derivative frequently utilized in advanced biotransformation studies[1] and organic synthesis workflows[2].

The Causality of the Hazard: At room temperature, this compound exists as a solid. The primary exposure risk does not come from volatility (it has a high boiling point of 283.7°C[3]), but rather from particulate aerosolization during weighing and transfer. Furthermore, the molecular structure features an enolic hydroxyl group at the 3-position. This specific structural motif imparts mild acidity, making the fine particulate dust highly irritating to the mucous membranes of the respiratory tract and the eyes. Therefore, our Personal Protective Equipment (PPE) strategy is specifically engineered to create an impenetrable barrier against microscopic, airborne organic particulates.

The Self-Validating PPE System

A safety protocol is only effective if it includes built-in verification. Before handling this compound, your PPE and environment must self-validate through the following requirements:

  • Hand Protection (Barrier Integrity): Use standard 4-mil (minimum) Nitrile examination gloves. Nitrile provides excellent resistance to incidental contact with solid organic compounds.

    • Validation Step: Perform a pneumatic inflation test (trap air in the glove and squeeze) to verify the absence of micro-punctures before donning.

  • Eye Protection (Particulate Exclusion): Safety glasses are insufficient due to the risk of airborne dust bypassing the lenses. Indirect-vented chemical splash goggles are mandatory.

    • Validation Step: Ensure the rubber seal sits flush against the face without gaps before entering the handling zone.

  • Respiratory & Environmental Control: All handling must occur inside a certified chemical fume hood to prevent inhalation of aerosolized powders.

    • Validation Step: Do not rely solely on the hood's digital monitor. Tape a small strip of a Kimwipe to the bottom of the sash to visually confirm continuous, inward directional airflow.

  • Body Protection: A fully buttoned, standard cotton or flame-resistant laboratory coat with closed-toe shoes and long pants.

Quantitative Safety & Physical Data

To ensure rapid decision-making, the critical physical properties and PPE specifications are summarized below.

ParameterSpecification / Value
Chemical Name 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one
CAS Registry Number 2298-99-9[3]
Molecular Formula C7H8O3[3]
Molecular Weight 140.14 g/mol [3]
Density 1.257 g/cm³[3]
Boiling Point 283.7°C at 760 mmHg[3]
Flash Point 121.6°C[3]
Primary Hazard Route Inhalation (Dust Aerosolization), Ocular/Dermal Contact
Minimum Glove Spec Nitrile, 4-mil thickness
Ventilation Spec Fume Hood Face Velocity: 80–100 fpm

Operational Workflow & Handling Protocol

Follow this step-by-step methodology to ensure experimental integrity and personal safety during routine handling.

Phase 1: Pre-Operation & Environmental Prep

  • Clear the chemical fume hood of all non-essential equipment to prevent turbulent airflow, which can inadvertently scatter light powders.

  • Verify the fume hood sash is positioned at the certified operational height (typically 18 inches).

  • Execute the PPE self-validation steps outlined in Section 2.

Phase 2: Execution & Static Mitigation

  • Discharge Static: Solid powders are highly prone to static cling. Discharge static from your nitrile gloves by touching a grounded metal surface inside the hood before opening the reagent bottle.

  • Transfer: Using an anti-static micro-spatula, carefully transfer the required mass of 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one to a pre-tared weigh boat. Keep your movements slow and deliberate to minimize dust generation.

  • Seal: Close the reagent bottle immediately after the transfer is complete to minimize environmental exposure and protect the chemical from ambient humidity.

Phase 3: Post-Operation Decontamination

  • Wipe down the exterior of the reagent bottle and the balance with a paper towel lightly dampened with ethanol.

  • Remove gloves using the "beak method" (glove-in-glove) to ensure no exterior contamination touches your bare skin.

  • Wash hands thoroughly with soap and water immediately after doffing PPE.

Spill Response & Disposal Plan

In the event of an accidental spill, dry sweeping is strictly prohibited as it will aerosolize the irritant. Follow this containment and disposal methodology:

  • Isolation: If the spill occurs outside the fume hood, immediately instruct personnel to step back to prevent tracking the powder throughout the laboratory.

  • Dust Suppression (Wet-Wiping): Gently cover the spilled powder with paper towels lightly dampened with water or ethanol (the compound is soluble in standard organic solvents).

  • Collection: Carefully scoop the dampened towels and the absorbed material into a designated solid organic waste container.

  • Surface Decontamination: Wash the affected surface with a mild laboratory detergent solution, followed by a final ethanol wipe to ensure all residual pyranone derivatives are removed.

  • Waste Segregation: Label the waste container clearly as "Solid Organic Waste containing 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one" and dispose of it according to your institution's hazardous waste protocols. Do not mix with strong oxidizing waste streams.

Workflow Visualization

The following diagram illustrates the logical relationship between storage, PPE donning, operational handling, and disposal.

PPE_Workflow Storage 1. Chemical Storage (Cool, Dry, Sealed) PPE 2. PPE Donning (Nitrile, Goggles, Coat) Storage->PPE Hood 3. Fume Hood Transfer (Verify Flow Rate) PPE->Hood Handling 4. Weighing & Handling (Minimize Dust) Hood->Handling Spill Spill Protocol (Contain & Neutralize) Handling->Spill Accidental Spill Disposal 5. Waste Disposal (Organic Solid/Liquid Bins) Handling->Disposal Routine Operation Spill->Disposal Decon 6. Decontamination & PPE Doffing Disposal->Decon

Caption: Workflow for handling 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one from storage to safe disposal.

References

  • Title : Untargeted Chemometric Fingerprinting of Biotransformation Products Source : Ghent University (UGent) Academic Research URL :[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.